2,4,6-Tri-2-pyridinyl-1,3,5-triazine

Core Science & Biosynthesis

2,4,6-Tri(2-pyridinyl)-1,3,5-triazine: A Technical Guide to its Chemical Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,6-Tri(2-pyridinyl)-1,3,5-triazine, commonly known as TPTZ, is a versatile heterocyclic ligand renowned for its strong and specific chelation with various metal ions, most notably iron(II). This technical guide provides an in-depth overview of the core chemical properties of TPTZ, tailored for researchers, scientists, and professionals in drug development. The document details its structural attributes, solubility, and spectroscopic characteristics. It further presents comprehensive experimental protocols for its synthesis and its application in the widely used Ferric Reducing Ability of Plasma (FRAP) assay. The guide also explores the applications of TPTZ in coordination chemistry, as a chemosensor, and the potential, albeit less explored, role of its derivatives and coordination compounds in the realm of drug discovery and cancer therapy.

Introduction

2,4,6-Tri(2-pyridinyl)-1,3,5-triazine (TPTZ) is a multidentate ligand with a central 1,3,5-triazine (B166579) ring substituted with three 2-pyridyl groups. This unique arrangement of nitrogen donor atoms confers upon TPTZ the ability to form stable and intensely colored complexes with a variety of transition metals.[1] Its most prominent application lies in the spectrophotometric determination of iron, where it forms a deep blue complex with ferrous ions (Fe²⁺). This property is the cornerstone of the Ferric Reducing Ability of Plasma (FRAP) assay, a standard method for assessing the total antioxidant capacity of biological and chemical samples.[2] Beyond its analytical utility, TPTZ serves as a versatile building block in supramolecular chemistry and materials science, with its coordination polymers and metal-organic frameworks exhibiting interesting magnetic and luminescent properties.[3][4] This guide aims to consolidate the key technical information regarding the chemical properties of TPTZ to facilitate its application in research and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of TPTZ is presented in the tables below.

Table 1: General Properties of TPTZ

Property	Value	Reference(s)
Chemical Formula	C₁₈H₁₂N₆	[5][6]
Molecular Weight	312.33 g/mol	[5][6]
Appearance	Off-white to pale yellow powder	[5]
Melting Point	248–252 °C	[6]
CAS Number	3682-35-7	[7][8]

Table 2: Solubility of TPTZ

Solvent	Solubility	Reference(s)
Methanol	Soluble	[9]
Ethanol	Soluble	-
Dimethyl Sulfoxide (DMSO)	Soluble	-
Water	Sparingly soluble	-

Table 3: Spectroscopic Properties of TPTZ and its Fe(II) Complex

Species	λmax (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Solvent/Conditions	Reference(s)
TPTZ	-	-	-	-
[Fe(TPTZ)₂]²⁺	593 - 595	22,230	pH 3.6 (FRAP assay conditions)	[7]

Note: Detailed NMR and fluorescence quantum yield data for the free TPTZ ligand are not consistently reported in the literature. The PubChem database indicates the availability of NMR spectra.[5]

Experimental Protocols

Synthesis of 2,4,6-Tri(2-pyridinyl)-1,3,5-triazine

TPTZ can be synthesized through several routes, with the most common being the cyclotrimerization of 2-cyanopyridine (B140075) (picolinonitrile).[10][11] An alternative approach involves the sequential nucleophilic substitution of cyanuric chloride.[10][12]

Method 1: Cyclotrimerization of 2-Cyanopyridine

This method involves the self-condensation of three molecules of 2-cyanopyridine to form the stable 1,3,5-triazine ring. The reaction is typically catalyzed by a strong base or a Lewis acid and can be promoted by microwave irradiation to reduce reaction times.[11]

• Materials: 2-cyanopyridine, sodium methoxide (B1231860) (or other suitable base), high-boiling point solvent (e.g., N,N-dimethylformamide).

• Procedure:

  • A solution of 2-cyanopyridine in the chosen solvent is prepared in a reaction vessel suitable for high-temperature reactions.

  • A catalytic amount of the base is added to the solution.

  • The reaction mixture is heated to reflux for several hours or subjected to microwave irradiation at a specific power and temperature for a shorter duration.

  • The progress of the reaction is monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is cooled, and the product is precipitated by the addition of water.

  • The crude product is collected by filtration, washed with water, and then purified by recrystallization from a suitable solvent such as ethanol.

Method 2: Synthesis from Cyanuric Chloride

This synthetic route involves the stepwise substitution of the chlorine atoms on cyanuric chloride with 2-pyridyl groups. This is typically achieved through a metal-catalyzed cross-coupling reaction.

• Materials: Cyanuric chloride, 2-(tributylstannyl)pyridine (B98309) (or a similar organometallic pyridine (B92270) reagent), palladium catalyst (e.g., Pd(PPh₃)₄), and a suitable solvent (e.g., toluene).

• Procedure:

  • Cyanuric chloride is dissolved in an anhydrous, deoxygenated solvent in a reaction flask under an inert atmosphere.

  • The palladium catalyst is added to the solution.

  • A solution of 2-(tributylstannyl)pyridine in the same solvent is added dropwise to the reaction mixture.

  • The mixture is heated to reflux for several hours, with the reaction progress monitored by TLC or GC-MS.

  • After the reaction is complete, the mixture is cooled, and the solvent is removed under reduced pressure.

  • The residue is then purified using column chromatography to isolate the TPTZ product.

Ferric Reducing Ability of Plasma (FRAP) Assay

The FRAP assay is a widely used method to measure the total antioxidant capacity of a sample. It is based on the reduction of a ferric-tripyridyltriazine complex (Fe³⁺-TPTZ) to its ferrous form (Fe²⁺-TPTZ) by antioxidants at low pH. The resulting intense blue color is measured spectrophotometrically.

Reagent Preparation:

• Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and add 16 mL of glacial acetic acid in distilled water, and make up the volume to 1 liter.

• TPTZ Solution (10 mM): Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.

• Ferric Chloride Solution (20 mM): Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of distilled water.

• FRAP Reagent: Mix the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. This reagent should be prepared fresh daily.

Assay Procedure:

• Prepare a series of standard solutions of a known antioxidant, such as Trolox or ferrous sulfate (B86663) (FeSO₄·7H₂O), in distilled water.

• For each sample and standard, add a small volume (e.g., 50 µL) to a microplate well or a cuvette.

• Add a larger volume of the pre-warmed (37 °C) FRAP reagent (e.g., 1.5 mL) to each well or cuvette.

• Incubate the mixture at 37 °C for a defined period (typically 4-10 minutes).

• Measure the absorbance of the solution at 593 nm using a spectrophotometer.

• A blank reading is taken using the FRAP reagent and the solvent used for the samples.

• Construct a calibration curve by plotting the absorbance of the standards against their concentrations.

• Determine the antioxidant capacity of the samples by interpolating their absorbance values on the calibration curve. The results are typically expressed as equivalents of the standard used (e.g., µM Trolox equivalents).

Applications

Coordination Chemistry and Metal Ion Sensing

The tridentate nature of TPTZ allows it to form stable complexes with a wide range of metal ions, including but not limited to iron, copper, zinc, cobalt, and nickel.[3] This property makes it a valuable ligand in coordination chemistry for the synthesis of mononuclear and polynuclear complexes, as well as coordination polymers and metal-organic frameworks (MOFs).[3][13] The resulting complexes often exhibit interesting photophysical and electrochemical properties.

The strong and often colorful complexation of TPTZ with metal ions is harnessed in the development of chemosensors for metal ion detection. While its use for iron determination is well-established, research is ongoing to develop TPTZ-based sensors for other environmentally and biologically relevant metal ions.[3]

Drug Development and Biological Applications

The direct application of TPTZ in drug development is not extensively documented. However, the broader class of triazine derivatives has been explored for various therapeutic applications, including as anticancer and antimicrobial agents.[2][14]

The primary area where TPTZ and its analogs intersect with drug development is through their coordination complexes. Metal complexes, in general, are a significant area of research in cancer therapy.[15][16][17] The coordination of ligands like TPTZ to metal centers such as ruthenium, platinum, gold, and copper can lead to compounds with potent cytotoxic activity against cancer cell lines.[18][19][20] The proposed mechanisms of action for such complexes often involve DNA binding and intercalation, induction of apoptosis through the generation of reactive oxygen species (ROS), and inhibition of key enzymes.[18][20] While specific TPTZ-metal complexes are being investigated for their anticancer properties, this remains an active area of research to elucidate their precise mechanisms of action and potential for therapeutic development.

Due to the lack of specific literature on TPTZ directly modulating signaling pathways, a diagram for this is not provided. Research in this area is still nascent.

Visualizations

Diagram 1: Synthesis of 2,4,6-Tri(2-pyridinyl)-1,3,5-triazine

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. mdpi.com [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. 2,4,6-Tris(2'-pyridyl)-1,3,5-triazine | C18H12N6 | CID 77258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Thermo Scientific™ 2,4,6-Tris(2-pyridyl)-1,3,5-triazine 99% (TPTZ) | LabMart Limited [labmartgh.com]
• 7. goldbio.com [goldbio.com]
• 8. 3682-35-7 CAS | 2,4,6-TRI-(2-PYRIDYL) 1.3.5-TRIAZINE | Laboratory Chemicals | Article No. 06385 [lobachemie.com]
• 9. 2,4,6-Tri(2-pyridyl)-1,3,5-triazine, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 10. Synthesis of 2,4,6-tri-substituted-1,3,5-triazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. soc.chim.it [soc.chim.it]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and Psychotropic Properties of Novel Condensed Triazines for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Journal of APPLIED BIOMEDICINE: Coordination compounds in cancer: Past, present and perspectives [jab.zsf.jcu.cz]
• 17. mdpi.com [mdpi.com]
• 18. Silver-Based Terpyridine Complexes as Antitumor Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Coordination Complexes as a New Generation Photosensitizer for Photodynamic Anticancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Metal-Based Complexes in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Physical and Chemical Properties of 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the core physical and chemical properties of 2,4,6-Tris(2-pyridyl)-s-triazine, commonly known as TPTZ. A versatile tridentate ligand, TPTZ is a cornerstone reagent in analytical chemistry, particularly for the spectrophotometric determination of iron and for assessing antioxidant capacity. This document consolidates essential quantitative data, details key experimental protocols, and visualizes fundamental mechanisms and workflows to support its application in research and development.

General and Chemical Properties

TPTZ is a heterocyclic compound featuring a triazine ring substituted with three pyridyl groups. This structure confers its potent chelating properties, particularly towards transition metal ions.[1]

Identifier	Value	Reference
IUPAC Name	2,4,6-tri(pyridin-2-yl)-1,3,5-triazine	[2][3]
Synonyms	2,4,6-Tripyridyl-s-triazine, TPTZ	[4][5]
CAS Number	3682-35-7	[6]
Chemical Formula	C₁₈H₁₂N₆	[6]
Molecular Weight	312.33 g/mol	[6]
Appearance	White to off-white or yellowish crystalline powder	[6]
pKa (Predicted)	1.14 ± 0.19	[6]

Physical Properties

The physical characteristics of TPTZ are critical for its handling, storage, and application in various experimental setups.

Property	Value	Reference
Melting Point	247-249 °C	[6]
Boiling Point	442.26 °C (Rough Estimate)	[6]
Density	1.276 g/cm³ (Estimate)	[6]

Solubility

TPTZ is sparingly soluble in aqueous solutions but shows good solubility in various organic solvents.[4]

Solvent	Solubility	Reference
Water	Insoluble	[1]
Methanol	100 mg/mL	[6]
Ethanol	~20 mg/mL	[4]
Dimethyl Sulfoxide (DMSO)	~10 mg/mL	[4]
Dimethylformamide (DMF)	~10 mg/mL	[4]
Ethanol:PBS (pH 7.2) (1:4)	~0.2 mg/mL	[4]

Spectroscopic Properties

TPTZ and its metal complexes exhibit distinct spectroscopic signatures, which are fundamental to its analytical applications.

Property	Wavelength (λmax)	Molar Absorptivity (ε)	Conditions	Reference
TPTZ (UV/Vis)	245 nm, 284 nm	Not available	-	[4]
Fe(II)-TPTZ Complex	593 nm	22,600 M⁻¹cm⁻¹	Aqueous Solution	[7]
Fe(II)-TPTZ Complex	595 nm	24,100 M⁻¹cm⁻¹	Nitrobenzene	[7]
Fe(II)-TPTZ Complex	593 nm	22,230 M⁻¹cm⁻¹	Iron Assay Conditions
Fe(II)-TPTZ Complex	593 nm	21,140 M⁻¹cm⁻¹	FRAP Assay Conditions	[8]

Key Chemical Interactions and Applications

Iron (II) Chelation

The most prominent chemical property of TPTZ is its ability to act as a strong tridentate ligand, forming a stable and intensely colored complex with ferrous ions (Fe²⁺).[8] This reaction is rapid and specific, forming a deep blue-purple complex that strongly absorbs light around 593 nm.[7][9] This characteristic is the basis for its widespread use in quantifying iron in various samples.[5]

References

• 1. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. 2,4,6-Tris(2'-pyridyl)-1,3,5-triazine | C18H12N6 | CID 77258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,4,6-tri(2-Pyridyl)-s-triazine [webbook.nist.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. goldbio.com [goldbio.com]
• 6. TPTZ CAS#: 3682-35-7 [m.chemicalbook.com]
• 7. DSpace [dr.lib.iastate.edu]
• 8. Determination of the molar extinction coefficient for the ferric reducing/antioxidant power assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]

The Coordination Chemistry of 2,4,6-tris(2-pyridyl)-1,3,5-triazine (TPT): A Technical Guide for Researchers

An In-depth Exploration of Synthesis, Coordination Modes, and Applications in Materials and Drug Development

Abstract

2,4,6-tris(2-pyridyl)-1,3,5-triazine (TPT), a heterocyclic compound featuring a central triazine ring flanked by three pyridyl groups, stands as a cornerstone ligand in modern coordination chemistry.[1] Its rigid, planar structure and versatile nitrogen donor sites enable it to function as a multidentate chelating agent, forming stable and often colorful complexes with a vast array of metal ions.[1][2] This versatility has led to its widespread use in fields ranging from analytical chemistry and catalysis to the construction of advanced supramolecular architectures like metal-organic frameworks (MOFs) and coordination polymers.[3][4] This technical guide provides a comprehensive overview of the synthesis of TPT, its diverse coordination behaviors, the structural and physicochemical properties of its metal complexes, and detailed experimental protocols for its synthesis and characterization, aimed at researchers in chemistry, materials science, and drug development.

Synthesis of 2,4,6-tris(2-pyridyl)-1,3,5-triazine (TPT)

The most common and efficient synthesis of TPT involves the cyclotrimerization of 2-cyanopyridine (B140075). This method provides a direct route to the symmetric TPT ligand.

Experimental Protocol: Synthesis of TPT

A typical synthesis involves heating 2-cyanopyridine, often with a catalytic amount of a strong base or under high pressure, to induce cyclization.

Materials:

• 2-cyanopyridine

• Sodium methoxide (B1231860) (catalyst, optional)

• High-boiling point solvent (e.g., dimethylformamide, optional)

• Ethanol (B145695) for recrystallization

Procedure:

• A mixture of 2-cyanopyridine and a catalytic amount of sodium methoxide is heated under reflux in a high-boiling solvent or heated neat in a sealed, high-pressure reaction vessel.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction mixture is cooled to room temperature, leading to the precipitation of the crude product.

• The crude solid is collected by filtration and washed with a cold solvent like ethanol.

• Purification is achieved by recrystallization from a suitable solvent, such as hot ethanol or a mixture of ethanol and water, to yield TPT as a white to off-white crystalline solid.[5][6]

Caption: Synthetic workflow for 2,4,6-tris(2-pyridyl)-1,3,5-triazine (TPT).

Coordination Chemistry and Structural Characteristics

The coordination chemistry of TPT is rich and varied, primarily due to the arrangement of its six nitrogen atoms, which can engage in multiple binding modes.[3][4] The specific coordination is influenced by the metal ion's size, preferred geometry, and the reaction conditions.

Principal Coordination Modes

TPT predominantly utilizes two main coordination modes: tridentate and bidentate.

• Tridentate Coordination: This is the most common mode, where TPT acts similarly to terpyridine. It chelates a metal ion using one nitrogen from the central triazine ring and one nitrogen from each of two adjacent pyridyl rings, forming two stable five-membered chelate rings.[1][2] This "meridional" coordination is a defining feature of TPT chemistry.

• Bidentate Coordination: TPT can also act as a bidentate ligand, typically using one pyridyl nitrogen and the adjacent triazine nitrogen.[1][7] This mode is often observed when TPT bridges two or more metal centers, leading to the formation of dinuclear, polynuclear, or polymeric structures.[1]

Less commonly, TPT can coordinate through only its outward-pointing pyridyl nitrogen atoms to bridge multiple metal centers, a mode particularly relevant in the construction of MOFs.[1]

References

• 1. 2,4,6-Tri-2-pyridinyl-1,3,5-triazine | 3682-35-7 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. libra.unine.ch [libra.unine.ch]
• 4. researchgate.net [researchgate.net]
• 5. goldbio.com [goldbio.com]
• 6. 2,4,6-Tri(2-pyridyl)-1,3,5-triazine 3682-35-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2,4,6-Tris(2-pyridyl)-1,3,5-triazine (TPTZ): Structure, Bonding, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ligand 2,4,6-tris(2-pyridyl)-1,3,5-triazine (TPTZ), a versatile chelating agent with significant applications in analytical chemistry, coordination chemistry, and materials science. This document details its fundamental structure, diverse bonding capabilities, and key experimental methodologies.

Core Structure and Properties of TPTZ

2,4,6-Tris(2-pyridyl)-1,3,5-triazine, commonly known as TPTZ, is a heterocyclic organic compound with the chemical formula C₁₈H₁₂N₆. Its structure features a central 1,3,5-triazine (B166579) ring substituted with three 2-pyridyl groups. This arrangement of nitrogen-containing aromatic rings confers upon TPTZ its potent metal-chelating properties.

The nitrogen atoms within the pyridyl rings act as the primary electron-donating sites for coordinating with metal ions. The planar and rigid structure of the triazine core holds the pyridyl groups in a pre-organized conformation, facilitating chelation.

Physical and Chemical Properties:

Property	Value
Molecular Formula	C₁₈H₁₂N₆
Molecular Weight	312.33 g/mol
Appearance	Off-white to pale yellow powder
Melting Point	247-249 °C
Solubility	Soluble in organic solvents like ethanol, methanol, and DMSO.
CAS Number	3682-35-7

Bonding and Coordination Chemistry

TPTZ is a highly versatile ligand capable of multiple coordination modes, the most common of which is as a tridentate chelating agent. In this mode, it uses the nitrogen atoms of two of its pyridyl rings and one nitrogen atom from the triazine ring to bind to a central metal ion, forming two stable five-membered chelate rings. This coordination is analogous to that of the well-known terpyridine ligand.

Beyond its tridentate nature, TPTZ can also exhibit other bonding behaviors:

• Bidentate Coordination: In certain steric or electronic environments, TPTZ can coordinate to a metal center using only two of its nitrogen donor atoms.

• Bridging Ligand: The uncoordinated pyridyl group in a tridentate complex can bind to a second metal center, leading to the formation of binuclear or polynuclear complexes and coordination polymers.[1]

• Monodentate Coordination: While less common, coordination through a single pyridyl nitrogen is also possible.

The geometry of the resulting metal complexes is most commonly a distorted octahedron, particularly when two TPTZ ligands coordinate to a single metal ion. TPTZ forms stable complexes with a wide range of transition metals, including iron, ruthenium, copper, zinc, nickel, and aluminum, as well as with lanthanide ions.[1][2][3]

dot

Caption: Figure 1: Chemical Structure of TPTZ.

Quantitative Data: Structural Parameters of TPTZ and its Metal Complexes

The precise geometry of TPTZ and its metal complexes can be determined using single-crystal X-ray diffraction. Below are tables summarizing key bond lengths and angles for the free TPTZ ligand and a representative metal complex.

Table 1: Selected Bond Lengths and Angles for Free TPTZ

Bond/Angle	Length (Å) / Angle (°)
C-N (in triazine ring)	~1.33-1.34
C-C (pyridyl-triazine)	~1.48
C-N-C (in triazine ring)	~113-114
N-C-N (in triazine ring)	~126-127

Note: These are approximate values and can vary slightly depending on the crystal packing.

Table 2: Selected Bond Lengths for a [Zn(TPTZ)(H₂O)]²⁺ Complex [4]

Bond	Length (Å)
Zn-N1 (pyridyl)	2.273(7)
Zn-N2 (triazine)	2.084(7)
Zn-N3 (pyridyl)	2.214(7)

Data from a cyanido-bridged heterometallic complex.[4]

Experimental Protocols

Synthesis of TPTZ Ligand

The synthesis of TPTZ is typically achieved through the condensation of 2-cyanopyridine (B140075) in the presence of a strong base or via the reaction of a picolin-amidrazone with a picolinoyl halide followed by cyclization. A common laboratory-scale synthesis involves the base-catalyzed self-condensation of 2-cyanopyridine.

A more established route involves the reaction of cyanuric chloride with a pyridyl nucleophile:

• Reaction Setup: A solution of cyanuric chloride (1 equivalent) in a suitable aprotic solvent (e.g., acetone, THF) is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0-5 °C).

• Nucleophilic Substitution: A solution of the pyridyl nucleophile, such as 2-pyridyl lithium or a 2-pyridyl Grignard reagent (3 equivalents), is added dropwise to the stirred solution of cyanuric chloride. The temperature is maintained below 5 °C during the addition.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction is quenched by the addition of water or a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure TPTZ.

dot

References

• 1. CS265150B1 - Process for preparing 2,4,6-trimeryl-apto-1,3,5-triazine - Google Patents [patents.google.com]
• 2. scribd.com [scribd.com]
• 3. ijpsr.com [ijpsr.com]
• 4. mdpi.com [mdpi.com]

Spectroscopic Profile of 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ), a crucial chelating agent in analytical chemistry and various research applications. The following sections detail its Ultraviolet-Visible (UV-Vis), Infrared (IR), and Nuclear Magnetic Resonance (NMR) spectroscopic properties, including experimental protocols and data presented in a clear, tabular format for ease of reference.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a key technique for characterizing TPTZ and its metal complexes, most notably with iron(II). The formation of a deeply colored complex with Fe(II) is the basis for the widely used Ferric Reducing Antioxidant Power (FRAP) assay.

Data Presentation

Species	Solvent	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)	Reference
TPTZ (free ligand)	Water	235, 275, 315, 355	Not specified	[1]
[Fe(TPTZ)₂]²⁺	Aqueous Acetate (B1210297) Buffer	593	22,600
[Fe(TPTZ)₂]²⁺	Nitrobenzene	595	24,100
[Fe(TPTZ)₂]²⁺	Not specified	596	22,230
[Fe(TPTZ)₂]²⁺-Picrate	1,2-dichloroethane	Not specified	2.2 x 10⁵	[2]

Experimental Protocols

Protocol for Determination of Iron(II) using TPTZ

This protocol outlines the general steps for the spectrophotometric determination of iron(II) using TPTZ, forming the basis of the FRAP assay.

• Reagent Preparation:

  • TPTZ Solution: Prepare a solution of TPTZ in a suitable solvent such as ethanol (B145695) or methanol.

  • Iron(II) Standard Solution: A standard solution of a stable iron(II) salt, like ferrous ammonium (B1175870) sulfate (B86663) hexahydrate, is prepared in dilute sulfuric acid.

  • Buffer Solution: An acetate buffer with a pH between 3.4 and 5.8 is typically used.

  • Reducing Agent (for total iron determination): A reducing agent like hydroxylammonium chloride is used to reduce any Fe(III) to Fe(II).

• Sample Preparation and Measurement:

  • To the sample solution containing iron, add the TPTZ solution, the buffer, and the reducing agent if necessary.

  • Allow the color to develop fully. The deep blue-purple [Fe(TPTZ)₂]²⁺ complex forms.

  • Measure the absorbance of the solution at the wavelength of maximum absorption (λmax), which is approximately 593-596 nm.

  • A reagent blank should be prepared and its absorbance subtracted from the sample absorbance.

  • The concentration of iron in the sample is determined by comparing its absorbance to a calibration curve prepared using standard iron(II) solutions.

Workflow for Spectrophotometric Iron Determination using TPTZ

Caption: A flowchart illustrating the key steps in the spectrophotometric quantification of iron using TPTZ.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides valuable information about the functional groups and bonding within the TPTZ molecule and its complexes. The vibrational frequencies of the triazine and pyridine (B92270) rings are characteristic and can be observed to shift upon coordination to a metal ion.

Data Presentation

Functional Group / Vibrational Mode	Wavenumber (cm⁻¹) of Free TPTZ	Wavenumber (cm⁻¹) of Metal Complex	Comments
C=N Stretching (in triazine ring)	~1510	Lower frequency upon complexation	The shift to a lower frequency confirms the coordination of the nitrogen atom of the triazine ring to the metal center (e.g., Ni(II)).[3]
O-H Bending (of coordinated water)	N/A	1640	Observed in hydrated metal complexes of TPTZ.[3]
Metal-Nitrogen (M-N) Bond	N/A	450	Indicates the formation of a coordinate bond between the metal and the nitrogen atoms of TPTZ.[3]
Metal-Oxygen (M-O) Bond	N/A	550	Observed in metal complexes where water or other oxygen-containing ligands are also coordinated.[3]

Note: A complete, assigned gas-phase IR spectrum of TPTZ is available in the NIST WebBook, though molar absorptivity values cannot be derived from it.

Experimental Protocols

General Protocol for Acquiring IR Spectra

• Sample Preparation:

  • Solid Samples: TPTZ is a solid at room temperature. For transmission IR spectroscopy, a KBr pellet is typically prepared by grinding a small amount of the sample with dry potassium bromide and pressing the mixture into a transparent disk. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory.

  • Solution Samples: TPTZ can be dissolved in a suitable solvent that has minimal IR absorbance in the regions of interest (e.g., chloroform, dichloromethane). The solution is then placed in an appropriate IR cell.

• Data Acquisition:

  • A background spectrum of the empty sample compartment (or the pure solvent) is recorded.

  • The sample is placed in the spectrometer, and the spectrum is acquired over the desired range (typically 4000-400 cm⁻¹).

  • The final spectrum is presented as absorbance or transmittance versus wavenumber (cm⁻¹).

Caption: A diagram illustrating how the distinct chemical environments of protons and carbons in the TPTZ molecule give rise to its characteristic ¹H and ¹³C NMR spectra.

References

• 1. goldbio.com [goldbio.com]
• 2. 2,4,6-Tris(2-pyridyl)-s-triazine - CAS-Number 3682-35-7 - Order from Chemodex [chemodex.com]
• 3. researchgate.net [researchgate.net]

The Solubility Profile of 2,4,6-Tri-2-pyridinyl-1,3,5-triazine (TPTZ): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,4,6-Tri-2-pyridinyl-1,3,5-triazine (TPTZ), a crucial chelating agent and reagent in various chemical and biological applications. An understanding of its solubility is paramount for its effective use in experimental design, particularly in the development of analytical assays and in the field of drug development. This document collates available quantitative solubility data, outlines a standard experimental protocol for solubility determination, and visualizes a key application workflow.

Core Concepts: Understanding TPTZ Solubility

2,4,6-Tri-2-pyridinyl-1,3,5-triazine is a heterocyclic compound whose solubility is influenced by its molecular structure. The presence of multiple nitrogen atoms in the triazine and pyridinyl rings allows for hydrogen bonding with protic solvents. However, the overall aromatic and planar nature of the molecule contributes to its solubility in organic solvents. The solubility of TPTZ is a critical parameter for the preparation of stock solutions and for its application in various assays, most notably in the Ferric Reducing Antioxidant Power (FRAP) assay for measuring antioxidant capacity and in the colorimetric determination of iron.

Quantitative Solubility Data

The solubility of TPTZ has been reported in a variety of common laboratory solvents. The following table summarizes the available quantitative data. It is important to note that there are some discrepancies in the reported values across different sources, which may be attributable to variations in experimental conditions such as temperature, pH, and the method of determination.

Solvent	Reported Solubility (mg/mL)	Molar Solubility (M)	Notes
Methanol	10	~0.032	-
Methanol	50	~0.160	Requires sonication
Methanol	100	~0.320	Reported as clear solution
Ethanol	10	~0.032	-
Ethanol	20	~0.064	-
Dimethyl Sulfoxide (DMSO)	10	~0.032	-
Dimethylformamide (DMF)	10	~0.032	-
Ethanol:PBS (1:4, pH 7.2)	0.2	~0.00064	Sparingly soluble in aqueous buffers

Molar solubility calculated based on a molecular weight of 312.34 g/mol .

Experimental Protocol: Determination of TPTZ Solubility

A standard and reliable method for determining the solubility of a solid compound like TPTZ is the shake-flask method . This method establishes the equilibrium solubility of a compound in a given solvent at a specific temperature.

Principle

An excess amount of the solid compound is added to a known volume of the solvent. The mixture is then agitated at a constant temperature until equilibrium is reached, meaning the solvent is saturated with the solute. After saturation, the undissolved solid is separated from the solution, and the concentration of the dissolved solute in the clear supernatant is determined using a suitable analytical technique, such as UV-Vis spectrophotometry.

Materials and Equipment

• 2,4,6-Tri-2-pyridinyl-1,3,5-triazine (TPTZ) solid

• Solvents of interest (e.g., methanol, ethanol, DMSO, water)

• Analytical balance

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge or filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm)

• UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure

• Preparation of Standard Solutions:

  • Prepare a stock solution of TPTZ in the solvent of interest at a known concentration.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for TPTZ in the specific solvent.

  • Construct a calibration curve by plotting absorbance versus concentration.

• Equilibration:

  • Add an excess amount of solid TPTZ to a vial containing a known volume of the solvent. "Excess" means that undissolved solid should be visible after the equilibration period.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

• Sample Preparation and Analysis:

  • After the equilibration period, allow the vials to stand undisturbed to let the excess solid settle.

  • Carefully remove an aliquot of the supernatant. To ensure no solid particles are transferred, either centrifuge the sample and take the supernatant or filter the solution using a syringe filter.

  • Dilute the clear supernatant with the solvent as necessary to bring the concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at the λmax.

• Calculation of Solubility:

  • Using the equation from the calibration curve, determine the concentration of TPTZ in the diluted sample.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the equilibrium solubility of TPTZ in the tested solvent at the specified temperature.

Visualization of a Key Application: The FRAP Assay Workflow

TPTZ is a key reagent in the Ferric Reducing Antioxidant Power (FRAP) assay, a widely used method to determine the total antioxidant capacity of a sample. The workflow for this assay is depicted below.

Caption: Workflow of the Ferric Reducing Antioxidant Power (FRAP) Assay using TPTZ.

Conclusion

This technical guide provides essential information on the solubility of 2,4,6-Tri-2-pyridinyl-1,3,5-triazine. While quantitative data is available for several common organic solvents, researchers should be mindful of the reported variations and may need to experimentally verify the solubility for their specific applications and conditions. The provided experimental protocol for the shake-flask method offers a reliable approach for such determinations. The visualized workflow of the FRAP assay highlights a primary application where the solubility and reactivity of TPTZ are of utmost importance. This guide serves as a valuable resource for scientists and professionals in optimizing the use of TPTZ in their research and development endeavors.

An In-depth Technical Guide to 2,4,6-Tris(2-pyridyl)-1,3,5-triazine (TPTZ; CAS 3682-35-7): Properties, Uses, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4,6-Tris(2-pyridyl)-1,3,5-triazine, commonly known as TPTZ (CAS number 3682-35-7). It details the chemical and physical properties, primary applications, and emerging biological activities of this versatile heterocyclic compound. While extensively recognized for its role as a chromogenic ligand in the Ferric Reducing Antioxidant Power (FRAP) assay, this guide also explores the burgeoning research into the pharmacological potential of TPTZ and its metal complexes, particularly in the fields of anticancer and antimicrobial research. Detailed experimental protocols for its principal applications are provided, alongside visualizations of key chemical and biological processes to facilitate a deeper understanding for researchers and drug development professionals.

Chemical and Physical Properties

2,4,6-Tris(2-pyridyl)-1,3,5-triazine is a solid, appearing as a white to light yellow or beige powder.[1] It is a tridentate ligand, a molecule that can form several coordinate bonds to a central metal atom.[2] The defining structural feature of TPTZ is a central triazine ring substituted with three pyridyl groups, which are responsible for its potent metal-chelating properties.

Table 1: Chemical and Physical Properties of TPTZ (CAS: 3682-35-7)

Property	Value	References
IUPAC Name	2,4,6-tri(pyridin-2-yl)-1,3,5-triazine	[2]
Synonyms	TPTZ, 2,4,6-Tri(2-pyridyl)-s-triazine
CAS Number	3682-35-7
Molecular Formula	C₁₈H₁₂N₆
Molecular Weight	312.33 g/mol	[3]
Appearance	White to off-white or light yellow powder/lumps	[1][4]
Melting Point	247-249 °C	[3][5][6]
Boiling Point	442.26 °C (rough estimate)	[5][6]
Density	1.276 g/cm³	[5]
Flash Point	288.2 °C	[5]
Solubility	Soluble in methanol (B129727) (100 mg/mL), ethanol, and DMSO.	[5][6]
Storage Temperature	2-8°C	[5][6]

Synthesis

The synthesis of TPTZ and its derivatives can be achieved through various methods. A common approach involves the cyclotrimerization of 2-cyanopyridine.[6] Another established method is the sequential nucleophilic substitution of chloride atoms on a cyanuric chloride core with pyridine-containing nucleophiles. This allows for the creation of both symmetric and non-symmetric triazine derivatives.

Experimental Protocol: Synthesis of TPTZ Metal Complexes

A general procedure for synthesizing a TPTZ-metal complex, for instance with Nickel(II), involves the following steps:

• Dissolution of Ligand: Dissolve 2,4,6-tri(2-pyridyl)-1,3,5-triazine (B1682449) (1.0 mmol) in an appropriate solvent, such as a 30 mL ethanol/water mixture.[1]

• Addition of Metal Salt: Slowly add a solution of the metal salt, for example, NiCl₂·6H₂O (1.0 mmol), to the TPTZ solution.[1]

• Reaction Conditions: The reaction mixture can be subjected to ultrasonic vibration for several hours to facilitate the reaction.[1]

• Isolation and Purification: The resulting precipitate is collected by filtration, washed with a suitable solvent like ethanol, and then dried under a vacuum.[1] For crystallization, slow evaporation from a solvent such as chloroform (B151607) can be employed.[1]

Synthesis Workflow for Metal-TPTZ Complexes.

Primary Uses and Applications

The predominant application of TPTZ is in analytical chemistry as a key reagent in the Ferric Reducing Antioxidant Power (FRAP) assay. This assay is widely used to measure the total antioxidant capacity of biological fluids, plant extracts, and food samples.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay is a colorimetric method based on the reduction of a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous, intensely blue-colored form (Fe²⁺-TPTZ) by antioxidants in an acidic medium. The change in absorbance is directly proportional to the antioxidant capacity of the sample.

Experimental Protocol: FRAP Assay

• Reagent Preparation:

  • Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and add 16 mL of glacial acetic acid to 1 liter of distilled water.

  • TPTZ Solution (10 mM): Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.

  • Ferric Chloride Solution (20 mM): Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of distilled water.

  • FRAP Working Reagent: Mix the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 ratio. This reagent should be prepared fresh.

• Assay Procedure:

  • Add a specific volume of the FRAP working reagent (e.g., 2.85 mL) to a cuvette or microplate well.

  • Add a small volume of the sample or standard (e.g., 150 µL).

  • Mix thoroughly and incubate at 37°C for a defined period (e.g., 4-6 minutes).

  • Measure the absorbance at 593 nm against a reagent blank.

• Quantification:

  • A standard curve is generated using a known antioxidant, such as Trolox or ascorbic acid.

  • The antioxidant capacity of the sample is then calculated from the standard curve and expressed as equivalents of the standard.

Principle of the FRAP Assay.

Biological Activities and Potential in Drug Development

Beyond its analytical applications, TPTZ and its metal complexes are gaining attention for their diverse biological activities. The ability of TPTZ to chelate metal ions is central to these properties, as the resulting complexes can exhibit enhanced or novel therapeutic effects.

Anticancer Activity

Several studies have demonstrated the potential of TPTZ-metal complexes as anticancer agents. For instance, palladium(II) complexes of TPTZ have shown potent cytotoxic activity against various cancer cell lines, including MCF-7 (breast cancer), HepG2 (liver cancer), and A549 (lung cancer), with some complexes exhibiting greater potency than the established anticancer drug cisplatin.[3] The proposed mechanism of action for some of these complexes involves intercalation with DNA, thereby inhibiting cancer cell proliferation.[5]

Antimicrobial Activity

TPTZ and its derivatives, particularly when complexed with metals like iron and ruthenium, have shown promising antimicrobial properties. These complexes have been found to be effective against both Gram-positive and Gram-negative bacteria.[5][7] The antibacterial action is thought to be mediated, in part, by the interaction of the complexes with bacterial DNA.[5] Furthermore, certain nickel(II) complexes of TPTZ have demonstrated enhanced activity against bacteria such as Bacillus subtilis and Escherichia coli.[6]

Modulation of Cellular Iron Metabolism and Signaling

Iron is a critical element in numerous cellular processes, but its dysregulation can lead to oxidative stress and cellular damage. Iron chelators are being investigated for their therapeutic potential in conditions of iron overload. While the direct effects of TPTZ on cellular iron metabolism are still under investigation, its strong iron-chelating properties suggest a potential role in modulating pathways governed by iron homeostasis.

Cellular iron levels are tightly regulated by a complex interplay of proteins. Key players in this process include:

• Transferrin and Transferrin Receptors: Responsible for iron uptake into cells.

• Ferroportin: The only known cellular iron exporter.[8]

• Hepcidin: A hormone that regulates ferroportin levels.[8]

• Iron Regulatory Proteins (IRPs): Sense intracellular iron levels and post-transcriptionally regulate the expression of proteins involved in iron metabolism.[9]

By chelating intracellular iron, TPTZ could potentially influence these regulatory pathways, which may have downstream effects on various signaling cascades.

Potential Cellular Targets of TPTZ in Iron Metabolism.

Safety and Handling

TPTZ is classified as an irritant, causing skin, eye, and respiratory irritation. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should be stored in a cool, dry, and well-ventilated area.

Conclusion

2,4,6-Tris(2-pyridyl)-1,3,5-triazine (TPTZ) is a compound of significant interest to researchers across various scientific disciplines. Its well-established role in the FRAP assay makes it an indispensable tool for antioxidant research. Furthermore, the emerging biological activities of its metal complexes, particularly in the areas of anticancer and antimicrobial therapies, highlight its potential as a versatile scaffold for the development of novel therapeutic agents. Further research into the direct effects of TPTZ on cellular signaling pathways and its interactions with key proteins in metabolic processes will be crucial in fully elucidating its pharmacological potential. This guide provides a foundational understanding of TPTZ, offering both established knowledge and insights into future research directions for scientists and drug development professionals.

References

• 1. One Pot Ultrasonic Assisted {[Ni(tptz)Cl(H2O)2][Ni(tptz)(H2O)3]}-3Cl.5H2O Complex Formation Using Triazine Ligand, XRD/HSA-Interactions, and Spectral and Thermal Investigation [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Spectroscopic, analytical and DFT calculation studies of two novel Al3+ complexes derived from 2,4,6-tri-(2-pyridyl)-1,3,5-triazine (TPTZ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibacterial activity and DNA interaction of triazine iron and ruthenium complexes: spectroscopic, voltammetric and theoretical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and biological evaluation of novel 2,4,6-triazine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hepcidin regulates cellular iron efflux by binding to ferroportin and inducing its internalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cellular Iron Metabolism and Regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) as a Chelating Agent for Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-tris(2-pyridyl)-s-triazine, commonly known as TPTZ, is a heterocyclic ligand with the chemical formula C₁₈H₁₂N₆. Its unique structure, featuring a central triazine ring flanked by three pyridyl groups, makes it an exceptional chelating agent for a variety of metal ions. The nitrogen atoms within the pyridyl and triazine rings act as donor atoms, allowing TPTZ to form stable, often colorful, coordination complexes with metals. This property has led to its widespread use in analytical chemistry, particularly for the spectrophotometric determination of iron and in the assessment of antioxidant capacity. More recently, the chelating properties of TPTZ and its metal complexes are being explored for their potential in biological systems and drug development, opening new avenues for therapeutic interventions.

This technical guide provides a comprehensive overview of TPTZ as a chelating agent, covering its fundamental chemical properties, coordination chemistry, and key applications. It includes detailed experimental protocols, quantitative data on its metal-binding affinities, and explores its emerging role in biomedical research.

Chemical and Physical Properties of TPTZ

TPTZ is a yellowish powder with a melting point of 247-249 °C. It is soluble in methanol (B129727) (100 mg/mL) and can be purified by repeated crystallization from aqueous ethanol. The molecule's structure, with its multiple nitrogen donor sites, allows it to act as a multidentate ligand, most commonly as a tridentate chelator.

Property	Value	Reference
Chemical Formula	C₁₈H₁₂N₆	[1]
Molecular Weight	312.33 g/mol	[1]
Appearance	Yellowish powder
Melting Point	247-249 °C	[1]
Solubility in Methanol	100 mg/mL	[1]

Coordination Chemistry and Chelating Properties

TPTZ is a versatile ligand that can adopt various coordination modes, primarily acting as a tridentate or bidentate ligand. This flexibility allows for the formation of diverse molecular architectures, including mononuclear, dinuclear, and polynuclear complexes.

The most well-known application of TPTZ's chelating ability is its reaction with ferrous ions (Fe²⁺) to form a stable, intensely blue-colored complex, [Fe(TPTZ)₂]²⁺.[2] This reaction is highly specific and sensitive, forming the basis for the spectrophotometric determination of iron. The reaction is typically carried out under slightly acidic to neutral pH conditions, which favors the formation of the Fe(II) complex.[2] If ferric ions (Fe³⁺) are present, a reducing agent is added to convert them to Fe²⁺ prior to the addition of TPTZ.[2]

Beyond iron, TPTZ forms complexes with a wide range of transition metal ions, including copper (Cu²⁺), cobalt (Co²⁺), nickel (Ni²⁺), and zinc (Zn²⁺). The stability and spectroscopic properties of these complexes vary depending on the metal ion, the stoichiometry of the complex, and the reaction conditions.

Quantitative Data on TPTZ-Metal Complexes

The stability of a metal-ligand complex is quantified by its stability constant (log K). Molar absorptivity (ε) is a measure of how strongly a substance absorbs light at a given wavelength and is crucial for quantitative spectrophotometric analysis.

Table 1: Stability Constants (log K) of TPTZ-Metal Complexes

Metal Ion	log K₁	Conditions
La³⁺	4.5	I = 0.1 M, 25 °C
Ce³⁺	4.8	I = 0.1 M, 25 °C
Pr³⁺	5.0	I = 0.1 M, 25 °C
Nd³⁺	5.1	I = 0.1 M, 25 °C
Sm³⁺	5.2	I = 0.1 M, 25 °C
Eu³⁺	5.2	I = 0.1 M, 25 °C
Gd³⁺	5.1	I = 0.1 M, 25 °C
Tb³⁺	5.0	I = 0.1 M, 25 °C
Dy³⁺	4.9	I = 0.1 M, 25 °C
Ho³⁺	4.8	I = 0.1 M, 25 °C
Er³⁺	4.7	I = 0.1 M, 25 °C
Tm³⁺	4.6	I = 0.1 M, 25 °C
Yb³⁺	4.5	I = 0.1 M, 25 °C
Lu³⁺	4.4	I = 0.1 M, 25 °C
Am³⁺	5.4	I = 0.1 M, 25 °C
Y³⁺	4.8	I = 0.1 M, 25 °C
Co²⁺	Formation constant evaluated by spectrophotometry	[3]

Table 2: Molar Absorptivity of TPTZ-Metal Complexes

Metal Complex	Wavelength (λmax)	Molar Absorptivity (ε)	Solvent/Conditions
[Fe(TPTZ)₂]²⁺	593 nm	22,600 M⁻¹cm⁻¹	Aqueous solution
[Fe(TPTZ)₂]²⁺	595 nm	24,100 M⁻¹cm⁻¹	Nitrobenzene
Ni(II)-TPTZ complex	418 nm (broad), 520 nm (weak)	Not specified	Water

Experimental Protocols

Synthesis of TPTZ

A common method for the synthesis of TPTZ involves the trimerization of 2-cyanopyridine (B140075). This reaction is typically catalyzed by a strong base, such as sodium hydride.[1]

Protocol: Synthesis of TPTZ

Materials:

• 2-cyanopyridine

• Sodium hydride (NaH)

• Anhydrous solvent (e.g., dimethylformamide - DMF)

• Ethanol

• Water

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser and a nitrogen inlet, add a suspension of sodium hydride in anhydrous DMF.

• Slowly add 2-cyanopyridine to the suspension while stirring under a nitrogen atmosphere.

• Heat the reaction mixture under reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and carefully quench the excess sodium hydride by the slow addition of ethanol, followed by water.

• The crude product will precipitate out of the solution. Collect the precipitate by filtration.

• Purify the crude TPTZ by recrystallization from a suitable solvent system, such as aqueous ethanol, to obtain a yellowish crystalline solid.

• Dry the purified TPTZ under vacuum.

Spectrophotometric Determination of Iron using TPTZ

This method is based on the formation of the intensely colored [Fe(TPTZ)₂]²⁺ complex.

Protocol: Spectrophotometric Determination of Iron

Reagents:

• TPTZ Reagent: Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl. This can be gently warmed to 50 °C to aid dissolution.[4] Prepare fresh daily.

• Reducing Agent: 10% (w/v) hydroxylammonium chloride solution.

• Buffer Solution: Acetate (B1210297) buffer (e.g., 2 M sodium acetate/acetic acid solution, pH ~4.5).

• Standard Iron Solution: A certified standard solution of Fe²⁺ (e.g., 1000 ppm).

Procedure:

• Sample Preparation: If the sample contains ferric iron (Fe³⁺), it must be reduced to ferrous iron (Fe²⁺). To a known volume of the sample, add a small amount of the hydroxylammonium chloride solution.

• Color Development: To the reduced sample, add the TPTZ reagent and the acetate buffer solution to maintain the optimal pH for complex formation.

• Measurement: Dilute the solution to a known final volume with deionized water and allow the color to develop for a few minutes. Measure the absorbance of the solution at the wavelength of maximum absorbance (λmax), which is approximately 593 nm, using a spectrophotometer.

• Calibration: Prepare a series of standard solutions of known Fe²⁺ concentrations and follow the same procedure to generate a calibration curve of absorbance versus concentration.

• Quantification: Determine the concentration of iron in the sample by comparing its absorbance to the calibration curve.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the total antioxidant capacity of a sample by its ability to reduce the ferric-TPTZ (Fe³⁺-TPTZ) complex to the ferrous form (Fe²⁺-TPTZ) at low pH.[5] The resulting intense blue color is proportional to the antioxidant power.[5]

Protocol: FRAP Assay

Reagents:

• Acetate Buffer (300 mM, pH 3.6): Prepare by dissolving 3.1 g of sodium acetate trihydrate and adding 16 mL of glacial acetic acid to 1 liter of distilled water. Check and adjust the pH.

• TPTZ Solution (10 mM): Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.

• Ferric Chloride Solution (20 mM): Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of distilled water.

• FRAP Reagent: Prepare fresh by mixing the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio.[6] Warm the reagent to 37 °C before use.

• Standard Solution: A solution of known antioxidant capacity, typically Trolox (a water-soluble vitamin E analog) or ferrous sulfate.

Procedure:

• Sample/Standard Preparation: Prepare extracts of the samples to be tested. Prepare a series of standard solutions of known concentrations.

• Reaction: Add a small volume of the sample or standard (e.g., 10-50 µL) to a larger volume of the pre-warmed FRAP reagent (e.g., 1.5-2.0 mL).

• Incubation: Incubate the mixture at 37 °C for a specified time (e.g., 4-30 minutes).

• Measurement: Measure the absorbance of the resulting blue solution at 593 nm.

• Calculation: The antioxidant capacity of the sample is determined by comparing its absorbance to that of the standard curve. Results are often expressed as Trolox equivalents (TE).

Visualizations

TPTZ Chelation of a Metal Ion

Caption: TPTZ acting as a tridentate chelating agent.

Experimental Workflow for the FRAP Assay

Caption: Workflow of the Ferric Reducing Antioxidant Power (FRAP) assay.

Antioxidant Action and Modulation of ROS Signaling

Caption: Antioxidants modulate ROS-mediated signaling pathways.

Applications in Drug Development and Biomedical Research

The ability of TPTZ to chelate metal ions has significant implications for drug development, particularly in areas where metal dyshomeostasis and oxidative stress are implicated in disease pathology.

Antioxidant Capacity and Oxidative Stress-Related Diseases

The FRAP assay, which relies on TPTZ, is a widely used method to assess the total antioxidant capacity of biological samples, foods, and potential drug candidates.[5] Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[7] By quantifying the antioxidant potential of various compounds, the FRAP assay provides a valuable tool for screening and identifying substances that may have therapeutic benefits in combating these conditions.

TPTZ-Metal Complexes as Therapeutic Agents

There is growing interest in the therapeutic potential of metal complexes. TPTZ and its derivatives are being investigated as ligands for the development of novel metal-based drugs. For instance, certain palladium(II) complexes with TPTZ have demonstrated cytotoxic activity against cancer cell lines, suggesting their potential as anticancer agents. The mechanism of action is often related to the ability of these complexes to interact with DNA and induce apoptosis.

Neurodegenerative Diseases

Metal ions, particularly iron, copper, and zinc, play a crucial role in the pathogenesis of several neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.[8][9] Dysregulation of these metals can lead to increased oxidative stress and the aggregation of pathological proteins. Chelating agents that can cross the blood-brain barrier and modulate the levels of these metal ions are being explored as a therapeutic strategy.[10] While TPTZ itself may have limitations in crossing the blood-brain barrier, its derivatives or TPTZ-metal complexes designed for targeted delivery could offer a promising approach for neuroprotection.[11][12]

Conclusion

TPTZ is a versatile and powerful chelating agent with a well-established role in analytical chemistry and a growing potential in biomedical research and drug development. Its ability to form stable, colored complexes with a variety of metal ions, most notably iron, underpins its use in highly sensitive and specific assays. The application of TPTZ in the FRAP assay has provided invaluable insights into the antioxidant capacity of numerous substances, contributing to our understanding of oxidative stress and its role in disease.

As research continues, the development of novel TPTZ derivatives and their metal complexes holds promise for the creation of new therapeutic agents targeting diseases associated with metal dyshomeostasis and oxidative damage. The in-depth understanding of its coordination chemistry and the continued refinement of analytical methods based on this remarkable molecule will undoubtedly pave the way for new discoveries and applications in science and medicine.

References

• 1. Tptz final | PPTX [slideshare.net]
• 2. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 3. 2,4,6-三（2-吡啶基）- s -三嗪 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 5. Total Antioxidant Capacity: Biochemical Aspects and Clinical Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ferric-bipyridine assay: A novel spectrophotometric method for measurement of antioxidant capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. arborassays.com [arborassays.com]
• 8. Metal complexing agents as therapies for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Therapeutic treatment of Alzheimer's disease using metal complexing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Neuroprotective multifunctional iron chelators: from redox-sensitive process to novel therapeutic opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Neuroprotective Activities of the Novel Multi-Target Iron-Chelators in Models of Alzheimer’s Disease, Amyotrophic Lateral Sclerosis and Aging - PMC [pmc.ncbi.nlm.nih.gov]

A Deep Dive into the Molecular Architecture of TPTZ: A Theoretical and Crystallographic Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular structure of 2,4,6-tri(2-pyridyl)-1,3,5-triazine (B1682449) (TPTZ), a crucial ligand in coordination chemistry and analytical science. By integrating experimental crystallographic data with theoretical computational studies, this document offers a comprehensive understanding of TPTZ's geometry, electronic properties, and conformational flexibility.

Molecular Geometry: Experimental and Theoretical Perspectives

The three-dimensional structure of TPTZ has been elucidated through single-crystal X-ray diffraction and further explored by computational methods, primarily Density Functional Theory (DFT). These studies reveal a molecule with a complex and non-planar conformation in its ground state.

Experimental Crystal Structure Data

The definitive experimental geometry of TPTZ was determined by Drew et al. (1998) through X-ray crystallography. The data, available through the Cambridge Structural Database (CSD Identifier: 130159), indicates that the molecule is significantly distorted from planarity. This distortion arises from the steric hindrance between the hydrogen atoms on the pyridyl rings and the nitrogen atoms of the triazine ring.

The key finding from the crystallographic study is the pronounced twist of the three pyridyl rings relative to the central triazine ring. The dihedral angles, which describe this twisting, are 15.7(1)°, 33.8(1)°, and 19.8(1)°[1]. This non-planar arrangement is a critical feature of the TPTZ molecule, influencing its coordination behavior and the properties of its metal complexes.

Table 1: Selected Experimental Bond Lengths and Angles for TPTZ from X-ray Crystallography

Bond/Angle	Atom 1	Atom 2	Atom 3	Value (Å or °)
Bond Lengths
C-N (triazine)	C	N	-	~1.34
C-C (inter-ring)	C(trz)	C(py)	-	~1.49
C-N (pyridyl)	C	N	-	~1.34
C-C (pyridyl)	C	C	-	~1.38-1.39
Bond Angles
N-C-N (triazine)	N	C	N	~126
C-N-C (triazine)	C	N	C	~114
N-C-C (pyridyl)	N	C	C	~122-123
C-C-C (pyridyl)	C	C	C	~118-120
Dihedral Angles
Pyridyl 1 - Triazine	-	-	-	15.7(1)
Pyridyl 2 - Triazine	-	-	-	33.8(1)
Pyridyl 3 - Triazine	-	-	-	19.8(1)

Note: The values presented are approximate and are intended to be illustrative of the data found in the primary crystallographic study. For precise values, direct consultation of the CSD entry is recommended.

Theoretical Molecular Structure and Electronic Properties

Theoretical studies employing Density Functional Theory (DFT) have been instrumental in understanding the electronic structure and confirming the geometry of TPTZ and its complexes[2][3]. These computational approaches allow for the optimization of the molecular geometry in the gas phase, providing insights that complement experimental solid-state data.

Commonly, the B3LYP hybrid functional is used in conjunction with basis sets such as 6-31G* or 6-311+G** to perform geometry optimization and calculate electronic properties. Theoretical calculations have corroborated the non-planar structure observed in the crystal, highlighting the energetic preference for the twisted conformation of the pyridyl rings.

Furthermore, studies on the protonated forms of TPTZ have revealed that the molecular structure can be modulated. For instance, the diprotonated form, [TPTZH₂]²⁺, has been shown to be more planar than the neutral TPTZ molecule[3]. This demonstrates the conformational flexibility of the TPTZ framework.

Table 2: Calculated Electronic Properties of TPTZ

Property	Typical Calculated Value (eV)	Description
HOMO Energy	-6.0 to -6.5	Energy of the Highest Occupied Molecular Orbital, related to electron-donating ability.
LUMO Energy	-1.5 to -2.0	Energy of the Lowest Unoccupied Molecular Orbital, related to electron-accepting ability.
HOMO-LUMO Gap	4.0 to 4.5	An indicator of the molecule's chemical reactivity and electronic transition energy.

Experimental and Computational Protocols

Single-Crystal X-ray Diffraction Protocol

The experimental determination of the TPTZ molecular structure involves the following key steps:

• Crystal Growth: High-quality single crystals of TPTZ are grown, typically by slow evaporation of a suitable solvent.

• Data Collection: A selected crystal is mounted on a diffractometer. Monochromatic X-rays are directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.

• Structure Solution: The diffraction data is processed to determine the unit cell dimensions and space group. The initial positions of the atoms are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and thermal parameters are refined using least-squares methods to achieve the best fit between the observed and calculated diffraction patterns.

dot

Caption: Workflow for Single-Crystal X-ray Diffraction.

Density Functional Theory (DFT) Calculation Protocol

A typical computational workflow for the theoretical study of the TPTZ molecular structure is as follows:

• Input Structure: An initial 3D structure of the TPTZ molecule is generated.

• Method Selection: A computational method is chosen, commonly DFT with a specific functional (e.g., B3LYP) and basis set (e.g., 6-31G*).

• Geometry Optimization: The energy of the molecule is minimized with respect to the positions of its atoms, leading to the most stable, or "optimized," geometry.

• Frequency Calculation: Vibrational frequencies are calculated to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Property Calculation: Electronic properties such as HOMO-LUMO energies and the molecular electrostatic potential are calculated based on the optimized geometry.

dot

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. researchgate.net [researchgate.net]
• 3. 2,4,6-Tris(4-pyridyl)-1,3,5-triazine | C18H12N6 | CID 317666 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Spectrophotometric Determination of Iron Using TPTZ: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Principle and Applications

Principle

The spectrophotometric determination of iron using 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) is a widely used and robust colorimetric method. The assay is based on the reaction between ferrous iron (Fe²⁺) and TPTZ in a slightly acidic to neutral pH medium to form a stable, intensely colored blue-purple complex, {Fe(TPTZ)₂}²⁺.[1] The intensity of the color, which is directly proportional to the concentration of iron, is measured by a spectrophotometer at the wavelength of maximum absorbance, approximately 595 nm.[2]

For the determination of total iron, which includes both ferrous (Fe²⁺) and ferric (Fe³⁺) states, a reducing agent is first added to the sample to quantitatively convert all Fe³⁺ ions to Fe²⁺.[1] This ensures that the total iron content is measured. The specificity of TPTZ for Fe²⁺ provides high selectivity for this method.[1]

Applications

This method is highly sensitive and suitable for determining low concentrations of iron in a variety of sample matrices.[3] Key applications include:

• Water Quality Analysis: Monitoring iron levels in drinking water, wastewater, and environmental water samples.

• Pharmaceutical and Drug Development: Quantifying trace iron impurities in drug formulations and raw materials, which is critical as iron can act as a catalyst for degradation.

• Food and Beverage Industry: Assessing iron content for nutritional analysis and quality control.

• Clinical Diagnostics: Measuring iron in biological samples, though other methods are more common.

• Industrial Quality Control: Monitoring iron in boiler water and cooling systems to prevent corrosion and scaling.[4]

Chemical Reaction and Experimental Workflow

The chemical reaction involves the formation of a coordination complex between ferrous iron and TPTZ.

References

• 1. nbinno.com [nbinno.com]
• 2. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 3. A Friendly Complexing Agent for Spectrophotometric Determination of Total Iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lovibond.com [lovibond.com]

Application Notes: TPTZ Assay for Antioxidant Capacity

Introduction

The Ferric Reducing Antioxidant Power (FRAP) assay, which utilizes 2,4,6-tripyridyl-s-triazine (TPTZ), is a widely used spectrophotometric method to determine the total antioxidant capacity of various substances.[1][2] This assay is based on the ability of antioxidants to reduce a ferric (Fe³⁺) complex to its ferrous (Fe²⁺) form.[3] The reduction results in the formation of an intense blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex, and the change in absorbance is directly proportional to the antioxidant power of the sample.[4][5]

Principle of the Assay

At a low pH of 3.6, antioxidants in the sample reduce the ferric-TPTZ (Fe³⁺-TPTZ) complex to the ferrous-TPTZ (Fe²⁺-TPTZ) complex.[6][7] The Fe³⁺-TPTZ complex is nearly colorless, while the resulting Fe²⁺-TPTZ complex has an intense blue color with a maximum absorbance typically measured between 593 nm and 595 nm.[1][4][8] The antioxidant capacity of the sample is quantified by comparing the change in absorbance to a standard curve prepared with a known antioxidant, such as Trolox or ferrous sulfate (B86663) (FeSO₄).[1][3]

Applications

The TPTZ (FRAP) assay is versatile and can be applied to a wide range of samples, including:

• Biological fluids (e.g., plasma, serum)[4][9]

• Plant and food extracts[3][5]

• Natural and synthetic compounds[9]

• Pharmaceuticals and dietary supplements

Advantages and Limitations

Advantages:

• Simplicity and Speed: The assay is straightforward, rapid, and can be automated.[4][10]

• Cost-Effective: It requires common laboratory equipment and relatively inexpensive reagents.[2][10][11]

• High Reproducibility: The results are highly reproducible when the protocol is followed carefully.[10]

Limitations:

• pH Sensitivity: The assay is conducted at an acidic pH of 3.6, which is not a physiological pH and may not reflect in-vivo antioxidant activity.[6][7]

• Mechanism Specificity: It only measures the reducing ability (electron-donating capacity) of antioxidants and does not detect antioxidants that act through other mechanisms like hydrogen atom transfer.[11]

• Reaction Kinetics: The reaction with some antioxidants, particularly certain polyphenols and thiols, can be slow and may not be complete within the standard incubation time.[6][7]

Experimental Protocols

Reagent Preparation

The following table summarizes the preparation of the stock solutions required for the FRAP reagent. It is crucial to use high-purity water and prepare solutions freshly, especially the TPTZ solution and the final FRAP working reagent.[11]

Reagent	Molarity/pH	Preparation Instructions	Storage/Notes
Acetate (B1210297) Buffer	300 mM, pH 3.6	Dissolve 3.1 g of sodium acetate trihydrate in distilled water. Add 16 mL of glacial acetic acid and adjust the final volume to 1 L with distilled water.[1]	Stable when stored at 4°C.
TPTZ Solution	10 mM	Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.[1] Gentle warming (e.g., 50°C) may be required to fully dissolve the TPTZ.[12]	Prepare fresh on the day of the assay.[11][12] TPTZ is light-sensitive.[11]
Ferric Chloride (FeCl₃) Solution	20 mM	Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of distilled water.[1]	Prepare fresh on the day of the assay.[12]
FRAP Working Reagent	N/A	Mix the Acetate Buffer, TPTZ Solution, and FeCl₃ Solution in a 10:1:1 (v/v/v) ratio.[13] For example, mix 100 mL of acetate buffer, 10 mL of TPTZ solution, and 10 mL of FeCl₃ solution.[1]	Prepare fresh before use and warm to 37°C in a water bath before the assay.[11][12] The solution should be a straw or light yellow color; if it turns blue, it should be discarded.[12]

Standard Curve Preparation

A standard curve is essential for quantifying the antioxidant capacity of the samples. Trolox, a water-soluble analog of vitamin E, is a commonly used standard.[14]

Standard Stock	Concentration	Preparation
Trolox Stock Solution	1 mM	Prepare a 1 mM stock solution of Trolox in a suitable solvent (e.g., distilled water or ethanol).
Working Standards	100 - 1000 µM	Prepare a series of dilutions from the stock solution. For example, create standards with final concentrations of 100, 200, 400, 600, 800, and 1000 µM in distilled water.[1]

Sample Preparation

• Liquid Samples (e.g., plasma, serum, beverages): Samples may need to be diluted with distilled water to ensure the absorbance reading falls within the linear range of the standard curve.[1]

• Solid Samples (e.g., plant material, tissues): Samples must first be homogenized and extracted using an appropriate solvent (e.g., 70% acetone).[5] The resulting extract should be centrifuged to remove any particulate matter before analysis.[5]

Assay Procedure (Microplate or Cuvette)

• Reagent Incubation: Pre-warm the FRAP working reagent to 37°C.[11]

• Reaction Setup:

  • Add a specific volume of the FRAP reagent (e.g., 2.85 mL for cuvettes or 150 µL for microplates) to the reaction vessel.[1][11]

  • Add a small volume of the sample or standard solution (e.g., 150 µL for cuvettes or 20 µL for microplates).[1][11]

  • Prepare a blank by adding the same volume of distilled water instead of the sample to the FRAP reagent.[11]

• Incubation: Mix the contents thoroughly and incubate at 37°C for a defined period. A short incubation of 4-6 minutes is common, but some protocols extend this to 30 minutes or longer to allow for the reaction of slower-acting antioxidants.[1][3][5]

• Measurement: After incubation, measure the absorbance of the solution at 593 nm using a spectrophotometer or microplate reader.[1][4] Zero the instrument using the prepared blank.[12]

• Quantification:

  • Plot the absorbance values of the standards against their corresponding concentrations to generate a standard curve.[1]

  • Determine the antioxidant capacity of the sample by interpolating its absorbance value on the standard curve.

  • Results are typically expressed as µM Trolox Equivalents (TE) per gram or mL of the sample.[1]

Visualizations

Chemical Principle of the TPTZ Assay

The diagram below illustrates the core chemical reaction of the TPTZ assay, where a colorless ferric complex is reduced by an antioxidant to a blue-colored ferrous complex.

Caption: Chemical reaction in the TPTZ (FRAP) assay.

Experimental Workflow of the TPTZ Assay

This workflow diagram outlines the sequential steps involved in performing the TPTZ assay, from initial preparation to final data analysis.

References

• 1. detailed protocol for FRAP assay | Filo [askfilo.com]
• 2. mdpi.com [mdpi.com]
• 3. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. ve.scielo.org [ve.scielo.org]
• 6. Ferric-bipyridine assay: A novel spectrophotometric method for measurement of antioxidant capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. zen-bio.com [zen-bio.com]
• 10. The ferric reducing ability of plasma (FRAP) as a measure of "antioxidant power": the FRAP assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ultimatetreat.com.au [ultimatetreat.com.au]
• 12. researchgate.net [researchgate.net]
• 13. TPTZ: Significance and symbolism [wisdomlib.org]
• 14. Moringa oleifera potential for the treatment and prevention of COVID-19 involving molecular interaction, antioxidant properties and kinetic mechanism | PLOS One [journals.plos.org]

Application of TPTZ for Spectrophotometric Determination of Iron in Environmental Water Samples

Application Note

Introduction

Iron is a crucial micronutrient in aquatic ecosystems and a significant parameter for monitoring water quality.[1][2] Its presence in natural waters can originate from the weathering of rocks and minerals, industrial effluents, and corrosion of pipes. While essential in trace amounts, elevated iron concentrations can lead to aesthetic issues such as unpleasant taste and color, and promote the growth of iron-oxidizing bacteria, which can cause biofouling in water distribution systems.[3] Therefore, accurate and sensitive methods for the determination of iron in water are essential for environmental monitoring and water treatment processes.

The 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) method is a widely used and robust spectrophotometric technique for the determination of iron in various matrices, including environmental water samples.[4] This method is favored for its simplicity, high sensitivity, and selectivity for ferrous iron (Fe²⁺).

Principle of the Method

The TPTZ method is based on the reaction of ferrous iron (Fe²⁺) with TPTZ in a slightly acidic medium (pH 3-8) to form a stable, intensely blue-purple colored complex, [Fe(TPTZ)₂]²⁺.[5][6] This complex exhibits a maximum absorbance at approximately 593-595 nm.[4] The intensity of the color is directly proportional to the concentration of ferrous iron in the sample, following the Beer-Lambert law.

Since iron in environmental water samples can exist in both ferrous (Fe²⁺) and ferric (Fe³⁺) states, a reducing agent is necessary to convert all ferric iron to ferrous iron for the determination of total iron.[1] Common reducing agents include hydroxylamine (B1172632) hydrochloride or ascorbic acid.[7][8]

Reaction Signaling Pathway

The chemical reaction for the determination of total iron using the TPTZ method involves two main steps: the reduction of ferric iron and the complexation of ferrous iron with TPTZ.

Caption: Reaction pathway for the determination of total iron using the TPTZ method.

Quantitative Data Summary

The TPTZ method offers a reliable and sensitive means for quantifying iron in water samples. The following table summarizes key performance parameters from various sources.

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	593 - 595 nm	[4]
Linearity Range	Up to 1.800 mg/L	[6]
Limit of Detection (LOD)	As low as 1 µg/L	[1]
Precision (95% Confidence Interval) at 1.000 mg/L	0.989–1.011 mg/L	[6]
Sensitivity (Concentration change per 0.010 Abs change)	0.011 mg/L	[6]

Interferences

Several ions can potentially interfere with the TPTZ method. However, the method is generally robust and free from many common interferences.[1]

Interfering Substance	Interference Level	Notes	Reference
Color or Turbidity	Can cause high readings	Use a sample blank for correction.	[6]
pH	< 3 or > 4	May inhibit color formation or cause turbidity.	[6]
Copper, Cobalt, Chromium, Mercury	May give slightly high results	-	[9]
Organic Compounds (e.g., corrosion inhibitors)	Can form complexes with iron	Requires oxidative digestion to break down the complex.	[5]
High levels of colored dissolved organic carbon (CDOC)	Can interfere with the analysis	-	[7]

Experimental Protocols

Protocol 1: Determination of Total Dissolved Iron in Water

This protocol details the procedure for measuring the total dissolved iron concentration in a filtered water sample.

Experimental Workflow

Caption: Workflow for the determination of total dissolved iron in water.

Materials and Reagents

• TPTZ Reagent Solution (0.001 M): Dissolve 0.0312 g of 2,4,6-tris(2-pyridyl)-s-triazine in a few drops of concentrated hydrochloric acid and dilute to 100 mL with deionized water.[10]

• Hydroxylamine Hydrochloride Solution (10% w/v): Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of deionized water.

• Acetate (B1210297) Buffer Solution (pH 4.5): Mix equal volumes of 2 M acetic acid and 2 M sodium acetate.

• Standard Iron Solution (100 mg/L): Commercially available or prepared by dissolving a known mass of ferrous ammonium (B1175870) sulfate (B86663) hexahydrate in deionized water containing a small amount of sulfuric acid.

• Deionized Water

• Glassware: Volumetric flasks, pipettes, beakers. All glassware should be acid-washed (e.g., with 1:1 HCl) and rinsed with deionized water to remove any iron deposits.[5]

• Spectrophotometer

Procedure

• Sample Collection and Preparation:

  • Collect water samples in clean plastic or glass bottles.

  • For dissolved iron, filter the sample through a 0.45 µm membrane filter immediately after collection.

  • If not analyzed immediately, preserve the sample by acidifying to pH < 2 with nitric acid.[6] Before analysis, adjust the pH to between 3 and 4 with a sodium hydroxide (B78521) solution.[6]

• Preparation of Calibration Standards:

  • Prepare a series of standard iron solutions (e.g., 0.1, 0.5, 1.0, 1.5, 2.0 mg/L) by diluting the 100 mg/L stock solution with deionized water.

• Sample and Standard Analysis:

  • Pipette 10 mL of the filtered water sample, each standard, and a deionized water blank into separate labeled test tubes.

  • To each tube, add 1.0 mL of 10% hydroxylamine hydrochloride solution and mix well. Allow to stand for 10 minutes to ensure complete reduction of any ferric iron.

  • Add 2.0 mL of the 0.001 M TPTZ reagent solution to each tube and mix.

  • Add 2.0 mL of the acetate buffer solution to each tube and mix thoroughly. A blue-purple color will develop in the presence of iron.

  • Allow the color to develop for at least 3 minutes.[9]

  • Set the spectrophotometer to a wavelength of 595 nm.

  • Zero the spectrophotometer using the reagent blank.

  • Measure the absorbance of each standard and the sample.

• Data Analysis:

  • Plot a calibration curve of absorbance versus iron concentration for the standards.

  • Determine the concentration of iron in the sample from the calibration curve.

Protocol 2: Determination of Total Iron in Water (with Digestion)

This protocol is for the determination of total iron, including particulate and complexed forms, and requires a digestion step to bring all iron into a soluble and reactive form.

Materials and Reagents

• All reagents from Protocol 1.

• Concentrated Nitric Acid (HNO₃)

• Concentrated Hydrochloric Acid (HCl)

• Heating block or hot plate

Procedure

• Sample Digestion:

  • Measure 50 mL of the unfiltered, well-mixed water sample into a beaker or digestion vessel.

  • Add 1.0 mL of concentrated nitric acid and 0.5 mL of concentrated hydrochloric acid.[11]

  • Heat the sample on a hot plate or digestion block at 95 ± 5°C for 2 to 2.5 hours.[11] Do not allow the sample to boil. The sample volume should be reduced by about 20%.

  • Allow the sample to cool to room temperature.

  • Filter the digested sample to remove any remaining particulate matter.

  • Quantitatively transfer the filtrate to a 50 mL volumetric flask and dilute to the mark with deionized water.

• Colorimetric Analysis:

  • Take a 10 mL aliquot of the digested and diluted sample.

  • Proceed with steps 3 and 4 of Protocol 1 for the color development and measurement.

Note: When calculating the final iron concentration, remember to account for the initial sample volume and the final volume after digestion and dilution.

References

• 1. hannainst.com.tw [hannainst.com.tw]
• 2. banglajol.info [banglajol.info]
• 3. researchgate.net [researchgate.net]
• 4. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 5. lovibond.com [lovibond.com]
• 6. images.hach.com [images.hach.com]
• 7. researchgate.net [researchgate.net]
• 8. opus.govst.edu [opus.govst.edu]
• 9. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 10. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 11. www2.gov.bc.ca [www2.gov.bc.ca]

Application Notes &amp; Protocols: 2,4,6-Tri-2-pyridinyl-1,3,5-triazine (TPTZ) in Clinical Diagnostics

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Tri-2-pyridinyl-1,3,5-triazine (TPTZ) is a highly valuable chromogenic reagent in clinical diagnostics, primarily utilized for the quantification of total antioxidant capacity and iron concentration in biological samples.[1][2][3] Its ability to form a stable, intensely colored complex with ferrous ions (Fe²⁺) provides a simple and reproducible method for spectrophotometric analysis.[1] These application notes provide an overview of the key clinical diagnostic assays involving TPTZ, complete with detailed experimental protocols and data presentation guidelines.

The most prominent application of TPTZ is in the Ferric Reducing Antioxidant Power (FRAP) assay, which measures the total antioxidant potential of a sample.[4][5] Additionally, TPTZ is employed in methods for the determination of serum iron and total iron-binding capacity (TIBC).[6][7]

Key Applications and Principles

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay is a widely used method to assess the total antioxidant capacity of biological fluids, such as plasma and serum, as well as other samples like plant extracts and beverages.[4][5] The principle of the assay is based on the reduction of a colorless ferric-TPTZ (Fe³⁺-TPTZ) complex to a vibrant blue ferrous-TPTZ (Fe²⁺-TPTZ) complex by antioxidants present in the sample under acidic conditions (pH 3.6).[4][5][8] The intensity of the blue color, measured by absorbance at 593 nm, is directly proportional to the total reducing power of the antioxidants in the sample.[4][5][9]

Signaling Pathway Diagram:

Caption: FRAP Assay Reaction Mechanism.

Serum Iron and Total Iron-Binding Capacity (TIBC) Determination

TPTZ is also a colorimetric reagent for the determination of iron in serum.[1][2][6] In this application, iron in the sample is first reduced to its ferrous state (Fe²⁺) by a reducing agent like ascorbic acid.[6][7] The resulting Fe²⁺ then reacts with TPTZ to form the characteristic blue complex, which is quantified spectrophotometrically at approximately 593 nm.[1][6] This method can be adapted to measure both serum iron and the total iron-binding capacity of a single serum sample in one tube.[7]

Quantitative Data Summary

The following tables summarize typical quantitative data and parameters for TPTZ-based assays.

Table 1: FRAP Assay Parameters

Parameter	Value	Reference
Wavelength of Max. Absorbance	593 nm	[4][5][9]
pH of Reaction	3.6	[5][8]
Standard Antioxidant	Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)	[4][5]
Incubation Time	4 - 30 minutes	[5][10]
Incubation Temperature	37°C	[4][10]

Table 2: Serum Iron Determination Parameters

Parameter	Value	Reference
Wavelength of Max. Absorbance	593 - 594 nm	[1]
Reducing Agent	Ascorbic Acid	[6][7]
pH Range for Color Formation	2 - 10	[6]

Experimental Protocols

Protocol 1: Ferric Reducing Antioxidant Power (FRAP) Assay

This protocol is adapted for a 96-well microplate format.

Materials:

• FRAP Reagent: Prepared fresh by mixing 300 mM acetate (B1210297) buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio.[5][11]

• Trolox Standard Stock Solution: Prepare a 1 mM Trolox solution in a suitable solvent (e.g., ethanol).

• Sample: Serum, plasma, or other biological fluid, appropriately diluted.

• 96-well microplate

• Microplate reader capable of measuring absorbance at 593 nm.

• Incubator at 37°C.

Experimental Workflow Diagram:

Caption: FRAP Assay Experimental Workflow.

Procedure:

• Prepare FRAP Reagent: Mix 25 mL of 300 mM acetate buffer (pH 3.6), 2.5 mL of 10 mM TPTZ solution, and 2.5 mL of 20 mM FeCl₃ solution. Warm the reagent to 37°C before use.[9] This mixture should be prepared fresh daily.[10]

• Prepare Standard Curve: Perform serial dilutions of the 1 mM Trolox stock solution to obtain standards in the desired concentration range (e.g., 100, 200, 400, 600, 800, 1000 µM).

• Sample Preparation: Centrifuge biological samples to remove any particulate matter. Dilute samples as needed to ensure the absorbance reading falls within the linear range of the standard curve.

• Assay:

  • Add 180 µL of the pre-warmed FRAP reagent to each well of a 96-well microplate.

  • Add 20 µL of the sample, standard, or blank (deionized water) to the respective wells.

  • Mix thoroughly.

• Incubation: Incubate the microplate at 37°C for a specified time, typically between 4 and 30 minutes.[5][10]

• Measurement: Measure the absorbance at 593 nm using a microplate reader.

• Calculation: Subtract the absorbance of the blank from the absorbance of the standards and samples. Plot the absorbance of the Trolox standards against their concentration to generate a standard curve. Use the equation of the linear regression to determine the FRAP value of the samples, expressed as µmol Trolox equivalents per liter (µM TE).

Protocol 2: Determination of Serum Iron

Materials:

• TPTZ Color Reagent: A solution of TPTZ in a suitable buffer.

• Reducing Agent: Ascorbic acid solution.

• Iron Standard Stock Solution: A certified iron standard solution.

• Sample: Serum.

• Spectrophotometer.

Procedure:

• Sample Preparation: To a measured volume of serum, add an acid buffer containing ascorbic acid. This releases the iron from transferrin and reduces it to the ferrous (Fe²⁺) state.[7]

• Color Development: Add the TPTZ color reagent to the sample. The Fe²⁺ ions will react with TPTZ to form a blue-colored complex.[7]

• Measurement: Measure the absorbance of the solution at approximately 593 nm.

• Calculation: Prepare a standard curve using known concentrations of the iron standard. Determine the iron concentration in the serum sample by comparing its absorbance to the standard curve.

Troubleshooting and Considerations

• Reagent Stability: The FRAP reagent, particularly the TPTZ and ferric chloride solutions, should be prepared fresh for optimal performance.[10] The complete FRAP reagent is light-sensitive and should be stored in an amber bottle.[10]

• Interference: Samples with high turbidity or color may interfere with the absorbance reading. A sample blank (sample without FRAP reagent) can be used to correct for this.

• pH Control: Maintaining the acidic pH of 3.6 is crucial for the FRAP assay, as it ensures iron solubility and promotes the redox reaction.[12]

• Reaction Time: The incubation time should be consistent across all samples and standards as the color development can be time-dependent.

By following these detailed application notes and protocols, researchers, scientists, and drug development professionals can effectively utilize 2,4,6-Tri-2-pyridinyl-1,3,5-triazine for accurate and reliable measurements in clinical diagnostics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2,4,6-Tri(2-pyridinyl)-1,3,5-triazine | CAS#:3682-35-7 | Chemsrc [chemsrc.com]
• 3. goldbio.com [goldbio.com]
• 4. Ferric Reducing Antioxidant Power (FRAP) Assay Kit – Associazione Italiana per lo Studio degli Artropodi Sociali e Presociali [aisasp.it]
• 5. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. US3537822A - Method for the determination of serum iron and total iron binding capacity - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. academic.oup.com [academic.oup.com]
• 10. ultimatetreat.com.au [ultimatetreat.com.au]
• 11. Total Antioxidant Capacity: Biochemical Aspects and Clinical Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ferrous and Ferric Iron Speciation using the TPTZ Method

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate speciation of ferrous (Fe²⁺) and ferric (Fe³⁺) iron is critical in numerous fields, including environmental monitoring, clinical diagnostics, and pharmaceutical development. The redox state of iron dictates its solubility, bioavailability, and potential to participate in oxidative or reductive stress pathways. The 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) method is a robust and sensitive spectrophotometric assay for the quantification of iron. TPTZ forms a stable, intensely colored blue-purple complex with ferrous iron (Fe²⁺), which can be measured colorimetrically. This application note provides a detailed protocol for the speciation of ferrous and ferric iron in aqueous samples.

The principle of the assay relies on the direct reaction of TPTZ with the ferrous iron present in the sample. To determine the total iron content, any ferric iron (Fe³⁺) in the sample is first reduced to ferrous iron (Fe²⁺) using a suitable reducing agent. The total ferrous iron is then quantified with TPTZ. The ferric iron concentration is subsequently calculated as the difference between the total iron and the initially measured ferrous iron.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the TPTZ method for iron speciation.

Parameter	Value	Reference(s)
Molar Absorptivity (ε) of Fe(II)-TPTZ Complex	22,230 M⁻¹ cm⁻¹	[1][2]
Wavelength of Maximum Absorbance (λmax)	593 - 595 nm	[1][3]
Optimal pH Range	3 - 8	[4]
Color of Fe(II)-TPTZ Complex	Blue-Purple / Violet	[3]
Reaction Time for Color Development	Typically 3 minutes	[5][6]

Experimental Protocols

Reagent Preparation

It is crucial to use high-purity, iron-free water (e.g., deionized or Milli-Q) for all reagent preparations and dilutions. All glassware should be acid-washed (e.g., with 1:1 HCl solution) and rinsed thoroughly with iron-free water to remove any iron deposits.[4]

• TPTZ Reagent (10 mM in 40 mM HCl): Dissolve 0.3124 g of TPTZ (C₁₈H₁₂N₆, FW: 312.34 g/mol ) in approximately 90 mL of iron-free water with 0.34 mL of concentrated HCl. Once dissolved, bring the final volume to 100 mL with iron-free water. Store in a dark bottle at 4°C.

• Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 4.08 g of sodium acetate trihydrate (CH₃COONa·3H₂O, FW: 136.08 g/mol ) in approximately 80 mL of iron-free water. Add 1.7 mL of glacial acetic acid and adjust the pH to 3.6 with acetic acid or NaOH as needed. Bring the final volume to 100 mL with iron-free water.

• Reducing Agent (1.5 mM Sodium Ascorbate): Prepare this solution fresh before use. Dissolve 0.0297 g of sodium ascorbate (B8700270) (C₆H₇NaO₆, FW: 198.11 g/mol ) in 100 mL of iron-free water. Hydroxylammonium chloride can also be used as a reducing agent.[7]

• Iron Standard Stock Solution (1000 mg/L Fe): A commercially available certified iron standard is recommended. Alternatively, dissolve 0.7022 g of ferrous ammonium (B1175870) sulfate (B86663) hexahydrate (Fe(NH₄)₂(SO₄)₂·6H₂O, FW: 392.14 g/mol ) in iron-free water, add 1 mL of concentrated sulfuric acid, and dilute to 100 mL in a volumetric flask with iron-free water. This provides a 1000 mg/L Fe²⁺ stock solution.

• Working Iron Standards: Prepare a series of working standards by diluting the stock solution with iron-free water to cover the expected concentration range of the samples.

Protocol for Ferrous Iron (Fe²⁺) Determination

• Pipette 1.0 mL of the sample into a cuvette or microplate well.

• Add 1.0 mL of acetate buffer (pH 3.6).

• Add 0.5 mL of the TPTZ reagent.

• Mix well and allow the color to develop for 3 minutes.[5][6]

• Measure the absorbance at 593 nm against a reagent blank (prepared using 1.0 mL of iron-free water instead of the sample).

• Determine the Fe²⁺ concentration from a calibration curve prepared using the working iron standards.

Protocol for Total Iron (Fe²⁺ + Fe³⁺) Determination

• Pipette 1.0 mL of the sample into a separate cuvette or microplate well.

• Add 0.2 mL of the freshly prepared reducing agent (sodium ascorbate solution).

• Mix and incubate for 10 minutes to ensure complete reduction of Fe³⁺ to Fe²⁺.

• Add 1.0 mL of acetate buffer (pH 3.6).

• Add 0.5 mL of the TPTZ reagent.

• Mix well and allow the color to develop for 3 minutes.[5][6]

• Measure the absorbance at 593 nm against a reagent blank (prepared using 1.0 mL of iron-free water instead of the sample and including the reducing agent).

• Determine the total iron concentration from a calibration curve.

Calculation of Ferric Iron (Fe³⁺) Concentration

The concentration of ferric iron is calculated by subtracting the ferrous iron concentration from the total iron concentration:

[Fe³⁺] = [Total Iron] - [Fe²⁺]

Potential Interferences

Several substances can interfere with the TPTZ method. It is important to consider the sample matrix and potential contaminants.

• Color and Turbidity: If the sample is colored or turbid, a sample blank (sample without TPTZ reagent) should be measured and its absorbance subtracted from the test readings.

• pH: The pH of the final reaction mixture should be within the optimal range of 3-8.[4] Samples that are strongly acidic or alkaline should be neutralized before analysis.

• Metal Ions: High concentrations of other metal ions can interfere with the assay. Known interfering ions include Cd, Cr³⁺, Cr⁶⁺, Co, Cu, CN⁻, Mn, and Hg.[5]

• Complexing Agents: Strong chelating agents in the sample may interfere with the complex formation between Fe²⁺ and TPTZ. For samples containing organic compounds that may complex with iron, a digestion step with concentrated sulfuric and nitric acids may be necessary to break down the complexes.[4]

Visualizations

TPTZ Method Workflow for Iron Speciation

Caption: Experimental workflow for the speciation of ferrous and ferric iron.

Chemical Principle of the TPTZ Methoddot

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of the molar extinction coefficient for the ferric reducing/antioxidant power assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 4. lovibond.com [lovibond.com]
• 5. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 6. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 7. DSpace [dr.lib.iastate.edu]

Application Note: Determination of Total Iron using Flow Injection Analysis (FIA) with TPTZ

Introduction

Flow Injection Analysis (FIA) is a highly efficient and automated technique for the rapid analysis of various chemical species in solution.[1] This application note details a robust and sensitive FIA method for the determination of total iron in aqueous samples, such as natural waters, wastewater, and digested industrial samples. The method is based on the colorimetric reaction between ferrous iron (Fe²⁺) and 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ). TPTZ reacts with ferrous iron to form a stable, intensely colored blue-purple complex, which can be measured spectrophotometrically.[2][3] This method is noted for its high sensitivity and relative freedom from common interferences.[2]

Principle of the Method

The determination of total iron requires a preliminary step to ensure all iron in the sample is in the ferrous (Fe²⁺) state. A reducing agent is introduced into the analytical stream to quantitatively reduce any ferric iron (Fe³⁺) to ferrous iron.[2] Subsequently, the TPTZ reagent is introduced, which complexes with the Fe²⁺ ions. The reaction forms a deep blue-purple [Fe(TPTZ)₂]²⁺ complex, with the intensity of the color being directly proportional to the iron concentration.[2][4] The absorbance of this complex is monitored by a spectrophotometer at a specific wavelength, typically around 593-595 nm.[5][6]

Chemical Reaction Pathway

The process involves two main chemical reactions: the reduction of ferric iron and the complexation of ferrous iron with TPTZ.

• Reduction: Fe³⁺ + Reducing Agent → Fe²⁺

• Complexation: Fe²⁺ + 2 TPTZ → [Fe(TPTZ)₂]²⁺ (Blue-Purple Complex)

Diagram of the iron-TPTZ reaction pathway.

Experimental Protocols

1. Instrumentation and Materials

• Flow Injection Analysis System: Consisting of a peristaltic pump, an injection valve, and a manifold with appropriate tubing (e.g., Tygon®).

• Spectrophotometer: Equipped with a flow-through cell, capable of measuring absorbance at approximately 593 nm.[6]

• Data Acquisition System: Computer with software to record and process the detector signal.

• Glassware: All glassware should be acid-washed by rinsing with a 1:1 hydrochloric acid solution and then thoroughly rinsed with deionized water to remove any iron deposits.[7][8][9]

2. Reagent and Standard Preparation

• TPTZ Solution (0.001 M): Dissolve 0.312 g of TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) in a few drops of concentrated hydrochloric acid and dilute to 1 liter with deionized water.[4]

• Reducing Agent (Hydroxylammonium Chloride, 10% w/v): Dissolve 100 g of hydroxylammonium chloride in 900 ml of deionized water.[6] To remove trace iron, this solution can be purified by adding TPTZ and extracting with nitrobenzene.[6]

• Acetate Buffer (pH ~4.7): Prepare by mixing solutions of 2 M acetic acid and 2 M sodium acetate. The optimal pH for the reaction is generally between 3 and 8.[8]

• Carrier Solution: Deionized water or a dilute acid solution.

• Iron Standard Stock Solution (1000 mg/L): Use a commercially available certified iron standard or prepare by dissolving a precise amount of ferrous ammonium (B1175870) sulfate (B86663) hexahydrate in deionized water containing a small amount of sulfuric acid.

• Working Iron Standards: Prepare a series of working standards by diluting the stock solution with deionized water to cover the expected concentration range of the samples.

3. FIA System Setup and Operation

The FIA manifold is configured to merge the sample, reducing agent, and TPTZ reagent streams prior to detection.

Flow diagram of the FIA system for iron determination.

Protocol Steps:

• System Startup: Turn on the spectrophotometer and allow the lamp to stabilize. Begin pumping the carrier and reagent solutions through the FIA system until a stable baseline is achieved.

• Sample Pre-treatment: For total iron determination, samples may require digestion, especially if they contain organic matter or suspended solids.[8] Strong acidic or alkaline samples should be neutralized to a pH between 3 and 8.[8]

• Calibration: Inject a series of iron standards of known concentrations into the FIA system, starting with the lowest concentration. Record the peak height or area for each standard. Construct a calibration curve by plotting the detector response against the iron concentration.

• Sample Analysis: Inject the unknown samples into the system in the same manner as the standards.

• Data Analysis: Determine the concentration of iron in the unknown samples by interpolating their peak heights or areas from the calibration curve.

Quantitative Data Summary

The performance of the FIA-TPTZ method is characterized by several key analytical parameters. The following table summarizes typical quantitative data found in the literature for similar FIA methods.

Parameter	Typical Value	Notes
Wavelength (λmax)	593 - 595 nm	Wavelength for maximum absorbance of the Fe(TPTZ)₂²⁺ complex.[5][6]
Linear Range	0.02 - 1.80 mg/L	The specific range can vary based on manifold design and detector settings.[8]
Limit of Detection (LOD)	As low as 1 µg/L	High sensitivity is a key advantage of the TPTZ method.[2]
Sample Throughput	50 - 120 samples/hour	FIA allows for rapid and consistent analysis of a large number of samples.[1][10]
Precision (%RSD)	< 2%	The method demonstrates good repeatability.[10]
Reaction Time	~3 minutes	Full color development is typically achieved within a few minutes.[7]

Potential Interferences

While the TPTZ method is robust, certain ions can interfere with the analysis, potentially leading to inaccurate results.

• Metal Ions: High concentrations of ions such as copper, cobalt, chromium, and mercury may cause positive interference.[7]

• Complexing Agents: Strong complexing agents present in the sample matrix can compete with TPTZ for the iron ions, leading to suppressed results.

• Turbidity and Color: Pre-existing color or turbidity in the sample can interfere with the absorbance measurement. A sample blank can be used to correct for this.[7]

• Glassware Contamination: Iron deposits on glassware can leach into the sample, causing erroneously high readings. Acid-washing all glassware is crucial.[7][8][9]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. hannainst.com.tw [hannainst.com.tw]
• 3. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 4. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 5. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 6. DSpace [dr.lib.iastate.edu]
• 7. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 8. lovibond.com [lovibond.com]
• 9. images.hach.com [images.hach.com]
• 10. repositorio.ufba.br [repositorio.ufba.br]

Application Notes: Preparation and Use of TPTZ Reagent for Ferric Reducing Antioxidant Power (FRAP) Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) is a colorimetric reagent widely used in analytical chemistry.[1][2] Its primary application in biomedical and food science research is as a key component of the Ferric Reducing Antioxidant Power (FRAP) assay.[3][4] The FRAP assay provides a simple, rapid, and reproducible method to measure the total antioxidant capacity of a sample.[5] The principle of the assay is based on the reduction of a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous, intense blue colored form (Fe²⁺-TPTZ) by antioxidants present in the sample at a low pH.[3] The change in absorbance, measured spectrophotometrically at approximately 593 nm, is directly proportional to the total reducing power of the electron-donating antioxidants in the sample.[6][7] These notes provide a detailed protocol for the preparation of the TPTZ reagent and its application in the FRAP assay.

Materials and Reagents

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ)[8]

• Ferric chloride hexahydrate (FeCl₃·6H₂O)[6]

• Sodium acetate (B1210297) trihydrate (C₂H₃NaO₂·3H₂O)[9]

• Glacial acetic acid[8]

• Hydrochloric acid (HCl)[6]

• Ferrous sulfate (B86663) heptahydrate (FeSO₄·7H₂O) (for standard curve)[10]

• Distilled or deionized water

• Spectrophotometer or microplate reader capable of measuring absorbance at 593 nm[6]

• Water bath or incubator set to 37°C[11]

• Pipettes and tips

• Volumetric flasks and glassware

• Magnetic stirrer and stir bars

Quantitative Data Summary

The preparation of the FRAP working reagent involves three primary stock solutions. The concentrations and components are summarized below.

Table 1: Stock Solution Preparation

Stock Solution	Component	Molar Concentration	Mass/Volume per 100 mL
Acetate Buffer	Sodium Acetate Trihydrate	300 mM (0.3 M)	4.1 g
	Glacial Acetic Acid		~1.6 mL (adjust to pH 3.6)
TPTZ Solution	TPTZ	10 mM	0.312 g
	Hydrochloric Acid (HCl)	40 mM	Dissolve TPTZ in 100 mL of 40 mM HCl

| Ferric Chloride Solution | Ferric Chloride (FeCl₃·6H₂O) | 20 mM | 0.54 g |

Note: The volumes and masses can be scaled as needed.

Table 2: FRAP Working Reagent Composition

Component	Volumetric Ratio	Example Volume	Final Concentration in Mixture
Acetate Buffer (300 mM, pH 3.6)	10	25 mL	~250 mM
TPTZ Solution (10 mM)	1	2.5 mL	~0.83 mM
Ferric Chloride Solution (20 mM)	1	2.5 mL	~1.67 mM

The FRAP working reagent should be prepared fresh for each use.[6][11]

Experimental Protocols

4.1.1 Acetate Buffer (300 mM, pH 3.6)

• Dissolve 3.1 g of sodium acetate trihydrate in approximately 800 mL of distilled water.[6]

• Add 16 mL of glacial acetic acid.[6]

• Adjust the final volume to 1 L with distilled water.

• Verify the pH is 3.6 using a calibrated pH meter. Adjust if necessary.

• Store at 4°C.

4.1.2 TPTZ Solution (10 mM in 40 mM HCl)

• To prepare 100 mL of 40 mM HCl, add the appropriate volume of concentrated HCl to distilled water.

• Weigh 0.312 g of TPTZ powder.[8]

• Add the TPTZ powder to 100 mL of the 40 mM HCl solution.

• Gently heat the solution to 50°C in a water bath and stir until the TPTZ is completely dissolved.[8][12]

• This solution should be prepared fresh.[12] Some sources suggest it can be stored in a dark bottle in the refrigerator for up to two weeks.[13]

4.1.3 Ferric Chloride Solution (20 mM)

• Weigh 0.54 g of FeCl₃·6H₂O.[6]

• Dissolve in 100 mL of distilled water.

• Mix until the solid is completely dissolved.

• This solution should be prepared fresh for optimal results.[12]

• Combine the Acetate Buffer, TPTZ Solution, and Ferric Chloride Solution in a volumetric ratio of 10:1:1.[6][9]

  • For example, to make approximately 30 mL of FRAP reagent, mix 25 mL of Acetate Buffer, 2.5 mL of TPTZ Solution, and 2.5 mL of Ferric Chloride Solution.[9]

• The freshly prepared reagent should have a pale straw or light orange-yellow color. If it is tinged with blue, it has been contaminated with ferrous ions and should be discarded.[12]

• Pre-warm the FRAP working reagent to 37°C in a water bath before use.[11][12]

Caption: Workflow for the preparation of the FRAP working reagent.

4.3.1 Preparation of Standard Curve (FeSO₄)

• Prepare a 1 mM stock solution of FeSO₄·7H₂O by dissolving 27.8 mg in 100 mL of distilled water. Prepare this solution fresh.[9]

• From the stock solution, prepare a series of dilutions (e.g., 100, 200, 400, 600, 800, 1000 µM) in distilled water.[6] These will serve as the standards.

4.3.2 Sample Preparation

• Liquid samples (e.g., plasma, serum, beverage extracts) may need to be centrifuged to remove particulates.[3]

• Solid samples should be homogenized in a suitable buffer and centrifuged.[11]

• Dilute samples as necessary to ensure their absorbance readings fall within the linear range of the standard curve.[11]

4.3.3 Assay Procedure

• Pipette 2.85 mL of the pre-warmed FRAP working reagent into a cuvette or 150 µL into a microplate well.[6]

• Add 150 µL of the sample, standard, or a blank (distilled water) to the cuvette (or 20 µL to the microplate well).[6][11]

• Mix well and start a timer.

• Incubate the mixture at 37°C for 4-6 minutes (the exact time should be consistent across all samples and standards).[6] Some protocols specify longer incubation times (up to 30 minutes).[10]

• After the incubation period, measure the absorbance at 593 nm against the reagent blank.[6][8]

4.3.4 Data Analysis

• Plot the absorbance values of the standards against their corresponding concentrations (µM).

• Generate a linear regression equation (y = mx + c) from the standard curve.

• Use the absorbance values of the samples to calculate their Fe²⁺ equivalent concentration using the regression equation.

• Express the results as µM Fe²⁺ equivalents per unit of the original sample (e.g., per mg of protein, per mL of plasma).

References

• 1. 2,4,6-Tris(2-pyridyl)-s-triazine - CAS-Number 3682-35-7 - Order from Chemodex [chemodex.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Ferric Reducing Antioxidant Power (FRAP) Assay Kit – Associazione Italiana per lo Studio degli Artropodi Sociali e Presociali [aisasp.it]
• 4. zen-bio.com [zen-bio.com]
• 5. scribd.com [scribd.com]
• 6. detailed protocol for FRAP assay | Filo [askfilo.com]
• 7. Ferric reducing antioxidant power assay [bio-protocol.org]
• 8. chesterrep.openrepository.com [chesterrep.openrepository.com]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. ultimatetreat.com.au [ultimatetreat.com.au]
• 12. researchgate.net [researchgate.net]
• 13. Wet Chemistry Assays - Bionutrient Institute Documentation [our-sci.gitlab.io]

Application Notes and Protocols for TPTZ-Based Heavy Metal Detection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the use of 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) and its derivatives as chemosensors for the detection of heavy metal ions. TPTZ is a versatile ligand that forms distinctly colored or fluorescent complexes with various metal ions, enabling their quantification.[1]

Application Notes

Detection of Iron (Fe²⁺/Fe³⁺)

TPTZ is a well-established reagent for the spectrophotometric determination of iron.[2][3] It forms a stable, deep blue-purple complex with ferrous iron (Fe²⁺), which can be measured colorimetrically.[4] To determine total iron, a reducing agent is first added to convert any ferric iron (Fe³⁺) to Fe²⁺. This method is highly sensitive and selective for iron.

Detection of Cobalt (Co²⁺)

TPTZ and its derivatives can be utilized for the sensitive detection of cobalt ions. A notable application involves the use of TPTZ-functionalized carbon dots (TPTZ-CDs) as a fluorescent sensor. The interaction of Co²⁺ with TPTZ-CDs leads to a "turn-off" fluorescence response, allowing for quantitative analysis with a very low detection limit.[5]

Detection of Copper (Cu²⁺)

TPTZ is known to form colored complexes with copper ions, suggesting its utility in colorimetric sensing.[1] While specific, detailed protocols for a standalone TPTZ-based assay are less common than for iron, the principle relies on the formation of a Cu-TPTZ complex with a characteristic absorbance spectrum that can be quantified.

Detection of Zinc (Zn²⁺)

While TPTZ itself is mentioned in the context of forming complexes with zinc, more sensitive and selective detection is often achieved using TPTZ derivatives or other specifically designed fluorescent probes.[1][6] These sensors typically operate on a "turn-on" fluorescence mechanism upon binding with Zn²⁺.

Detection of Nickel (Ni²⁺)

TPTZ can form complexes with nickel ions, and this interaction can be observed through changes in the UV-Vis absorption spectrum.[7] This suggests the potential for developing colorimetric methods for nickel detection, although this application is less prevalent than for iron.

Quantitative Data Summary

Metal Ion	Sensor Type	Detection Method	Limit of Detection (LOD)	Linear Range	Key Interferences	Reference
Fe²⁺	TPTZ	Colorimetric	Not specified	Not specified	Strong chelating agents	[4]
Co²⁺	TPTZ-functionalized Carbon Dots	Fluorometric (Turn-off)	0.012 µM	Not specified	Al³⁺ (can be distinguished by response)	[5]
Cu²⁺	Triazine Derivative	Colorimetric	Not specified	Not specified	Hg²⁺, Fe³⁺	Not specified
Zn²⁺	Schiff Base Fluorescent Probe	Fluorometric (Turn-on)	9.53 x 10⁻⁸ M	Not specified	Fe³⁺, Cu²⁺ (quenching)	[6]
Ni²⁺	TPTZ Complex	Spectrophotometric	Not specified	Not specified	Other transition metals	[7]

Experimental Protocols

Protocol for Colorimetric Detection of Iron (Fe²⁺/Fe³⁺)

This protocol is based on the well-established TPTZ method for iron determination.

Materials:

• TPTZ reagent solution (e.g., 0.01 M in a suitable solvent)

• Reducing agent solution (e.g., hydroxylamine (B1172632) hydrochloride or ascorbic acid) for total iron determination

• Acetate (B1210297) buffer (pH ~4.5)

• Standard iron solutions (Fe²⁺ and Fe³⁺)

• Spectrophotometer

Procedure:

• Sample Preparation: Prepare aqueous samples containing the iron to be quantified. For total iron, add the reducing agent and allow sufficient time for the reduction of Fe³⁺ to Fe²⁺.

• Reaction: To a known volume of the sample, add the acetate buffer and then the TPTZ reagent solution. Mix well and allow the color to develop.

• Measurement: Measure the absorbance of the resulting blue-purple solution at the wavelength of maximum absorbance (around 593-595 nm) using a spectrophotometer.

• Quantification: Create a calibration curve using standard iron solutions of known concentrations and use it to determine the concentration of iron in the unknown sample.

Protocol for Fluorescent Detection of Cobalt (Co²⁺) using TPTZ-Functionalized Carbon Dots

This protocol is based on the use of TPTZ-CDs as a fluorescent probe.[5]

Materials:

• TPTZ-functionalized carbon dot (TPTZ-CD) solution

• Cobalt standard solutions

• Phosphate buffer solution (PBS)

• Fluorometer

Procedure:

• Synthesis of TPTZ-CDs: Synthesize TPTZ-CDs by a suitable method, such as a one-pot microwave-assisted method using TPTZ and a carbon source like citric acid.[5]

• Sample Preparation: Prepare aqueous samples containing cobalt ions in PBS.

• Reaction: Add a specific volume of the TPTZ-CD solution to the sample.

• Measurement: Excite the solution at the appropriate wavelength (e.g., 340 nm) and measure the fluorescence emission spectrum. The presence of Co²⁺ will cause a quenching ("turn-off") of the fluorescence intensity.

• Quantification: Generate a calibration curve by plotting the fluorescence intensity (or the ratio of intensities at two wavelengths for ratiometric sensors) against the concentration of standard cobalt solutions. Use this curve to determine the cobalt concentration in the unknown sample.

General Protocol for Colorimetric Detection of Copper (Cu²⁺), Nickel (Ni²⁺), and Zinc (Zn²⁺) using TPTZ

This is a generalized protocol based on the principle of TPTZ forming colored complexes with these metals.[1] Optimization of parameters such as pH, solvent, and wavelength will be necessary for specific applications.

Materials:

• TPTZ reagent solution

• Buffer solutions covering a range of pH values (e.g., acetate, phosphate)

• Standard solutions of Cu²⁺, Ni²⁺, and Zn²⁺

• Spectrophotometer

Procedure:

• Optimization:

  • pH: Investigate the effect of pH on the complex formation and color development for each metal ion to determine the optimal pH.

  • Wavelength: Record the absorption spectra of the TPTZ-metal complexes to identify the wavelength of maximum absorbance (λmax) for each.

• Sample Preparation: Prepare buffered aqueous or aqueous-organic solutions of the samples.

• Reaction: Add the TPTZ reagent solution to the buffered sample and allow time for the color to develop.

• Measurement: Measure the absorbance at the predetermined λmax for the specific metal ion being analyzed.

• Quantification: Construct a calibration curve using standard solutions of the target metal ion and use it to determine the concentration in the unknown sample. Note that selectivity may be a challenge, and masking agents might be required if multiple interfering ions are present.

Signaling Pathways and Experimental Workflows

General workflow for colorimetric metal detection using TPTZ.

Signaling pathway for TPTZ-based colorimetric iron detection.

Signaling pathway for TPTZ-CD based fluorescent cobalt detection.

References

• 1. nbinno.com [nbinno.com]
• 2. goldbio.com [goldbio.com]
• 3. 2,4,6-Tri(2'-pyridyl)-1,3,5-triazine for determination of iron(II), Iron(III), and total iron contents on human palms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Metal-Organic Frameworks with TPTZ Ligand and Their Potential in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of metal-organic frameworks (MOFs) using the 2,4,6-tris(4-pyridyl)-1,3,5-triazine (TPTZ) ligand. While direct applications of TPTZ-based MOFs in drug delivery are still an emerging area of research, this guide offers protocols for the synthesis of analogous MOFs with similar nitrogen-rich polytopic ligands that have demonstrated potential in the controlled release of therapeutic agents. The provided methodologies and data serve as a foundational resource for researchers exploring the development of novel TPTZ-based MOF drug delivery systems.

Introduction to TPTZ-based MOFs

Metal-organic frameworks are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. The TPTZ ligand, with its rigid structure and multiple nitrogen donor sites, is an excellent candidate for the construction of robust and functional MOFs. The triazine core and pyridyl arms of TPTZ allow for the formation of diverse network topologies with tunable pore sizes and chemical functionalities, making them attractive for applications in gas storage, catalysis, and biomedicine.

Synthesis of TPTZ-Based Metal-Organic Frameworks

Several metal-organic frameworks incorporating the TPTZ ligand have been successfully synthesized. The choice of metal ion and reaction conditions, such as temperature and solvent, plays a crucial role in determining the final structure and properties of the MOF. Below are summarized synthesis conditions for a variety of TPTZ-based MOFs.[1]

MOF Formula	Metal Salt	Co-ligand/Acid	Solvent	Temperature (°C)	Structure Dimension	Thermal Stability (°C)
{[Ag(Htpt)(NO₃)]NO₃·4H₂O}n	AgNO₃	Nitric Acid	Water	180	1D Zigzag Chain	-
{[Cu₂(tpt)₂(SO₄)₂(H₂O)₂]·4H₂O}n	CuSO₄	-	Water	-	3D Polymeric	-
[Cu(tpt)(H₂btec)₁/₂]n	CuSO₄	H₄btec, Piperidine	-	-	2D Double-layered	-
{[Zn(tpt)(btec)₁/₂]·H₂O}n	ZnI₂	H₄btec	-	-	2D Grid	430
[Cu₃(CN)₃(tpt)]n	CuCN	-	-	-	3D Honeycomb	-

Table 1: Synthesis Conditions and Properties of Various TPTZ-Based MOFs.[1]

Application in Drug Delivery: A Case Study with an Analogous MOF (NUIG4)

Due to the limited availability of data on the direct application of TPTZ-based MOFs in drug delivery, we present a detailed protocol based on a structurally analogous zinc-based MOF, NUIG4. This MOF is constructed from a polytopic nitrogen-containing ligand and has shown exceptional performance in the loading and pH-controlled release of the anticancer drug doxorubicin (B1662922) (DOX).[1] This information can serve as a valuable starting point for designing drug delivery experiments with TPTZ-based MOFs.

Quantitative Data for Doxorubicin Loading and Release

The following table summarizes the doxorubicin loading capacity of NUIG4 and its functionalized analogues.

MOF Analogue	Doxorubicin Loading (mg g⁻¹)
NUIG4	1995
NUIG4-Me	1675
MV-NUIG4-H₉₀-OH₁₀	1944
MV-NUIG4-H₇₅-OH₂₅	1788
MV-NUIG4-H₅₀-OH₅₀	1264
MV-NUIG4-H₉₀-Me₁₀	1773
MV-NUIG4-H₇₅-Me₂₅	1650
MV-NUIG4-H₅₀-Me₅₀	1234
MV-NUIG4-H₂₅-Me₇₅	1518

Table 2: Doxorubicin Loading Capacity of NUIG4 and its Analogues.[1]

Experimental Protocols

Protocol 1: Synthesis of a TPTZ-Based MOF ([Cu₃(CN)₃(tpt)]n)

This protocol describes the synthesis of a 3D honeycomb-structured MOF using TPTZ and copper(I) cyanide.[1]

Materials:

• 2,4,6-tris(4-pyridyl)-1,3,5-triazine (TPTZ)

• Copper(I) cyanide (CuCN)

• Acetonitrile (B52724)

• Teflon-lined stainless steel autoclave

Procedure:

• In a Teflon-lined autoclave, combine TPTZ and CuCN in a suitable molar ratio.

• Add acetonitrile as the solvent.

• Seal the autoclave and heat it to the desired reaction temperature.

• Maintain the temperature for a specified period to allow for crystal growth.

• After cooling to room temperature, collect the crystalline product by filtration.

• Wash the product with fresh acetonitrile to remove any unreacted starting materials.

• Dry the final product under vacuum.

Protocol 2: Doxorubicin Loading into a MOF Carrier (Adapted from NUIG4)

This protocol provides a general method for loading a therapeutic drug, such as doxorubicin, into the pores of a MOF.[1]

Materials:

• Activated MOF (e.g., NUIG4 or a TPTZ-based MOF)

• Doxorubicin hydrochloride (DOX)

• Methanol (MeOH)

• Dimethyl sulfoxide (B87167) (DMSO)

• Centrifuge

Procedure:

• Prepare a stock solution of doxorubicin in a mixture of MeOH:DMSO (9:1 v/v).

• Activate the MOF by heating under vacuum to remove any guest molecules from the pores.

• Disperse a known amount of the activated MOF in the doxorubicin stock solution.

• Stir the suspension at room temperature for a specified period (e.g., 24-48 hours) to allow for drug encapsulation.

• Separate the drug-loaded MOF from the solution by centrifugation.

• Wash the collected solid with fresh MeOH to remove any surface-adsorbed drug.

• Dry the doxorubicin-loaded MOF under vacuum.

• Quantify the amount of loaded doxorubicin by measuring the concentration of the drug in the supernatant before and after the loading process using UV-Vis spectroscopy.

Protocol 3: In Vitro Doxorubicin Release from a MOF Carrier (Adapted from NUIG4)

This protocol describes how to study the release of doxorubicin from the MOF in a simulated physiological environment.

Materials:

• Doxorubicin-loaded MOF

• Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.5

• Thermostatically controlled shaker

• UV-Vis spectrophotometer

Procedure:

• Disperse a known amount of the doxorubicin-loaded MOF in a specific volume of PBS (pH 7.4 or 5.5) in separate vials.

• Incubate the vials in a shaker at 37°C.

• At predetermined time intervals, take an aliquot of the release medium.

• Replenish the withdrawn volume with fresh PBS to maintain a constant volume.

• Measure the concentration of released doxorubicin in the collected aliquots using a UV-Vis spectrophotometer at the characteristic absorption wavelength of doxorubicin.

• Calculate the cumulative percentage of drug release over time.

Visualizations

Experimental Workflow for MOF Synthesis and Drug Delivery Application```dot

Caption: MOF nanoparticle uptake and intracellular drug release in cancer cells.

References

• 1. Synthesis and Characterisation of Multivariate Metal–Organic Frameworks for Controlled Doxorubicin Absorption and Release - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic Applications of TPTZ Metal Complexes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic use of 2,4,6-tris(2-pyridyl)-1,3,5-triazine (TPTZ) metal complexes. TPTZ is a versatile, nitrogen-rich ligand capable of forming stable and catalytically active complexes with a variety of transition metals. These complexes have shown significant promise in a range of organic transformations and electrochemical reactions, making them valuable tools in synthetic chemistry and materials science.

Oxidation of Alcohols

TPTZ metal complexes, particularly with silver (Ag), have been demonstrated as effective catalysts for the selective oxidation of alcohols to their corresponding aldehydes and ketones. This transformation is a cornerstone of organic synthesis, crucial for the preparation of fine chemicals and pharmaceutical intermediates.

Application Note: Silver(I)-TPTZ Catalyzed Aerobic Oxidation of Alcohols

Silver(I) complexes of TPTZ, in combination with an oxidant such as Oxone (2KHSO₅·KHSO₄·K₂SO₄), provide a robust catalytic system for the oxidation of a wide range of primary and secondary alcohols. The reaction proceeds under mild, biphasic conditions, offering good to excellent yields and high selectivity, thereby avoiding over-oxidation to carboxylic acids. The use of a phase-transfer catalyst, such as tetra-n-butylammonium bromide (TBAB), is often beneficial for enhancing reaction rates and yields.

Table 1: Quantitative Data for Ag-TPTZ Catalyzed Alcohol Oxidation

Entry	Substrate	Catalyst System	Oxidant	Phase Transfer Catalyst	Time (h)	Yield (%)
1	Benzyl alcohol	(tptz)Ag₂(NO₃)₂	Oxone	TBAB	1.5	95
2	1-Phenylethanol	(tptz)Ag₂(NO₃)₂	Oxone	TBAB	2	92
3	Cinnamyl alcohol	(tptz)Ag₂(NO₃)₂	Oxone	TBAB	3	88
4	2-Octanol	(tptz)Ag₂(NO₃)₂	Oxone	TBAB	5	85
5	Cyclohexanol	(tptz)Ag₂(NO₃)₂	Oxone	TBAB	4	90

Experimental Protocol: General Procedure for the Catalytic Oxidation of Alcohols

Materials:

• TPTZ-Silver(I) complex (e.g., (tptz)Ag₂(NO₃)₂)

• Substrate (alcohol)

• Oxone (2KHSO₅·KHSO₄·K₂SO₄)

• Tetra-n-butylammonium bromide (TBAB)

• Dichloromethane (B109758) (CH₂Cl₂)

• Deionized water

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the alcohol substrate (1.0 mmol), the TPTZ-Ag(I) catalyst (0.01 mmol, 1 mol%), and tetra-n-butylammonium bromide (0.1 mmol, 10 mol%).

• Add dichloromethane (10 mL) and deionized water (10 mL) to create a biphasic system.

• Stir the mixture vigorously at room temperature.

• Add Oxone (1.2 mmol) portion-wise over 30 minutes.

• Allow the reaction to proceed at room temperature, monitoring its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Caption: Workflow for Ag-TPTZ catalyzed alcohol oxidation.

Water Oxidation

Ruthenium-based TPTZ and related polypyridyl complexes are promising catalysts for the oxidation of water to molecular oxygen, a critical step in artificial photosynthesis and the production of solar fuels. These catalysts facilitate the multi-electron transfer process required for this transformation.

Application Note: Ruthenium-TPTZ Complexes for Electrocatalytic Water Oxidation

Ruthenium complexes incorporating TPTZ or analogous ligands like terpyridine (tpy) and bipyridine (bpy) can act as efficient molecular catalysts for water oxidation.[1][2][3][4][5][6][7][8] The catalytic cycle typically involves the formation of high-valent ruthenium-oxo species (e.g., Ru(V)=O) which then reacts with a water molecule. The electronic properties of the ligands play a crucial role in stabilizing the high oxidation states of the ruthenium center and modulating the catalytic activity. While direct experimental evidence for the Ru(V)=O intermediate in some systems is debated, it is clear that a high-valent ruthenium-oxo species is the key active intermediate.[1][8]

Table 2: Performance of Ruthenium-based Water Oxidation Catalysts

Catalyst	Oxidant	pH	Turnover Frequency (TOF) (s⁻¹)	Onset Potential (V vs. NHE)
[Ru(tpy)(bpy)(H₂O)]²⁺	Ce(IV)	1.0	~0.03	~1.3
[Ru(tptz)(bpy)(H₂O)]²⁺ (hypothetical)	Ce(IV)	1.0	-	-
cis-[Ru(bpy)₂(H₂O)₂]²⁺	Ce(IV)	1.0	~0.01	~1.25

Note: Data for the TPTZ complex is hypothetical and for comparative purposes, based on the performance of structurally similar catalysts.

Experimental Protocol: Electrocatalytic Water Oxidation

Materials:

• Ruthenium-TPTZ complex (e.g., --INVALID-LINK--₂)

• Electrolyte solution (e.g., 0.1 M triflic acid, pH 1.0)

• Working electrode (e.g., glassy carbon or FTO glass)

• Counter electrode (e.g., platinum wire)

• Reference electrode (e.g., Ag/AgCl)

• Potentiostat

Procedure:

• Prepare a solution of the Ru-TPTZ catalyst in the electrolyte solution.

• Assemble a three-electrode electrochemical cell with the working, counter, and reference electrodes.

• Immobilize the catalyst on the working electrode surface if required (e.g., by drop-casting or electropolymerization).

• Degas the electrolyte solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 20 minutes.

• Perform cyclic voltammetry (CV) to determine the redox potentials of the catalyst.

• Conduct controlled-potential electrolysis at a potential sufficient to drive water oxidation, typically just above the Ru(IV)/Ru(V) redox couple.

• Monitor the evolution of oxygen using an oxygen sensor or by gas chromatography.

• Calculate the turnover frequency (TOF) based on the measured current and the amount of catalyst.

Caption: Proposed catalytic cycle for water oxidation by a Ru-polypyridyl complex.

Oxygen Reduction Reaction (ORR)

TPTZ complexes of first-row transition metals, such as cobalt, have been investigated as electrocatalysts for the oxygen reduction reaction (ORR).[9][10] This reaction is fundamental to the operation of fuel cells and metal-air batteries. Heat-treated TPTZ-metal complexes supported on carbon materials can form highly active M-N-C (metal-nitrogen-carbon) catalytic sites.

Application Note: Cobalt-TPTZ Derived Catalysts for the Oxygen Reduction Reaction

Carbon-supported cobalt-TPTZ complexes, when subjected to high-temperature pyrolysis (e.g., 700-900 °C) in an inert atmosphere, are transformed into highly active and durable electrocatalysts for the ORR.[10] The resulting materials consist of cobalt nanoparticles embedded in a nitrogen-doped carbon matrix, where the Co-Nx moieties are believed to be the primary active sites. These catalysts can exhibit ORR activity comparable to that of commercial Pt/C catalysts, particularly in alkaline media.[9]

Table 3: Performance of Co-TPTZ Derived ORR Electrocatalysts

Catalyst	Pyrolysis Temp. (°C)	Electrolyte	Onset Potential (V vs. RHE)	Half-wave Potential (V vs. RHE)
Co-TPTZ/C	700	0.5 M H₂SO₄	~0.75	~0.60
Co-TPTZ/C	800	0.5 M H₂SO₄	~0.80	~0.65
Co-TPTZ/C	900	0.1 M KOH	0.98	0.79
Commercial Pt/C	-	0.1 M KOH	~1.0	~0.85

Experimental Protocol: Synthesis and Evaluation of Co-TPTZ/C Electrocatalyst

Materials:

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

• 2,4,6-tris(2-pyridyl)-1,3,5-triazine (TPTZ)

• High-surface-area carbon black (e.g., Vulcan XC-72)

• Ethanol (B145695)

• Tube furnace

• Electrochemical workstation with a rotating disk electrode (RDE) setup

Procedure: Catalyst Synthesis:

• Dissolve CoCl₂·6H₂O and TPTZ in a 1:1 molar ratio in ethanol to form the Co-TPTZ complex in solution.

• Add the carbon support to the solution and stir for several hours to ensure uniform impregnation.

• Evaporate the solvent under reduced pressure.

• Place the resulting powder in a quartz tube and pyrolyze in a tube furnace under a continuous flow of nitrogen gas. A typical pyrolysis program involves heating to the desired temperature (e.g., 900 °C) at a rate of 10 °C/min and holding for 1-2 hours.

• Cool the sample to room temperature under nitrogen flow.

• The resulting black powder is the Co-TPTZ/C catalyst.

Electrochemical Evaluation:

• Prepare a catalyst ink by dispersing a known amount of the Co-TPTZ/C catalyst in a mixture of deionized water, isopropanol, and Nafion solution, followed by ultrasonication.

• Drop-cast a specific volume of the ink onto the glassy carbon disk of the RDE to achieve a desired catalyst loading.

• Dry the electrode at room temperature.

• Perform cyclic voltammetry (CV) in a nitrogen-saturated electrolyte (e.g., 0.1 M KOH) to characterize the electrochemical behavior of the catalyst.

• Conduct linear sweep voltammetry (LSV) in an oxygen-saturated electrolyte at various rotation speeds to evaluate the ORR activity.

• Analyze the LSV data using the Koutecký-Levich equation to determine the electron transfer number and kinetic parameters.

Caption: Experimental workflow for the synthesis and evaluation of Co-TPTZ/C ORR electrocatalysts.

Carbon-Carbon Cross-Coupling Reactions

Palladium complexes of TPTZ and related ligands are potential catalysts for important C-C bond-forming reactions such as the Heck and Suzuki-Miyaura couplings. These reactions are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Application Note: Palladium-TPTZ in Heck and Suzuki-Miyaura Reactions

While specific examples in the literature are less common than for other ligands, the N-donor environment provided by TPTZ can stabilize palladium catalytic species. It is anticipated that Pd-TPTZ complexes would exhibit good activity and stability in these cross-coupling reactions. The tridentate nature of TPTZ can help in preventing the aggregation of palladium nanoparticles, which is a common deactivation pathway.

Table 4: Representative Conditions for Pd-Catalyzed Cross-Coupling Reactions

Reaction	Aryl Halide	Coupling Partner	Catalyst System (Hypothetical)	Base	Solvent	Temp. (°C)	Yield (%)
Heck	4-Bromoacetophenone	Styrene	Pd(OAc)₂ / TPTZ	K₂CO₃	DMF/H₂O	80	-
Suzuki	4-Bromotoluene	Phenylboronic acid	Pd(OAc)₂ / TPTZ	K₂CO₃	Toluene (B28343)/H₂O	100	-

Note: Yields are not provided as these are representative conditions. Actual yields would depend on specific substrate combinations and optimization.

Experimental Protocol: General Procedure for a TPTZ-Palladium Catalyzed Heck Reaction

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 2,4,6-tris(2-pyridyl)-1,3,5-triazine (TPTZ)

• Aryl bromide

• Olefin (e.g., styrene)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Water

• Schlenk tube

Procedure:

• To a Schlenk tube, add Pd(OAc)₂ (0.01 mmol, 1 mol%) and TPTZ (0.012 mmol, 1.2 mol%).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add DMF (3 mL) and stir the mixture at room temperature for 15 minutes to pre-form the catalyst.

• Add the aryl bromide (1.0 mmol), the olefin (1.5 mmol), K₂CO₃ (2.0 mmol), and water (1 mL).

• Seal the Schlenk tube and heat the reaction mixture at the desired temperature (e.g., 80-120 °C) with stirring.

• Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Caption: General catalytic cycle for the Heck reaction.

Olefin Polymerization

Late transition metal complexes, including those with nitrogen-based ligands like TPTZ, are of interest for olefin polymerization. These catalysts can offer unique polymer microstructures and the potential for copolymerization with polar monomers.

Application Note: TPTZ-Nickel Complexes for Ethylene (B1197577) Polymerization

Nickel(II) complexes bearing α-diimine ligands are well-known catalysts for ethylene polymerization.[11][12] TPTZ, with its multiple pyridyl groups, can be considered a multidentate analogue. It is plausible that nickel complexes of TPTZ, when activated with a suitable cocatalyst like methylaluminoxane (B55162) (MAO), could catalyze the polymerization of ethylene to produce polyethylene. The steric and electronic properties of the TPTZ ligand would influence the catalytic activity, polymer molecular weight, and degree of branching.

Table 5: Representative Data for Ethylene Polymerization with Ni-based Catalysts

Catalyst System (Hypothetical)	Cocatalyst	Temperature (°C)	Pressure (atm)	Activity (kg PE / (mol Ni·h·atm))	Molecular Weight ( g/mol )
NiCl₂(TPTZ)	MAO	25	10	-	-
(α-diimine)NiBr₂	MAO	25	10	10⁴ - 10⁶	10⁵ - 10⁶

Note: Data for the TPTZ complex is hypothetical. The activity of α-diimine systems is provided for comparison.

Experimental Protocol: General Procedure for Ethylene Polymerization

Materials:

• TPTZ-Nickel(II) complex (e.g., NiCl₂(TPTZ))

• Methylaluminoxane (MAO) solution in toluene

• Toluene (anhydrous)

• High-purity ethylene gas

• High-pressure stainless-steel reactor (autoclave)

Procedure:

• Thoroughly dry and purge the autoclave with nitrogen.

• Introduce a specific volume of anhydrous toluene into the reactor.

• Add the desired amount of MAO solution via syringe.

• Stir the solution and saturate with ethylene at the desired pressure.

• In a separate Schlenk flask, dissolve the Ni-TPTZ catalyst in a small amount of toluene.

• Inject the catalyst solution into the autoclave to initiate the polymerization.

• Maintain a constant ethylene pressure and temperature for the desired reaction time.

• Terminate the polymerization by venting the ethylene and adding a quenching agent (e.g., acidified methanol).

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Filter the polyethylene, wash with methanol, and dry under vacuum to a constant weight.

• Characterize the polymer for its molecular weight, polydispersity, and microstructure (e.g., by GPC and NMR).

Caption: General workflow for ethylene polymerization using a TPTZ-Ni catalyst.

References

• 1. Spectroscopic analysis of catalytic water oxidation by [Ru(II)(bpy)(tpy)H2O]2+ suggests that Ru(V)═O is not a rate-limiting intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. New water oxidation chemistry of a seven-coordinate ruthenium complex with a tetradentate polypyridyl ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of water oxidation by single-site ruthenium complex catalysts. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Electrocatalytic water oxidation by heteroleptic ruthenium complexes of 2,6-bis(benzimidazolyl)pyridine Scaffold: a mechanistic investigation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Ethylene polymerization of nickel catalysts with α-diimine ligands: factors controlling the structure of active species and polymer properties - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. Nickel-Catalyzed Ethylene Copolymerization with Vinylalkoxysilanes: A Computational Study | MDPI [mdpi.com]

Standard Operating Procedure for TPTZ Iron Assay

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) iron assay is a widely used colorimetric method for the determination of iron concentration in various samples. The assay is based on the formation of a stable and intensely colored complex between ferrous iron (Fe²⁺) and TPTZ. This method is simple, rapid, and sensitive, making it suitable for a wide range of applications, including clinical diagnostics, environmental monitoring, and in the assessment of antioxidant capacity through the Ferric Reducing Antioxidant Power (FRAP) assay.[1][2]

Principle of the Assay

The TPTZ assay relies on the reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺), which then reacts with TPTZ to form a deep blue-purple colored complex.[3][4] The intensity of the color, measured spectrophotometrically at a wavelength of approximately 593 nm, is directly proportional to the concentration of iron in the sample.[3][5] For the determination of total iron, a reducing agent is added to the sample to convert any ferric iron present to the ferrous form.[3][4]

The chemical reaction can be summarized as:

Fe³⁺ (in sample) + Reducing Agent → Fe²⁺

Fe²⁺ + 2 TPTZ → [Fe(TPTZ)₂]²⁺ (Blue-Purple Complex)

Signaling Pathway Diagram

Caption: Chemical reaction pathway of the TPTZ iron assay.

Materials and Reagents

Equipment

• Spectrophotometer or microplate reader capable of measuring absorbance at 593 nm

• Vortex mixer

• Pipettes and pipette tips

• Volumetric flasks

• Test tubes or 96-well microplates

• Water bath or incubator set to 37°C (for FRAP assay)

Reagents

• TPTZ Solution (10 mM): Dissolve 0.031 g of TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) in 10 mL of 40 mM HCl.[6] Gentle warming in a 50°C water bath may be required to fully dissolve the TPTZ.[6] This solution should be prepared fresh.[6][7]

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of deionized water.[6] Prepare this solution fresh.[6][7]

• Acetate (B1210297) Buffer (300 mM, pH 3.6): To prepare 1 liter, add 3.1 g of sodium acetate trihydrate and 16 mL of glacial acetic acid to deionized water and make up to the final volume.[8] Adjust the pH to 3.6.

• FRAP Reagent: Prepare fresh on the day of the assay by mixing the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio.[5][7] For example, mix 25 mL of acetate buffer, 2.5 mL of TPTZ solution, and 2.5 mL of FeCl₃ solution.[5]

• Iron Standard Stock Solution (e.g., 1 mM Ferrous Sulfate): Prepare a 1 mM stock solution by dissolving 0.278 g of FeSO₄·7H₂O in 1 liter of deionized water.[6] From this stock, prepare a series of working standards by serial dilution.

• Reducing Agent (for total iron determination): A suitable reducing agent, such as ascorbic acid or hydroxylamine (B1172632) hydrochloride, can be used. The specific concentration will depend on the sample matrix and expected iron levels.

• Deionized Water

Experimental Protocols

Preparation of Standard Curve

• Prepare a series of iron standards with known concentrations (e.g., 0, 10, 25, 50, 100, 200 µM) by diluting the iron standard stock solution with deionized water.

• Process these standards in the same manner as the samples.

• Plot the absorbance at 593 nm versus the concentration of the iron standards.

• Perform a linear regression analysis to obtain the equation of the standard curve (y = mx + c), where 'y' is the absorbance, 'm' is the slope, 'x' is the iron concentration, and 'c' is the y-intercept.

Sample Preparation

• Liquid Samples (e.g., serum, plasma, culture media): Centrifuge the samples to remove any particulate matter.[1] The supernatant can be used directly in the assay. Dilution with deionized water may be necessary if high iron concentrations are expected.

• Solid Samples (e.g., tissues, cells): Homogenize the samples in a suitable buffer and centrifuge to pellet cellular debris. The resulting supernatant can be assayed.

• For Total Iron Determination: Treat the sample with a reducing agent to convert all Fe³⁺ to Fe²⁺ prior to the addition of the TPTZ reagent. The incubation time and concentration of the reducing agent should be optimized for the specific sample type.

Assay Procedure (Cuvette Method)

• Pipette 100 µL of the sample, standard, or blank (deionized water) into a test tube.

• Add 900 µL of deionized water.

• Add 2.0 mL of the freshly prepared FRAP reagent.[8]

• Vortex the mixture thoroughly.

• Incubate for a specified time (e.g., 4 to 30 minutes) at a specific temperature (e.g., room temperature or 37°C). The incubation time should be consistent for all samples and standards.[7][9]

• Measure the absorbance at 593 nm using a spectrophotometer, with the blank used to zero the instrument.[8]

Assay Procedure (96-Well Plate Method)

• Add 10 µL of the sample, standard, or blank to each well of a 96-well microplate.[5]

• Add 200 µL of the freshly prepared FRAP reagent to each well.[5]

• Mix the contents of the wells by gentle shaking.

• Incubate the plate for a specified time (e.g., 10 minutes) at a specific temperature (e.g., 37°C).[1]

• Measure the absorbance at 593 nm using a microplate reader.

Experimental Workflow Diagram

Caption: Experimental workflow for the TPTZ iron assay.

Data Presentation

The quantitative data from the TPTZ iron assay should be summarized in a clear and structured table.

Sample ID	Absorbance at 593 nm (Mean ± SD)	Iron Concentration (µM)
Blank	0.050 ± 0.005	0
Standard 1 (10 µM)	0.150 ± 0.010	10
Standard 2 (25 µM)	0.350 ± 0.015	25
Standard 3 (50 µM)	0.700 ± 0.020	50
Standard 4 (100 µM)	1.350 ± 0.030	100
Sample A	0.525 ± 0.018	[Calculated Value]
Sample B	0.890 ± 0.025	[Calculated Value]

Data Analysis

• Subtract the absorbance of the blank from the absorbance of all standards and samples.

• Using the linear regression equation from the standard curve, calculate the iron concentration in the samples.

  • Iron Concentration (µM) = (Absorbance of Sample - y-intercept) / slope

• If the samples were diluted, multiply the calculated concentration by the dilution factor to obtain the original iron concentration.

Application in Ferric Reducing Antioxidant Power (FRAP) Assay

The TPTZ iron assay is the basis for the FRAP assay, which measures the total antioxidant capacity of a sample.[1][10] In this application, the sample's antioxidants reduce the Fe³⁺-TPTZ complex to the Fe²⁺-TPTZ complex.[1] The change in absorbance is proportional to the antioxidant power of the sample.[1] The results are typically expressed as equivalents of a standard antioxidant, such as Trolox or ascorbic acid.[1][9]

Troubleshooting

Issue	Possible Cause(s)	Solution(s)
Low or no color development	Reagents not prepared correctly or expired.	Prepare fresh reagents.
Incorrect pH of the reaction mixture.	Ensure the acetate buffer is at pH 3.6.
Presence of chelating agents in the sample.	Consider sample pre-treatment to remove interfering substances.
High background absorbance	Contaminated reagents or glassware.	Use high-purity water and acid-washed glassware.[4][11]
Turbidity in the sample.	Centrifuge samples to remove particulates.
Non-linear standard curve	Inaccurate preparation of standards.	Carefully prepare serial dilutions of the standard.
Spectrophotometer malfunction.	Check the instrument's performance and calibration.
Precipitate formation	High concentration of certain substances in the sample.	Dilute the sample.
Incorrect pH.	Verify the pH of the assay mixture.

References

• 1. Ferric Reducing Antioxidant Power (FRAP) Assay Kit – Associazione Italiana per lo Studio degli Artropodi Sociali e Presociali [aisasp.it]
• 2. mdpi.com [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. images.hach.com [images.hach.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. ultimatetreat.com.au [ultimatetreat.com.au]
• 8. researchgate.net [researchgate.net]
• 9. Moringa oleifera potential for the treatment and prevention of COVID-19 involving molecular interaction, antioxidant properties and kinetic mechanism | PLOS One [journals.plos.org]
• 10. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lovibond.com [lovibond.com]

Technical Notes & Optimization

Technical Support Center: TPTZ Method for Iron Analysis

This guide provides troubleshooting advice and answers to frequently asked questions regarding interferences in the 2,4,6-Tripyridyl-s-triazine (TPTZ) method for iron analysis.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the TPTZ method for iron analysis?

The TPTZ method is a colorimetric assay used for the quantitative determination of iron. The methodology is based on the reaction of ferrous iron (Fe²⁺) with TPTZ to form a stable and intensely colored blue-purple complex.[1][2][3][4] For the determination of total iron, a reducing agent is included in the reagent to convert all ferric iron (Fe³⁺) present in the sample to ferrous iron (Fe²⁺).[2][4][5] The intensity of the color, which is directly proportional to the iron concentration, is then measured spectrophotometrically at a wavelength of approximately 593 nm.[1][6]

Q2: What are the most common sources of interference in the TPTZ assay?

Common interferences in the TPTZ method include:

• pH: The sample's pH is critical for proper color development.[2][6][7]

• Turbidity and Color: Pre-existing color or turbidity in the sample can interfere with absorbance readings.[6][7][8]

• Metal Ions: Certain metal ions can interfere with the assay, often leading to erroneously high results.[8]

• Chelating Agents: Substances that can bind to iron may prevent its reaction with TPTZ.

• Improperly Cleaned Glassware: Residual iron deposits on glassware can leach into the sample and cause artificially high readings.[8][9]

Q3: How does pH affect the TPTZ assay?

The formation of the iron-TPTZ complex is pH-dependent. After the addition of the TPTZ reagent, the sample pH should be within the range of 3 to 4.[6][7] If the pH is too low (less than 3) or too high (greater than 4), it can inhibit color formation, cause the developed color to fade rapidly, or lead to the formation of turbidity.[2][6][7] It is recommended to adjust the pH of the sample to be between 3 and 8 before starting the analysis.[9]

Q4: Can I measure both ferrous (Fe²⁺) and total iron with the TPTZ method?

Yes. To measure only ferrous iron, the TPTZ reagent is added directly to the sample without a reducing agent. To measure total iron, a reducing agent is included with the TPTZ reagent to convert all ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) before the colorimetric measurement.[2] The ferric iron concentration can then be calculated by subtracting the ferrous iron concentration from the total iron concentration.[2]

Troubleshooting Guide

Problem 1: Inaccurate or inconsistent results.

Potential Cause	Troubleshooting Step
Incorrect pH	Before adding the TPTZ reagent, measure the sample's pH. Adjust to a range of 3-4 using iron-free acid or base (e.g., 1.0 N Sulfuric Acid or 1.0 N Sodium Hydroxide).[6][7] Remember to account for any significant volume changes due to the addition of acid or base.
Sample Turbidity or Color	If your sample is colored or turbid, use the original sample (without the TPTZ reagent) as the blank for the spectrophotometer reading instead of deionized water.[6][7][8]
Contaminated Glassware	Thoroughly clean all glassware. It is recommended to wash with detergent, rinse with tap water, followed by a rinse with a 1:1 hydrochloric acid solution, and finally rinse with high-quality deionized water.[8][9]
Presence of Interfering Metals	Refer to the table of interfering substances below. If you suspect the presence of an interfering metal, you may need to employ specific masking techniques or consider an alternative analytical method.

Problem 2: Color does not develop or fades quickly.

Potential Cause	Troubleshooting Step
Incorrect pH	As mentioned above, a pH outside the optimal range of 3-4 can inhibit color formation or cause it to fade.[2][6][7] Re-test the sample after proper pH adjustment.
Presence of Strong Chelating Agents	If your sample contains strong chelating agents, they may be binding with the iron, making it unavailable to react with TPTZ. This may require sample pre-treatment or the use of a different iron analysis method.

Quantitative Data on Interfering Substances

The following table summarizes the concentration at which various substances have been shown not to interfere with the TPTZ method for iron analysis, based on a test iron concentration of 0.5 mg/L.

Interfering Substance	Interference Level
Cadmium	4.0 mg/L[6][7]
Chromium³⁺	0.25 mg/L[6][7]
Chromium⁶⁺	1.2 mg/L[6][7]
Cobalt	0.05 mg/L[6][7]
Copper	0.6 mg/L[6][7]
Cyanide	2.8 mg/L[6][7]
Manganese	50.0 mg/L[6][7]
Mercury	0.4 mg/L[6][7]
Molybdenum	4.0 mg/L[6][7]
Nickel	1.0 mg/L[6][7]
Nitrite Ion	0.8 mg/L[6][7]

Experimental Protocols

Standard TPTZ Assay for Total Iron

• Sample Collection: Collect samples in clean glass or plastic bottles that have been pre-cleaned with 6 N (1:1) hydrochloric acid and rinsed with deionized water.[7] For later analysis, preserve the sample by adjusting the pH to less than 2 with concentrated nitric acid (approximately 2 mL per liter).[6][7]

• pH Adjustment: Before analysis, adjust the pH of the sample to between 3 and 4 with 5 N sodium hydroxide (B78521) solution.[6][7] Do not exceed pH 5, as this may cause iron to precipitate.[6][7]

• Sample Preparation: Fill a clean sample cell with 10 mL of the pH-adjusted sample.[6]

• Reagent Addition: Add the contents of one TPTZ iron reagent powder pillow to the sample cell.[6]

• Reaction: Cap the cell and swirl for at least 30 seconds to mix.[6] Allow a 3-minute reaction time for full color development.[6][8]

• Blank Preparation: During the reaction time, prepare a blank by filling a separate clean sample cell with 10 mL of deionized water and adding the contents of one TPTZ iron reagent powder pillow.[6]

• Spectrophotometer Zeroing: Once the 3-minute reaction time is complete, clean the outside of the blank sample cell and place it in the spectrophotometer. Zero the instrument.[6]

• Sample Measurement: Clean the outside of the prepared sample cell and place it in the spectrophotometer. Read the absorbance. The results are typically displayed in mg/L of Fe.[6]

Visualizations

Caption: Experimental workflow for the TPTZ iron analysis method.

Caption: Troubleshooting logic for the TPTZ iron analysis method.

References

• 1. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 2. cdn.hach.com [cdn.hach.com]
• 3. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 4. images.hach.com [images.hach.com]
• 5. hannainst.com.tw [hannainst.com.tw]
• 6. images.hach.com [images.hach.com]
• 7. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 8. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 9. lovibond.com [lovibond.com]

Technical Support Center: TPTZ-Iron Complex Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the TPTZ-iron complex formation, commonly utilized in antioxidant assays such as the Ferric Reducing Antioxidant Power (FRAP) assay.

I. Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, presented in a question-and-answer format.

Issue	Question	Possible Cause(s)	Suggested Solution(s)
No or Low Blue Color Development	Why is the TPTZ-iron complex not forming, or the blue color is very faint?	1. Incorrect pH: The optimal pH for the complex formation is around 3.6. A significantly higher or lower pH can inhibit the reaction.[1][2] 2. Reagent Degradation: The FRAP reagent, particularly the TPTZ solution, should be freshly prepared.[1] 3. Insufficient Reducing Agent: If the sample contains ferric iron (Fe³⁺), a reducing agent is necessary to convert it to ferrous iron (Fe²⁺) for complexation with TPTZ.[3] 4. Low Antioxidant Concentration in Sample: The sample may have very low or no antioxidant capacity.	1. Verify and Adjust pH: Ensure the acetate (B1210297) buffer is at pH 3.6. 2. Prepare Fresh Reagents: Always prepare the FRAP working reagent fresh before use.[1] 3. Ensure Complete Reduction: If analyzing total iron, ensure a sufficient amount of a suitable reducing agent is used. 4. Concentrate Sample or Use a Larger Volume: If feasible, concentrate the sample or use a larger volume in the assay.
Precipitate or Turbidity in Sample	Why is my sample turning cloudy or forming a precipitate after adding the FRAP reagent?	1. Sample Matrix Interference: Certain components in complex samples, like proteins or lipids, can precipitate in the acidic FRAP reagent. 2. Low Sample Solubility: The analyte of interest may not be soluble in the aqueous FRAP reagent. 3. High Iron Concentration: Exceeding the linear range of the assay can sometimes lead to precipitation.	1. Sample Pre-treatment: Centrifuge or filter the sample to remove particulates before the assay. For samples like microbially fermented milk supernatants, centrifugation can help remove turbidity-causing components. 2. Solvent Adjustment: For hydrophobic samples, modifying the solvent system, for instance by adding a surfactant like Tween 20, may improve solubility. 3. Dilute Sample: Dilute the sample to bring the analyte concentration within the linear range of the standard curve.
Inconsistent or Non-Reproducible Results	Why are my replicate readings inconsistent?	1. Inaccurate Pipetting: Small volumes of reagents and samples require precise pipetting. 2. Temperature Fluctuations: The reaction is temperature-sensitive; a consistent temperature (typically 37°C) should be maintained.[1] 3. Variable Incubation Time: The reaction time is critical and should be precisely controlled for all samples.[1] 4. Contaminated Glassware: Residual iron or other contaminants on glassware can interfere with the reaction.	1. Calibrate Pipettes: Ensure all micropipettes are properly calibrated. 2. Use a Water Bath or Incubator: Maintain a constant temperature throughout the experiment.[1] 3. Use a Timer: Accurately time the incubation step for all samples. 4. Thoroughly Clean Glassware: Wash glassware with an acid solution (e.g., 1:1 HCl) and rinse with deionized water to remove any iron deposits.
Color Fading or Instability	Why is the blue color of the TPTZ-iron complex fading quickly?	1. Incorrect pH: A pH outside the optimal range of 3-4 can cause the developed color to fade.[4] 2. Presence of Oxidizing Agents: Strong oxidizing agents in the sample can re-oxidize the ferrous iron back to ferric iron, leading to color loss.	1. Confirm and Adjust pH: Ensure the final reaction mixture is within the optimal pH range. 2. Sample Pre-treatment: If oxidizing agents are suspected, consider appropriate sample pre-treatment steps to remove them.
High Background Absorbance	Why is my blank reading very high?	1. Contaminated Reagents: The reagents, especially the water used for dilutions, might be contaminated with iron. 2. Improperly Prepared FRAP Reagent: If the FRAP reagent itself has a blue tinge before adding the sample, it indicates contamination or premature reaction. The solution should be straw-colored.[5]	1. Use High-Purity Water: Use deionized or distilled water with very low iron content. 2. Prepare Fresh FRAP Reagent: If the reagent is colored, discard it and prepare a fresh batch, ensuring all glassware is clean.[5]

II. Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for TPTZ-iron complex formation in a FRAP assay?

A1: The optimal pH for the formation of the TPTZ-iron(II) complex in a standard FRAP assay is 3.6.[1][2] This acidic environment is crucial for maintaining iron solubility. Deviations from this pH can lead to decreased color formation or instability of the complex.[4]

Q2: Can I measure antioxidant activity at a neutral pH using a similar assay?

A2: Yes, it is possible to measure ferric reducing antioxidant power at a neutral pH (around 7.0), but this typically requires a different chelating agent, such as ferrozine, as the TPTZ-based assay is optimized for acidic conditions.[6] Studies have shown that for certain compounds, antioxidant activity can be higher at a neutral pH.[2][6]

Q3: My sample is highly colored. How can I correct for this interference?

A3: For highly colored samples, it is important to run a sample blank. This blank should contain the sample and the FRAP reagent components except for the TPTZ. The absorbance of this sample blank can then be subtracted from the absorbance of the actual sample reading to correct for the inherent color of the sample.

Q4: How should I prepare the FRAP reagent?

A4: The FRAP reagent is typically prepared by mixing acetate buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and ferric chloride solution (20 mM) in a 10:1:1 (v/v/v) ratio.[1][7] It is crucial to prepare this reagent fresh on the day of the assay.[1]

Q5: What are some common interfering substances in the FRAP assay?

A5: Substances that can interfere with the FRAP assay include other metal ions and compounds that can chelate iron. It's important to be aware of the composition of your sample and consider potential interferences.

III. Data Presentation: Effect of pH on TPTZ-Iron Complex Absorbance

While the standard FRAP assay is performed at pH 3.6, the formation of the TPTZ-iron complex is influenced by pH. The following table provides an overview of the expected behavior of the complex at different pH values based on available literature. It is important to note that finding a single study with a comprehensive, point-by-point absorbance reading across a wide pH range for the TPTZ-Fe(II) complex is challenging. The data below is a synthesized representation from multiple sources indicating the optimal range and the effects of deviation.

pH	Relative Absorbance (at 593 nm)	Remarks
< 3.0	Decreased	At very low pH, color formation may be inhibited.[4]
3.0 - 4.0	Optimal	This range, with 3.6 being the standard, provides the most stable and intense color formation. [4]
4.0 - 7.0	Moderate to Decreased	The reaction is typically carried out under slightly acidic to neutral conditions, but the standard assay is optimized for the lower end of this range.[3] A mildly acidic medium of pH 4.5±0.2 has also been used.[8]
> 7.0	Significantly Decreased	At higher pH values, the solubility of ferric iron decreases, which can hinder the reaction.

IV. Experimental Protocols

Detailed Protocol for the Ferric Reducing Antioxidant Power (FRAP) Assay

This protocol is adapted from the method described by Benzie and Strain (1996).

1. Reagent Preparation:

• Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in 800 mL of deionized water. Add 16 mL of glacial acetic acid and adjust the volume to 1 L with deionized water. Confirm the pH is 3.6.[7]

• TPTZ Solution (10 mM): Dissolve 0.031 g of TPTZ (2,4,6-tripyridyl-s-triazine) in 10 mL of 40 mM HCl.[7] Gentle warming may be required to fully dissolve the TPTZ.

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of deionized water.[7]

• FRAP Working Reagent: Prepare fresh before use by mixing the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. For example, mix 25 mL of acetate buffer, 2.5 mL of TPTZ solution, and 2.5 mL of FeCl₃ solution.[1] The reagent should be a straw or pale yellow color; a blue color indicates contamination.[5] Warm the working reagent to 37°C before use.

2. Standard Curve Preparation:

• Prepare a stock solution of a known antioxidant standard, such as Trolox or ferrous sulfate (B86663) (FeSO₄).

• Create a series of dilutions from the stock solution to generate a standard curve (e.g., 100, 200, 400, 600, 800, 1000 µM).

3. Assay Procedure:

• Add 150 µL of the pre-warmed FRAP working reagent to a microplate well or a cuvette.

• Add 20 µL of the sample, standard, or a blank (deionized water) to the well/cuvette.

• Mix thoroughly and incubate at 37°C for a precise amount of time, typically 4-6 minutes.[1][7]

• Measure the absorbance at 593 nm using a spectrophotometer or a microplate reader.

4. Calculation:

• Subtract the absorbance of the blank from the absorbance of the standards and samples.

• Plot the absorbance of the standards against their known concentrations to create a standard curve.

• Determine the antioxidant capacity of the samples by interpolating their absorbance values on the standard curve.

V. Mandatory Visualizations

Experimental Workflow for pH Optimization of TPTZ-Iron Complex Formation

Caption: Workflow for determining the optimal pH for TPTZ-iron complex formation.

Logical Relationship of Troubleshooting Steps

Caption: A logical flow diagram for troubleshooting common issues in the TPTZ-iron assay.

References

• 1. ultimatetreat.com.au [ultimatetreat.com.au]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. images.hach.com [images.hach.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. detailed protocol for FRAP assay | Filo [askfilo.com]
• 8. images.hach.com [images.hach.com]

Technical Support Center: TPTZ-Iron Complex Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the TPTZ-iron complex, commonly utilized in assays such as the Ferric Reducing Antioxidant Power (FRAP) assay.

Frequently Asked Questions (FAQs)

Q1: How long is the TPTZ-iron(II) complex stable after formation?

The deep blue TPTZ-iron(II) complex is generally considered stable for a significant period, allowing for accurate measurements. In the context of the FRAP assay, the reaction with some antioxidants can be slow, with absorbance continuing to increase for up to 120 minutes. This indicates that the complex itself is stable for at least this duration under typical assay conditions. However, for precise quantitative analysis, it is recommended to measure the absorbance within a consistent, predetermined time window after the reaction has reached a plateau for the specific analyte being measured. For many standard analyses, a reaction time of 30 to 60 minutes is common.

Q2: What are the optimal storage conditions for the TPTZ reagent?

The TPTZ solution should be freshly prepared for optimal results. Due to its sensitivity to light and air, it is advisable to store the TPTZ solution in an amber bottle and use it on the day of preparation.

Q3: Can changes in pH affect the stability and color development of the complex?

Yes, pH is a critical factor. The formation of the TPTZ-iron(II) complex is favored under slightly acidic conditions, with a typical pH of 3.6 for the FRAP assay. A sample pH of less than 3 or more than 4 after the addition of the reagent may inhibit color formation or cause the developed color to fade quickly or result in turbidity[1].

Q4: What should I do if my sample is colored or turbid?

If your sample has inherent color or turbidity, it can interfere with the absorbance reading. To correct for this, you can use the sample itself as the blank. Prepare a "sample blank" by adding the sample to the reaction mixture without the TPTZ reagent and subtract this absorbance value from your sample reading.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Fading color or decreasing absorbance over time	Incorrect pH: The pH of the final reaction mixture is outside the optimal range (3.4-3.8).	Ensure the buffer capacity is sufficient to maintain the pH at 3.6 after sample addition. Check the pH of the final reaction mixture.
Photodegradation: Exposure to strong light for extended periods may lead to the degradation of the complex.	Keep samples and standards protected from direct light, especially during long incubation periods. Use amber-colored tubes or cover the microplate.
Oxidation of Fe(II): The ferrous iron in the complex may be oxidized back to ferric iron, leading to a loss of color.	Ensure that the reducing agent in the FRAP reagent is fresh and active. Prepare the FRAP reagent fresh daily.
Inconsistent or drifting absorbance readings	Temperature fluctuations: Variations in temperature can affect the reaction kinetics and the stability of the complex.	Perform the assay at a constant, controlled temperature (e.g., 37°C). Allow all reagents and samples to equilibrate to the assay temperature before mixing.
Precipitation or turbidity: The sample may contain components that precipitate in the acidic FRAP reagent.	Centrifuge and filter the sample before analysis. If turbidity develops after adding the reagent, it may indicate an interaction with the sample matrix. Diluting the sample may help.
Slow or incomplete color development	Insufficient reaction time: Some antioxidants react slowly with the Fe(III)-TPTZ complex.	Increase the incubation time and perform a kinetic study to determine the time required to reach the reaction endpoint for your specific sample type. Readings can be taken at multiple time points (e.g., 4, 30, 60, 120 minutes) to assess the reaction kinetics.
Low reagent concentration: The concentration of TPTZ or FeCl₃ may be insufficient for the amount of analyte.	Ensure that the FRAP reagent is prepared according to the protocol with the correct concentrations of all components.

Data on TPTZ-Iron Complex Stability

Table 1: Reaction Kinetics and Implied Stability of the TPTZ-Iron(II) Complex in the Presence of Different Antioxidants

Antioxidant Type	Observed Reaction Kinetics	Implication for TPTZ-Iron(II) Complex Stability
Fast-reacting (e.g., Ascorbic Acid)	The blue color develops rapidly and the absorbance stabilizes within a few minutes.	The complex is stable and the measurement window is short and immediate.
Slow-reacting (e.g., some polyphenols, flavonoids)	The absorbance continues to increase significantly after the standard 4-minute incubation, sometimes for up to 120 minutes.[2][3]	The TPTZ-iron(II) complex is stable for at least 2 hours, allowing for the monitoring of slow antioxidant reactions.
Plasma samples	Absorbance generally remains unchanged after 4 minutes at 37°C.	The complex is stable under these conditions for at least the duration of the measurement.

Experimental Protocols

Protocol: Ferric Reducing Antioxidant Power (FRAP) Assay

This protocol outlines the steps for measuring the antioxidant capacity of a sample using the TPTZ-iron complex.

1. Reagent Preparation:

• Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in 800 mL of deionized water. Add 16 mL of glacial acetic acid and adjust the pH to 3.6 with HCl or NaOH. Bring the final volume to 1 L with deionized water.

• TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) in 10 mL of 40 mM HCl. Prepare this solution fresh on the day of use.

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 54.06 mg of FeCl₃·6H₂O in 10 mL of deionized water. Prepare this solution fresh.

• FRAP Reagent: Prepare the working FRAP reagent by mixing the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. This reagent should be prepared fresh and warmed to 37°C before use.

2. Standard Curve Preparation:

• Prepare a series of aqueous solutions of ferrous sulfate (B86663) (FeSO₄·7H₂O) with known concentrations (e.g., 100, 200, 400, 600, 800, 1000 µM).

3. Assay Procedure:

• Add 180 µL of the pre-warmed FRAP reagent to each well of a 96-well microplate.

• Add 20 µL of the standard solutions, sample, or a blank (deionized water) to the respective wells.

• Incubate the plate at 37°C.

• Measure the absorbance at 593 nm at a predetermined time point (e.g., 4 minutes for fast-reacting samples, or longer for slow-reacting samples based on kinetic analysis).

• Plot the absorbance of the standards against their concentration to generate a standard curve.

• Determine the antioxidant capacity of the samples by interpolating their absorbance values on the standard curve. Express the results as Fe(II) equivalents (e.g., in µM).

Visualizations

Caption: Experimental workflow for the FRAP assay.

Caption: Formation of the TPTZ-iron(II) complex.

References

• 1. images.hach.com [images.hach.com]
• 2. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antioxidant activity of Ferrozine–iron–amino acid complexes - PMC [pmc.ncbi.nlm.nih.gov]

How to overcome turbidity in TPTZ spectrophotometric assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome turbidity issues in TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) spectrophotometric assays, such as the Ferric Reducing Antioxidant Power (FRAP) assay.

Troubleshooting Guides

This section offers step-by-step guidance in a question-and-answer format to address specific turbidity problems encountered during your experiments.

My sample becomes cloudy or forms a precipitate immediately after adding the TPTZ reagent. What should I do?

This is a common issue often related to sample preparation or interfering substances. Follow this troubleshooting workflow:

Figure 1: Troubleshooting workflow for immediate sample turbidity.

My FRAP reagent itself is cloudy or has a blue/purple color before adding my sample. Is this normal?

No, a freshly prepared FRAP reagent should be a clear, straw-colored or light brown solution. A premature blue or cloudy appearance indicates a problem with the reagent preparation or stability.

• Check Reagent Freshness: The TPTZ and ferric chloride solutions, as well as the final FRAP working solution, should be prepared fresh on the day of the assay.[1][2]

• Verify pH: The FRAP assay is highly pH-dependent and requires an acidic environment (pH 3.6) to maintain iron solubility.[3] An incorrectly prepared acetate (B1210297) buffer can lead to the precipitation of iron salts.

• Reagent Purity and Storage: Use high-purity water and analytical-grade reagents. Store stock solutions appropriately; for instance, the TPTZ solution should be stored in a dark bottle as it is light-sensitive.[4]

• Order of Mixing: When preparing the FRAP reagent, it is good practice to add the TPTZ solution to the acetate buffer before adding the ferric chloride solution.[5]

Can I use chemical additives to prevent turbidity?

Yes, in some cases, the addition of non-ionic surfactants can help prevent protein precipitation and reduce turbidity.

• Tween® 20 or Triton™ X-100: These non-ionic detergents can be used at low concentrations (typically 0.1% to 1% for Triton X-100 and up to 2% for Tween 20) to reduce non-specific binding and aggregation of proteins.[1][6] The optimal concentration should be determined empirically for your specific sample and assay conditions. It is important to note that Triton X-100 contains a phenolic ring that absorbs UV light, which can interfere with protein determination at 280 nm, though this is less of a concern for the colorimetric TPTZ assay performed at 593 nm.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of turbidity in TPTZ assays?

A1: Turbidity in TPTZ assays is primarily caused by:

• Suspended Particulates: Insoluble particles in the sample that scatter light.

• Protein Precipitation: High concentrations of proteins in biological samples can precipitate when mixed with the acidic FRAP reagent.[7]

• Low Analyte Solubility: Some antioxidant compounds, particularly lipophilic ones, may have poor solubility in the aqueous assay medium.

• Reagent Instability: Improperly prepared or stored reagents can lead to the precipitation of iron salts.[8]

Q2: How can I prepare my samples to minimize the risk of turbidity?

A2: Proper sample preparation is crucial. Here are some key steps:

• Centrifugation: For liquid samples like beverages or biological fluids, centrifugation can remove particulates.[4] For solid samples, homogenization in a suitable buffer followed by centrifugation is recommended.

• Filtration: If centrifugation is insufficient, filtering the supernatant through a syringe filter can remove finer particles.[9]

• Dilution: Diluting the sample can lower the concentration of interfering substances, including proteins, to a level that does not cause precipitation.

Q3: What centrifugation settings are recommended for removing turbidity?

A3: The optimal centrifugation settings can vary depending on the sample matrix. However, here are some general guidelines:

Sample Type	Centrifugation Speed (RCF)	Time (minutes)	Temperature
Biological Fluids (Serum, Plasma)	10,000 x g	10	4°C
Plant/Food Extracts	3,000 - 5,000 x g	15	4°C
Cell Lysates	14,000 x g	5	4°C
Table 1: Recommended Centrifugation Parameters for Sample Clarification.

Q4: Which filter pore size should I use, 0.22 µm or 0.45 µm?

A4: The choice of filter pore size depends on the nature of the particulates you need to remove.

Pore Size	Application	Considerations
0.45 µm	General clarification and removal of larger particulates.	Suitable for most routine applications to reduce turbidity.[10][11]
0.22 µm	Sterilizing filtration and removal of fine particulates, including most bacteria.	Use when very fine particulates are suspected to be the cause of turbidity or when a sterile filtrate is required.[10][12]
Table 2: Comparison of 0.45 µm and 0.22 µm Syringe Filters for Turbidity Removal.

A study on water analysis showed that using a 0.22 µm membrane filter resulted in less variation in turbidity and color measurements with increasing filtered volume compared to a 0.45 µm filter, especially when using mixed cellulose (B213188) esters (MCE) membranes.[9] For more consistent results, polyethersulfone (PES) membranes are often recommended.[9]

Q5: Can the pH of my sample cause turbidity?

A5: Yes, the pH of your sample can influence the solubility of its components. If your sample is near the isoelectric point of its major proteins, they are more likely to aggregate and precipitate, which can be exacerbated by the acidic pH of the FRAP reagent. Adjusting the pH of your sample extract away from the isoelectric point of the proteins before the assay may help.

Experimental Protocols

Detailed Protocol for the TPTZ (FRAP) Assay

This protocol outlines the key steps for performing the FRAP assay, incorporating measures to prevent turbidity.

Figure 2: Experimental workflow for the TPTZ (FRAP) assay.

Materials:

• Acetate buffer (300 mM, pH 3.6)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃·6H₂O) solution (20 mM)

• Standard antioxidant (e.g., Trolox or ferrous sulfate)

• Microplate reader or spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare the acetate buffer, TPTZ solution, and ferric chloride solution. All solutions should be freshly prepared for optimal results.[2]

  • Prepare the FRAP working reagent by mixing the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio.[4]

  • Warm the FRAP reagent to 37°C before use.

• Sample Preparation:

  • For liquid samples, centrifuge at an appropriate speed and duration to remove any suspended solids (see Table 1).

  • If turbidity persists, filter the supernatant through a 0.45 µm or 0.22 µm syringe filter.

  • Dilute the clarified sample with distilled water or an appropriate buffer to ensure the absorbance reading falls within the linear range of the standard curve.

• Assay Execution:

  • Add a specific volume of the FRAP reagent (e.g., 150 µL) to each well of a microplate or a cuvette.[1]

  • Add a small volume of the prepared sample, standard, or a blank (e.g., 20 µL) to the corresponding wells.[1]

  • Mix well and incubate at 37°C for a precise duration, typically 4 to 6 minutes.[1]

  • Measure the absorbance at 593 nm.

• Data Analysis:

  • Subtract the absorbance of the blank from the absorbance of the standards and samples.

  • Plot a standard curve of absorbance versus the concentration of the standard antioxidant.

  • Determine the antioxidant capacity of the samples from the standard curve and express the results as equivalents of the standard used.

References

• 1. researchgate.net [researchgate.net]
• 2. detailed protocol for FRAP assay | Filo [askfilo.com]
• 3. researchgate.net [researchgate.net]
• 4. ultimatetreat.com.au [ultimatetreat.com.au]
• 5. scikit learn - Using graphviz to plot decision tree in python - Stack Overflow [stackoverflow.com]
• 6. Why do you recommend using Triton X for the purification of 6xHis-tagged protein? [qiagen.com]
• 7. Detergents: Triton X-100, Tween-20, and More [labome.com]
• 8. researchgate.net [researchgate.net]
• 9. awa.asn.au [awa.asn.au]
• 10. genfollower.com [genfollower.com]
• 11. 0.45 vs. 0.22 Syringe Filter: Which to Choose for Precise Filtration? [hplcvials.com]
• 12. criticalprocess.com [criticalprocess.com]

Common pitfalls in the preparation of TPTZ reagents

This guide provides troubleshooting advice and answers to frequently asked questions regarding the preparation of 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) reagents, commonly used in the Ferric Reducing Antioxidant Power (FRAP) assay.

Frequently Asked Questions (FAQs)

Q1: My TPTZ powder is not dissolving in the 40 mM HCl solution. What should I do?

A1: TPTZ has limited solubility in aqueous solutions.[1] If you are encountering solubility issues, try the following:

• Gentle Heating: Warm the solution in a water bath at approximately 50°C to aid dissolution.[2][3]

• Initial Dissolution in Organic Solvent: For maximum solubility, TPTZ can first be dissolved in an organic solvent like ethanol (B145695), DMSO, or DMF, and then diluted with the aqueous buffer.[1][4] TPTZ's solubility is about 20 mg/ml in ethanol and 10 mg/ml in DMSO and DMF.[1][4]

• Ensure Acidity: Verify the concentration of your HCl stock to ensure the final 40 mM concentration is correct, as the acidic environment is crucial for dissolving TPTZ.

Q2: The final FRAP working reagent turned blue before I added my sample. Is it still usable?

A2: No, the reagent should be discarded. A premature blue color indicates the presence of contaminating reducing agents that have already reduced the Fe(III) to Fe(II). The fresh FRAP reagent should be a straw or light blue-purple color.[2][5] To prevent this, ensure all glassware is thoroughly cleaned and rinsed with deionized water, and use high-purity water for all solutions.[2][6]

Q3: How should I store my TPTZ stock solution and for how long is it stable?

A3: The stability of TPTZ solutions can vary.

• TPTZ Powder: The crystalline solid is stable for at least 2 years, and some sources suggest ≥4 years, when stored at -20°C.[4][7]

• TPTZ Stock Solution (in 40 mM HCl): It is highly recommended to prepare this solution fresh on the day of the assay.[2][3][6] Some protocols suggest it can be stored in the refrigerator for up to two weeks, but fresh preparation is optimal for reliable results.[8]

• Aqueous Solutions (General): Aqueous solutions of TPTZ are not recommended for storage longer than one day.[1] For longer-term storage, aliquoting and freezing at -20°C is a common practice for many reagents, which may be usable for up to a month.

Q4: What substances can interfere with the TPTZ-based FRAP assay?

A4: Any compound with a reduction potential lower than that of the Fe(III)-TPTZ complex can react and cause interference. Additionally, metal chelators present in samples can bind to the iron, potentially affecting the reaction.[9] The assay's low pH (3.6) can also be a limitation, as it may not be optimal for all antioxidants, particularly those with higher dissociation constants.[10]

Troubleshooting Guide

This section addresses specific problems that may arise during the preparation and use of TPTZ reagents.

Problem	Potential Cause	Recommended Solution
Inconsistent or Non-Reproducible Results	Reagent instability.	Always prepare the FRAP working reagent fresh on the day of use.[6][11][12] Ensure stock solutions (TPTZ, FeCl₃) are also freshly prepared as recommended.[2][3]
Fluctuation in reaction temperature.	Maintain the reaction at a constant temperature (e.g., 37°C) using a water bath.[2][3]
Inaccurate pipetting.	Calibrate your pipettes regularly. When adding the FRAP reagent, dispense it vigorously to ensure thorough mixing.[2]
Precipitate Forms After Mixing Sample with FRAP Reagent	Sample matrix incompatibility.	This is common with complex samples like fecal extracts.[2] Centrifuge the sample at high speed (e.g., 14,000 x g for 5 minutes) to pellet particulates before adding the supernatant to the FRAP reagent.[2]
Absorbance Values are Too High (Out of Range)	Sample is too concentrated.	Dilute the sample with high-purity water and re-run the assay.[2]
Low Sensitivity or Weak Color Development	Incorrect pH of the acetate (B1210297) buffer.	Verify that the acetate buffer is at pH 3.6.[3][11][12] This low pH is critical for the iron-TPTZ reaction.[10]
TPTZ concentration is too low.	Double-check the calculations and weighing of TPTZ for the 10 mM stock solution.

Experimental Protocols

Preparation of Stock Solutions for FRAP Assay

Here are the detailed steps for preparing the necessary stock solutions. Use analytical-grade reagents and high-purity water.

• 300 mM Acetate Buffer (pH 3.6)

  • Dissolve 3.1 g of sodium acetate trihydrate in distilled water.

  • Add 16 mL of glacial acetic acid.

  • Make up the final volume to 1 liter with distilled water.

  • Verify the pH is 3.6 using a calibrated pH meter.[3][11]

• 10 mM TPTZ Solution

  • First, prepare a 40 mM HCl solution.

  • Weigh 0.031 g of TPTZ powder.

  • Dissolve the TPTZ in 10 mL of the 40 mM HCl solution.[3][11]

  • Gentle warming in a 50°C water bath can be used to facilitate dissolution.[2][3]

  • Note: This solution should be prepared fresh for optimal results.[6]

• 20 mM Ferric Chloride (FeCl₃) Solution

  • Weigh 0.054 g of FeCl₃·6H₂O.

  • Dissolve in 10 mL of distilled water.[11]

  • Note: This solution should also be prepared fresh.[2][3]

Preparation of FRAP Working Reagent

The FRAP working reagent must be prepared fresh on the day of the assay.

• Combine the stock solutions in a 10:1:1 ratio (v/v/v):

  • 10 parts Acetate Buffer (300 mM, pH 3.6)

  • 1 part TPTZ Solution (10 mM in 40 mM HCl)

  • 1 part Ferric Chloride Solution (20 mM)

• For example, mix 25 mL of acetate buffer, 2.5 mL of TPTZ solution, and 2.5 mL of FeCl₃ solution.[6][12]

• Warm the freshly prepared reagent to 37°C in a water bath before use.[2][3]

Visual Guides

FRAP Reagent Preparation Workflow

Caption: Workflow for preparing the FRAP working reagent from stock solutions.

Troubleshooting Logic for Premature Color Change

Caption: Troubleshooting flowchart for a premature blue color in the FRAP reagent.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chesterrep.openrepository.com [chesterrep.openrepository.com]
• 4. caymanchem.com [caymanchem.com]
• 5. scispace.com [scispace.com]
• 6. ultimatetreat.com.au [ultimatetreat.com.au]
• 7. 2,4,6-Tris(2-pyridyl)-s-triazine - CAS-Number 3682-35-7 - Order from Chemodex [chemodex.com]
• 8. Wet Chemistry Assays - Bionutrient Institute Documentation [our-sci.gitlab.io]
• 9. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ferric-bipyridine assay: A novel spectrophotometric method for measurement of antioxidant capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. detailed protocol for FRAP assay | Filo [askfilo.com]
• 12. researchgate.net [researchgate.net]

Improving the sensitivity of the TPTZ method for low iron concentrations

Welcome to the technical support center for the TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) method. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving assay sensitivity, troubleshooting common issues, and ensuring accurate measurement of low iron concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the TPTZ method for iron determination?

The TPTZ method is a colorimetric assay used for determining iron concentrations. The core principle involves two key steps:

• Reduction: A reducing agent is used to convert all ferric iron (Fe³⁺) in the sample to its soluble ferrous form (Fe²⁺).[1][2] This step is crucial for measuring total iron.

• Complexation: The ferrous iron (Fe²⁺) then reacts with TPTZ (2,4,6-tripyridyl-s-triazine) under mildly acidic conditions (pH 3-4) to form a stable, deep blue-purple colored complex, [Fe(TPTZ)₂]²⁺.[1][3][4] The intensity of this color, measured spectrophotometrically at approximately 590-595 nm, is directly proportional to the total iron concentration in the sample.[5][6]

Q2: How sensitive is the TPTZ method and what is its detection limit?

The TPTZ method is known for its high sensitivity and is suitable for determining low iron concentrations. It is capable of measuring iron levels as low as 1 µg/L (0.001 mg/L).[1] Commercial kits often specify detection limits in the range of 0.012 to 0.022 mg/L.[5][7]

Q3: What is the difference between measuring ferrous iron (Fe²⁺) and total iron?

• Ferrous Iron (Fe²⁺): To measure only the ferrous iron initially present in a sample, the TPTZ reagent is added directly without a preliminary reduction step.

• Total Iron: To measure total iron (both Fe²⁺ and Fe³⁺), a reducing agent must first be added to the sample to convert all the ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) before the TPTZ reagent is introduced.[2][3] The amount of ferric iron can be calculated by finding the difference between the total iron and ferrous iron measurements.[3]

Q4: How should I prepare glassware for this assay to avoid contamination?

Iron deposits on glassware can leach into the sample and cause erroneously high results.[8][9] To prevent this contamination:

• Wash all glassware thoroughly with a suitable detergent.

• Rinse with tap water.

• Perform a final rinse with a 1:1 Hydrochloric Acid (HCl) solution.[7][9]

• Rinse thoroughly with high-quality deionized or iron-free water.[7][9]

Troubleshooting Guide

This guide addresses specific issues that may arise during the TPTZ assay for low iron concentrations.

Problem	Potential Cause	Recommended Solution
Low or No Color Development	Incorrect pH: The sample pH after reagent addition is outside the optimal range of 3 to 4, which can inhibit color formation.[3]	Before adding the TPTZ reagent, use a pH meter to check the sample's pH. Adjust it to be within the 3-8 range using iron-free acid or base (e.g., 0.5 M H₂SO₄ or 1 M NaOH).[9]
Reagent Degradation: The TPTZ reagent or the reducing agent may have degraded due to improper storage or age.	Prepare fresh reagents. Store TPTZ solutions in a dark bottle and keep refrigerated for long-term storage.
Insufficient Reducing Agent: The amount of reducing agent is not sufficient to convert all Fe³⁺ to Fe²⁺.	Ensure the reducing agent (e.g., hydroxylammonium chloride) is added in sufficient excess.[10]
High Blank Reading	Contaminated Reagents: The deionized water or other reagents used to prepare the blank are contaminated with iron.	Use high-purity, iron-free deionized water for all reagent preparations and blanks. It is recommended to determine a reagent blank for each new lot of reagent.[5][7]
Contaminated Glassware: Residual iron on glassware is leaching into the blank.	Follow the rigorous glassware cleaning protocol outlined in the FAQ section (acid wash followed by deionized water rinse).[8][9]
Results are Inconsistent or Not Reproducible	Sample Instability: Ferrous iron (Fe²⁺) is unstable and can easily oxidize to ferric iron (Fe³⁺) upon exposure to air or light, especially during storage.[1]	Analyze samples for ferrous iron immediately after collection. For total iron, preserve samples by acidifying to a pH of less than 2 with nitric acid and store for no longer than 6 months.[7] Adjust pH back to the 3-4 range before analysis.[7]
Incomplete Dissolution of Iron: Precipitated or suspended iron (like rust) was not fully dissolved and reduced.	For total iron analysis, especially in samples with particulates, a digestion step with heat and acid is required to ensure all forms of iron are measured.[7][11]
Turbidity or Precipitation in Sample	Interfering Substances: The sample matrix contains substances that interfere with the assay. For example, high levels of copper, cobalt, or chromium can give slightly high results.[8]	Refer to the interference table below. If an interfering substance is suspected, use the standard additions method to check for matrix effects.[3][5]
Sample Color/Turbidity: The original sample has its own color or turbidity, which can interfere with the absorbance reading.	Use the original, untreated sample as the blank instead of deionized water to correct for background absorbance.[3]

Data on Interferences

The TPTZ method is robust and free from many common interferences.[1] However, high concentrations of certain ions can affect results.

Interfering Substance	Interference Level (at 0.5 mg/L Fe)
Cadmium	4.0 mg/L
Chromium³⁺	0.25 mg/L
Chromium⁶⁺	1.2 mg/L
Cobalt	0.05 mg/L
Copper	0.6 mg/L
Cyanide	2.8 mg/L
Manganese	50.0 mg/L
Mercury	0.4 mg/L
Molybdenum	4.0 mg/L
Nickel	1.0 mg/L
Nitrite Ion	0.8 mg/L
(Data sourced from Hach Method 8112)[3]

Visualizations and Workflows

TPTZ Reaction Pathway

The following diagram illustrates the chemical reaction central to the TPTZ method.

Caption: Chemical pathway of the TPTZ method for iron detection.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving common issues with the TPTZ assay.

Caption: A logical workflow for troubleshooting common TPTZ assay issues.

Experimental Protocol: High-Sensitivity TPTZ Assay for Total Iron

This protocol is a generalized procedure for determining low concentrations of total iron in aqueous samples.

1. Materials and Reagent Preparation

• TPTZ Reagent Solution (0.001 M): Dissolve 0.312 g of TPTZ in a few drops of concentrated HCl and dilute to 1 L with iron-free deionized water.[4]

• Reducing Agent (e.g., 10% Hydroxylammonium Chloride): Dissolve 100 g of hydroxylammonium chloride in 900 ml of iron-free deionized water.[10]

• Acetate (B1210297) Buffer (pH ~3.6): Prepare a 0.3 M acetate buffer solution.

• Iron Standard Stock Solution (e.g., 100 mg/L): Use a certified commercial standard.

• Working Iron Standards: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 0.1, 0.2, 0.5, 1.0, 1.5 mg/L). Prepare these daily.[5]

• Acid Solution for Glassware: 1:1 Hydrochloric Acid (HCl).

2. Sample Preparation and Digestion (for Total Iron)

• Collection: Collect samples in clean glass or plastic bottles pre-washed with 1:1 HCl and rinsed with deionized water.[7]

• Preservation (if not analyzed immediately): Acidify the sample to pH < 2 with concentrated nitric acid (approx. 2 mL per liter).[7]

• Digestion (if particulates are present): For samples containing suspended iron (e.g., rust), a digestion step is mandatory.

  • To 100 mL of sample, add 1 mL of concentrated sulfuric acid (≥95%) and 1 mL of concentrated nitric acid (≥65%).[9]

  • Boil the solution, reducing the volume by approximately half.[9]

  • Allow the sample to cool completely to room temperature.

  • Neutralize the sample by adjusting the pH to between 3 and 5 with an appropriate base (e.g., ammonia (B1221849) solution).[9]

  • Transfer the cooled, digested sample to a 100 mL volumetric flask and bring it to volume with deionized water.[9]

3. Assay Procedure

• Prepare Blank: Pipette 10 mL of iron-free deionized water into a clean cuvette or vial.

• Prepare Standards and Samples: Pipette 10 mL of each standard and prepared sample into separate, labeled cuvettes.

• Add Reagents: Add the contents of one commercially prepared TPTZ reagent powder pillow (which typically includes the TPTZ, a reducing agent, and a buffer) to each cuvette.[5][7] Alternatively, if preparing from solutions, add an appropriate volume of reducing agent and buffer, mix, then add the TPTZ solution.

• Mix: Cap or stopper the cuvettes and shake/swirl for at least 30 seconds to ensure the reagent dissolves and mixes completely.[5][7] A blue-purple color will develop if iron is present.

• Incubate: Allow the reaction to proceed for a full color development period, typically 3 minutes.[5][8] Start a timer immediately after mixing.

• Zero Spectrophotometer: Set the spectrophotometer wavelength to ~590 nm. Use the prepared blank to zero the instrument.[5]

• Measure Absorbance: Once the 3-minute reaction time is complete, immediately measure the absorbance of each standard and sample.

• Calculate Results: Plot a calibration curve of absorbance versus concentration for the standards. Use the linear regression equation from the curve to calculate the iron concentration in your samples.

References

• 1. hannainst.com.tw [hannainst.com.tw]
• 2. images.hach.com [images.hach.com]
• 3. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 4. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 5. cdn.hach.com [cdn.hach.com]
• 6. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 7. images.hach.com [images.hach.com]
• 8. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 9. lovibond.com [lovibond.com]
• 10. DSpace [dr.lib.iastate.edu]
• 11. images.hach.com [images.hach.com]

Troubleshooting unexpected color changes in TPTZ reactions

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues encountered during experiments involving TPTZ (2,4,6-Tri(2-pyridyl)-s-triazine) reactions, particularly in the context of the Ferric Reducing Antioxidant Power (FRAP) assay.

Frequently Asked Questions (FAQs)

Q1: What is the expected color of a properly prepared FRAP reagent before adding a sample?

A1: A freshly and correctly prepared FRAP reagent should be a pale yellow or straw-colored solution.[1][2] If the reagent appears blue or purplish before the addition of any antioxidant sample, it indicates a premature reduction of the ferric ions (Fe³⁺) to ferrous ions (Fe²⁺), which then forms a complex with TPTZ.[2][3]

Q2: Why is my FRAP reagent turning blue before I add my sample?

A2: A premature blue coloration of the FRAP reagent can be attributed to several factors:

• Improper pH: The FRAP assay is highly pH-dependent and should be conducted at an acidic pH of 3.6.[4][5] An incorrectly prepared acetate (B1210297) buffer can lead to an improper pH, causing the premature reduction of Fe³⁺.

• Aged or Contaminated Reagents: Using old or contaminated stock solutions of TPTZ or ferric chloride can lead to unexpected reactions.[2] It is recommended to prepare these solutions fresh for each experiment.[1][6]

• Incorrect Reagent Mixing Order: While protocols can vary, some users have reported that mixing ferric chloride and TPTZ directly before adding the acetate buffer can cause a premature blue color to form.[3] It is generally recommended to add the TPTZ solution to the acetate buffer first, followed by the ferric chloride solution.

• Presence of Metal Ions: Contamination with metallic ions can also lead to a premature color change.[7]

Q3: I've added my antioxidant sample to the FRAP reagent, but there is no blue color development. What could be the issue?

A3: The absence of the characteristic intense blue color after adding your sample suggests that the reduction of the Fe³⁺-TPTZ complex to the Fe²⁺-TPTZ complex is not occurring as expected. Potential reasons include:

• Incorrect pH of the Reaction Mixture: The acidic environment (pH 3.6) is crucial for the reduction reaction.[5] Ensure your acetate buffer is correctly prepared and has the right pH.

• Inactive or Degraded Reagents: The TPTZ or ferric chloride solutions may have degraded. It is best to use freshly prepared reagents.[6]

• Low Antioxidant Concentration in the Sample: The concentration of antioxidants in your sample might be too low to induce a visible color change. Consider preparing more concentrated samples.

• Sample Solubility Issues: If your sample is not soluble in the aqueous FRAP reagent, the antioxidant compounds may not be available to react. This can be a challenge with lipophilic samples in a hydrophilic assay.[8]

• Slow-Reacting Antioxidants: Some antioxidant compounds, like certain polyphenols, react slowly with the FRAP reagent.[9] The standard incubation time might not be sufficient for these compounds to show a significant color change.

Q4: Can the sample itself interfere with the TPTZ assay?

A4: Yes, certain components in your sample can interfere with the assay:

• Color of the Sample: If your sample has a native color that absorbs light near the measurement wavelength of the Fe²⁺-TPTZ complex (around 593 nm), it can lead to inaccurate absorbance readings.[10]

• Presence of Chelating Agents: Compounds that can chelate iron may interfere with the formation of the Fe²⁺-TPTZ complex.[9]

• Turbidity or Precipitation: The formation of a precipitate upon mixing the sample with the FRAP reagent can scatter light and affect absorbance measurements.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
FRAP reagent is blue before adding the sample	Incorrect pH of the acetate buffer.	Prepare fresh acetate buffer and verify that the pH is 3.6.[4]
Aged or contaminated reagents.	Prepare fresh TPTZ and ferric chloride solutions.[1][6]
Incorrect mixing order of reagents.	Add TPTZ to the acetate buffer before adding ferric chloride.
No blue color develops after adding the sample	Incorrect pH of the reaction mixture.	Ensure the final pH of the reaction mixture is around 3.6.[5]
Low antioxidant concentration in the sample.	Prepare a more concentrated sample or a dilution series.
Sample is not soluble in the FRAP reagent.	Consider using a different solvent for sample preparation or an alternative antioxidant assay suitable for your sample type.[8]
Inconsistent or not reproducible results	Fluctuation in incubation time and temperature.	Strictly control the incubation time and maintain a constant temperature (typically 37°C).[6]
Pipetting errors.	Calibrate your pipettes and ensure accurate and consistent pipetting.
Spectrophotometer not calibrated.	Regularly calibrate your spectrophotometer.[6]
High background absorbance in the blank	Contaminated water or reagents.	Use high-purity water and fresh, high-quality reagents.[6]
Contaminated cuvettes or microplate wells.	Use clean, scratch-free cuvettes or new microplate wells.

Experimental Protocols

Preparation of FRAP Reagents

Reagent	Concentration	Preparation	Storage
Acetate Buffer	300 mM, pH 3.6	Dissolve 3.1 g of sodium acetate trihydrate in water, add 16 mL of glacial acetic acid, and bring the volume to 1 L with distilled water. Adjust pH to 3.6.[11]	Can be stored at 4°C for up to a month.[12]
TPTZ Solution	10 mM	Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.[11]	Prepare fresh on the day of the assay.[6] Store in an amber bottle due to light sensitivity.[6]
Ferric Chloride (FeCl₃) Solution	20 mM	Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of distilled water.[11]	Prepare fresh on the day of the assay.[1]
FRAP Working Reagent	N/A	Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 ratio (v/v/v).[11]	Prepare fresh before use and keep at 37°C.[6]

FRAP Assay Procedure

• Prepare the FRAP working reagent by mixing the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 ratio.[11]

• Pre-warm the FRAP reagent to 37°C.[6]

• Add a small volume of your sample or standard to a larger volume of the pre-warmed FRAP reagent (e.g., 20 µL of sample to 150 µL of FRAP reagent).[6]

• Mix well and incubate at 37°C for a specified time (typically 4 minutes, but can be longer for slow-reacting compounds).[6][9]

• Measure the absorbance at approximately 593 nm against a reagent blank.[11]

• Construct a standard curve using a known antioxidant standard (e.g., FeSO₄ or Trolox).

• Calculate the FRAP value of your sample based on the standard curve.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Ferric-bipyridine assay: A novel spectrophotometric method for measurement of antioxidant capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ultimatetreat.com.au [ultimatetreat.com.au]
• 7. researchgate.net [researchgate.net]
• 8. Approach to Optimization of FRAP Methodology for Studies Based on Selected Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. detailed protocol for FRAP assay | Filo [askfilo.com]
• 12. ecommons.cornell.edu [ecommons.cornell.edu]

Technical Support Center: TPTZ Analysis of Complex Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) analysis of complex samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my TPTZ assay results?

A1: Matrix effects refer to the interference caused by components in a complex sample, other than the analyte of interest, that can alter the analytical signal. In the context of the TPTZ assay, which measures the ferric reducing antioxidant power (FRAP), these effects can lead to an overestimation or underestimation of the true antioxidant capacity. This interference can arise from various sources, including the sample's color, turbidity, or the presence of substances that interact with the assay reagents.

Q2: My sample is colored. How can I correct for its absorbance in the TPTZ assay?

A2: Colored samples can interfere with the TPTZ assay as their intrinsic absorbance may overlap with that of the blue Fe²⁺-TPTZ complex, which is measured at approximately 593 nm. To correct for this, a sample blank is necessary. The sample blank should contain the sample and the assay buffer, but not the TPTZ reagent. By subtracting the absorbance of the sample blank from the absorbance of the sample with the TPTZ reagent, the interference from the sample's color can be minimized.

Q3: I am observing precipitation after adding my sample to the FRAP reagent. What should I do?

A3: Precipitation upon mixing the sample with the FRAP reagent can be a significant source of error due to light scattering, leading to artificially high absorbance readings. This is often observed with complex biological samples such as fecal extracts or milk. To address this, it is recommended to centrifuge the sample to remove any particulate matter before analysis. For instance, centrifuging a fecal extract at 14,000g for 5 minutes can help remove sediment.

Q4: The color of my FRAP reagent is blue before I even add my sample. Is this normal?

A4: No, this is not normal and indicates a problem with the reagent preparation. The fresh FRAP reagent should be a straw or light yellow color. A blue color suggests premature reduction of the Fe³⁺ to Fe²⁺, which could be due to several factors including improper pH of the acetate (B1210297) buffer, using reagents that have aged, or contamination. It is crucial to use freshly prepared reagents for the TPTZ assay.

Q5: Can the pH of the assay medium affect the results?

A5: Yes, the pH of the TPTZ assay is critical. The standard assay is performed at a low pH (typically 3.6) to maintain iron solubility. Deviations from this pH can affect the redox potential of the Fe³⁺/Fe²⁺ couple and the stability of the Fe²⁺-TPTZ complex, leading to inaccurate results. For example, a low pH can decrease the apparent antioxidant activity of some polyphenols.

Troubleshooting Guides

Problem 1: Inconsistent or non-reproducible results

Possible Causes & Solutions:

• Reagent Instability: The FRAP reagent must be prepared fresh daily. The TPTZ and FeCl₃ solutions should also be prepared fresh. Ensure the acetate buffer is at the correct pH (3.6).

• Temperature Fluctuations: The assay is typically performed at 37°C. Maintaining a constant temperature is crucial for consistent reaction kinetics.

• Pipetting Errors: Ensure accurate and consistent pipetting, especially for small volumes of samples and standards.

• Sample Heterogeneity: For solid or viscous samples, ensure thorough homogenization and representative sampling.

Problem 2: Unexpectedly high or low antioxidant capacity values

Possible Causes & Solutions:

• Matrix Interference: As discussed in the FAQs, colored or turbid samples can lead to erroneous results. Implement corrective measures such as using sample blanks and centrifugation.

• Non-linear Standard Curve: Ensure your standard curve is linear over the concentration range of your samples. If sample absorbance is too high, dilute the sample and re-assay.

• Presence of Chelating Agents: Some compounds in the sample matrix can chelate iron, which may interfere with the formation of the Fe²⁺-TPTZ complex.

• Slow-Reacting Antioxidants: The TPTZ assay is a relatively fast assay. Some antioxidants, such as certain polyphenols, may react slowly and their contribution might be underestimated.

Experimental Protocols

Protocol 1: Standard TPTZ (FRAP) Assay

This protocol is a standard procedure for the TPTZ assay.

Reagent Preparation:

• Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in 16 mL of glacial acetic acid and make up to 1 L with distilled water.

• TPTZ Solution (10 mM): Dissolve 31 mg of TPTZ in 10 mL of 40 mM HCl.

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 54 mg of FeCl₃·6H₂O in 10 mL of distilled water.

• FRAP Working Reagent: Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Prepare this reagent fresh before use.

Assay Procedure:

• Prepare a series of standards using a known antioxidant such as Trolox or FeSO₄·7H₂O.

• To a microplate well or a cuvette, add a small volume of the sample or standard (e.g., 20 µL).

• Add the FRAP working reagent (e.g., 180 µL).

• Incubate at 37°C for a specified time (e.g., 4-6 minutes).

• Measure the absorbance at 593 nm.

• Construct a standard curve and determine the antioxidant capacity of the samples.

Protocol 2: TPTZ Assay with Correction for Matrix Effects

This protocol outlines strategies to mitigate common matrix interferences.

1. Correction for Sample Color:

• For each sample, prepare a "sample blank" containing the sample and the acetate buffer (in the same proportions as the assay), but without the TPTZ and FeCl₃.

• Subtract the absorbance of the sample blank from the absorbance of the corresponding sample reaction.

2. Correction for Turbidity:

• Before the assay, centrifuge the samples to pellet any suspended solids (e.g., 10,000 x g for 10 minutes).

• Use the clear supernatant for the TPTZ assay.

3. Sample Dilution:

• If matrix effects are suspected to be concentration-dependent, perform a serial dilution of the sample.

• Analyze the dilutions and if the calculated antioxidant capacity (after correcting for the dilution factor) becomes consistent at higher dilutions, it suggests that the matrix effect has been minimized.

4. Standard Addition Method:

The standard addition method can be used to correct for proportional matrix effects.

• Divide the sample into several aliquots.

• Spike each aliquot with a known, increasing amount of a standard antioxidant, leaving one aliquot unspiked.

• Perform the TPTZ assay on all aliquots.

• Plot the absorbance versus the concentration of the added standard.

• Determine the x-intercept of the linear regression line. The absolute value of the x-intercept is the concentration of the antioxidant in the unspiked sample.

5. Matrix-Matched Calibration:

This method is suitable when a blank matrix (a sample of similar composition but without the analyte of interest) is available.

• Prepare a series of calibration standards by spiking the blank matrix with known concentrations of the standard antioxidant.

• Prepare the unknown samples in the same matrix.

• Perform the TPTZ assay on the standards and samples.

• The calibration curve constructed using the matrix-matched standards is used to quantify the antioxidant capacity in the samples, thus compensating for the matrix effects.

Quantitative Data Summary

Table 1: Common Interferences in TPTZ Assay and Mitigation Strategies

Interfering Substance/Factor	Effect on Assay	Mitigation Strategy	Reference
Turbidity/Precipitation	Increases absorbance (light scattering)	Centrifugation of sample prior to analysis
Sample Color	Increases absorbance	Use of a sample blank
pH deviation from 3.6	Alters redox potential and complex stability	Strict control of buffer pH
Chelating Agents	Interfere with Fe²⁺-TPTZ complex formation	Sample pre-treatment (e.g., extraction)
Thiol-containing antioxidants	Poor reactivity with TPTZ reagent	Use of an alternative assay (e.g., ABTS)

Visualizations

Caption: Troubleshooting workflow for TPTZ analysis.

Technical Support Center: Modifying the TPTZ Protocol for Automated Systems

Welcome to the technical support center for the TPTZ (Ferric Reducing Antioxidant Power - FRAP) assay. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions when modifying the TPTZ protocol for automated systems.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the TPTZ (FRAP) assay?

A1: The TPTZ assay is based on the reduction of a ferric iron (Fe³⁺) complex with 2,4,6-tripyridyl-s-triazine (TPTZ) to a ferrous iron (Fe²⁺) form by antioxidants present in a sample. This reduction occurs at a low pH (typically 3.6) and results in the formation of an intense blue-colored complex that can be measured spectrophotometrically at approximately 593 nm.[1][2][3] The intensity of the blue color is directly proportional to the antioxidant capacity of the sample.[2]

Q2: Can the TPTZ assay be adapted for a high-throughput, automated system?

A2: Yes, the TPTZ assay is well-suited for adaptation to automated systems, such as those using microplate readers.[4] Its simple, rapid, and colorimetric nature makes it efficient for high-throughput screening of antioxidant capacity.[4] Key modifications for automation often involve scaling down reagent and sample volumes for use in 96-well plates and utilizing automated liquid handlers for precise and rapid dispensing.[5][6]

Q3: What are the critical parameters to control when automating the TPTZ assay?

A3: For reliable and reproducible results in an automated setup, it is crucial to maintain consistency in:

• pH: The reaction is highly sensitive to pH, which should be strictly maintained at 3.6.[4][7]

• Temperature: The reaction should be performed at a constant temperature, typically 37°C.[4][7]

• Incubation Time: The reaction time is critical and should be precisely controlled.[4] Automated systems allow for very precise timing of measurements after reagent addition.

• Reagent Stability: The FRAP reagent should ideally be prepared fresh daily.[4][7][8] If stored, it should be kept at 4°C in the dark and used within a few days.[5]

Q4: What are the main limitations of the TPTZ assay?

A4: While simple and robust, the TPTZ assay has some limitations:

• It only measures the reducing capability of antioxidants, not their radical scavenging activity.[4]

• The assay does not detect antioxidants that act via hydrogen atom transfer.[4]

• The acidic pH of the reaction may not be representative of physiological conditions and can affect the antioxidant activity of certain compounds.[9][10]

• It may not accurately measure the antioxidant activity of slow-reacting compounds like some polyphenols.[11]

Troubleshooting Guide

This section addresses common problems encountered when modifying the TPTZ protocol for automated systems.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent results between wells or plates	1. Pipetting errors: Inaccurate or inconsistent volumes of samples or reagents. 2. Temperature variation: Inconsistent temperature across the microplate. 3. Timing differences: Variation in incubation times before reading absorbance. 4. Reagent degradation: FRAP reagent was not freshly prepared or was stored improperly.[4][7]	1. Calibrate and validate automated liquid handlers. Use fresh, high-quality pipette tips. 2. Ensure the microplate reader's incubation chamber provides uniform heating. Allow the plate to equilibrate to the set temperature. 3. Program the automated system for precise and consistent timing of reagent addition and absorbance reading for each well. 4. Always prepare the FRAP reagent fresh. If storing, keep it at 4°C in the dark and use within the recommended time frame.[5]
Low or no color development	1. Incorrect pH: The acetate (B1210297) buffer was not at pH 3.6.[7] 2. Incorrect reagent preparation: Errors in the concentration or ratio of the FRAP reagent components.[7] 3. Sample dilution: The sample is too dilute, and the antioxidant concentration is below the detection limit.	1. Verify the pH of the acetate buffer before preparing the FRAP reagent. 2. Double-check the calculations and volumes used for preparing the acetate buffer, TPTZ solution, and ferric chloride solution. The standard ratio is 10:1:1 (v/v/v) of acetate buffer, TPTZ solution, and FeCl₃ solution.[12][4][7] 3. Prepare a range of sample dilutions to find the optimal concentration for the assay.
Precipitate formation in wells	1. Sample matrix interference: Components in the sample (e.g., proteins in plasma, particulates in extracts) are precipitating in the acidic FRAP reagent.[8] 2. Reagent instability: The FRAP reagent was not prepared correctly or has degraded.	1. Centrifuge liquid samples to remove particulates before analysis.[4][8] For solid samples, ensure proper homogenization and extraction.[4] Consider sample pre-treatment steps like deproteinization if necessary. 2. Prepare fresh FRAP reagent and ensure all components are fully dissolved before mixing.
High background absorbance	1. Contaminated reagents: Impurities in the water or chemicals used. 2. Improper blanking: The blank reading was not subtracted correctly.	1. Use high-purity, analytical-grade chemicals and deionized water for all solutions.[4] 2. Ensure a proper blank (FRAP reagent with solvent instead of the sample) is included in each run and its absorbance is subtracted from all sample and standard readings.[4]

Experimental Protocols

Manual TPTZ (FRAP) Assay Protocol

This protocol serves as a baseline before modification for automation.

1. Reagent Preparation:

• Acetate Buffer (300 mM, pH 3.6): Mix sodium acetate trihydrate with acetic acid and adjust the pH to 3.6.[4]

• TPTZ Solution (10 mM): Dissolve 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl. This solution should be prepared fresh.[4][8]

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve ferric chloride hexahydrate (FeCl₃·6H₂O) in high-purity water.[4][8]

• FRAP Reagent: Prepare fresh on the day of use by mixing the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm this reagent to 37°C before use.[4][7]

2. Standard Curve Preparation:

• Prepare a stock solution of a known antioxidant standard, such as Trolox or ferrous sulfate (B86663) (FeSO₄).[4][8]

• Perform serial dilutions to create a standard curve with a range of concentrations.

3. Assay Procedure:

• Add a specific volume of the FRAP reagent (e.g., 1.5 mL) to a test tube.[1]

• Add a small volume of the sample or standard (e.g., 150 µL).[1]

• Mix well and incubate at 37°C for a defined period (e.g., 4-10 minutes).[1][4]

• Measure the absorbance at 593 nm using a spectrophotometer.[1][7]

• Calculate the antioxidant capacity of the samples by comparing their absorbance to the standard curve.[7]

Automated TPTZ (FRAP) Assay Protocol (96-Well Plate)

1. Reagent and Sample Preparation:

• Prepare reagents and standards as described in the manual protocol.

• Prepare samples and standards in a separate 96-well plate or in tubes compatible with the automated liquid handler.

2. Automated Assay Procedure:

• Use an automated liquid handler to dispense a specific volume of the sample or standard into each well of a 96-well plate (e.g., 5-20 µL).[5]

• Program the liquid handler to add a larger volume of the pre-warmed (37°C) FRAP reagent to each well (e.g., 180-245 µL).[5][13]

• The plate is then incubated in the microplate reader at 37°C for a pre-determined time (e.g., 4-30 minutes).[12][4][6]

• The microplate reader is programmed to automatically measure the absorbance of each well at 593 nm.[7][14]

• The system's software calculates the results based on the standard curve.

Parameter	Manual Protocol (Example)	Automated Protocol (Example)
Vessel	Test Tube	96-well microplate
FRAP Reagent Volume	1.5 mL[1]	180 - 245 µL[5][13]
Sample/Standard Volume	150 µL[1]	5 - 20 µL[5]
Incubation Temperature	37°C[1][4]	37°C[7][13]
Incubation Time	4 - 10 minutes[1][4]	4 - 30 minutes[12][4][6]
Absorbance Wavelength	593 nm[1][7]	593 nm[7][14]

Visualizations

References

• 1. Ferric reducing antioxidant power assay [bio-protocol.org]
• 2. TPTZ: Significance and symbolism [wisdomlib.org]
• 3. mdpi.com [mdpi.com]
• 4. ultimatetreat.com.au [ultimatetreat.com.au]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Ferric-bipyridine assay: A novel spectrophotometric method for measurement of antioxidant capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. file.elabscience.com [file.elabscience.com]
• 14. researchgate.net [researchgate.net]

Eliminating interference from other metal ions in TPTZ assays

Welcome to the Technical Support Center for TPTZ (Ferric Reducing Antioxidant Power - FRAP) assays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their experimental protocols. Here you will find answers to frequently asked questions and detailed guides to eliminate interference from other metal ions during your TPTZ assays.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the TPTZ (FRAP) assay?

The TPTZ assay is a widely used method to determine the total antioxidant capacity of a sample. The principle is based on the reduction of a ferric iron (Fe³⁺) complex with 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) to a ferrous iron (Fe²⁺) complex by antioxidants present in the sample. This reduction results in the formation of an intense blue-colored complex, and the change in absorbance is measured spectrophotometrically at approximately 593 nm. The increase in absorbance is proportional to the antioxidant capacity of the sample.

Q2: Which metal ions can interfere with the TPTZ assay?

Redox-active metal ions are the primary source of interference in the TPTZ assay. These ions can either directly react with the TPTZ reagent or participate in side reactions that affect the accuracy of the antioxidant capacity measurement. The most common interfering metal ions include:

• Iron (Fe²⁺ and Fe³⁺): Since the assay is based on the reduction of Fe³⁺ to Fe²⁺, the presence of these ions in the sample can lead to inaccurate results.

• Copper (Cu²⁺): Copper ions can also undergo redox reactions and interfere with the formation of the Fe²⁺-TPTZ complex.[1]

The concentration at which these ions cause significant interference can vary depending on the sample matrix and the specific assay conditions. It is generally recommended to minimize their presence as much as possible.

Q3: How can I eliminate interference from other metal ions in my TPTZ assay?

There are two primary strategies to mitigate interference from other metal ions:

• Chelation: This involves using a chelating agent to bind to the interfering metal ions, rendering them unable to participate in the TPTZ reaction.

• Masking: This involves adding a reagent that forms a stable complex with the interfering ions, effectively "masking" them from reacting with the TPTZ reagent.

The following sections provide detailed troubleshooting guides for implementing these strategies.

Troubleshooting Guide: Eliminating Metal Ion Interference

This guide provides detailed protocols for two recommended methods to remove interfering metal ions from your samples before performing the TPTZ assay: Chelex® 100 resin treatment and the use of masking agents.

Method 1: Chelation with Chelex® 100 Resin

Chelex® 100 is a chelating ion-exchange resin with a high affinity for divalent and trivalent metal ions. It is an effective tool for removing interfering metal ions from various biological samples.

Experimental Protocol: Sample Pre-treatment with Chelex® 100

• Prepare a 10% (w/v) Chelex® 100 suspension:

  • Weigh 1 g of Chelex® 100 resin.

  • Add it to 9 mL of deionized water in a clean container.

  • Mix thoroughly to create a uniform suspension. Keep the suspension stirred during pipetting as the resin settles quickly.

• Sample Incubation:

  • To 1 mL of your liquid sample (e.g., plant extract, serum), add 200 µL of the 10% Chelex® 100 suspension.

  • Vortex the mixture for 10-15 seconds.

  • Incubate at room temperature for 15-30 minutes with occasional vortexing. For samples with high expected metal content, the incubation time can be extended up to 2 hours.

• Resin Removal:

  • Centrifuge the sample at 10,000 x g for 5 minutes to pellet the Chelex® 100 resin.

  • Carefully collect the supernatant (the treated sample) without disturbing the resin pellet.

• TPTZ Assay:

  • Use the treated supernatant to perform the TPTZ assay according to your standard protocol.

Logical Workflow for Chelex® 100 Treatment

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to TPTZ and Ferrozine Methods for Iron Determination

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of iron is critical in numerous fields, from environmental monitoring to drug development and clinical diagnostics. Among the various colorimetric methods available, the TPTZ and ferrozine (B1204870) assays are two of the most widely employed for their sensitivity and convenience. This guide provides an objective comparison of these two methods, supported by experimental data and detailed protocols, to aid researchers in selecting the most suitable assay for their specific needs.

Principle of the Methods

Both the TPTZ (2,4,6-tri(2-pyridyl)-s-triazine) and ferrozine methods are based on the reaction of ferrous iron (Fe²⁺) with a chromogenic agent to form a colored complex that can be quantified spectrophotometrically.[1] For the determination of total iron, a reducing agent is first added to convert any ferric iron (Fe³⁺) present in the sample to the ferrous state.[1]

• TPTZ Method: In this method, Fe²⁺ reacts with TPTZ to form a deep blue-purple complex with a maximum absorbance typically measured around 590-595 nm.[1][2]

• Ferrozine Method: Ferrozine reacts with Fe²⁺ to form a stable magenta-colored complex that is measured at approximately 562 nm.

Quantitative Performance Comparison

The selection of an appropriate iron determination method often depends on key performance parameters such as sensitivity, detection range, and molar absorptivity. The following table summarizes the quantitative data for the TPTZ and ferrozine methods based on published literature.

Parameter	TPTZ Method	Ferrozine Method
Wavelength (λmax)	590 - 595 nm[1][2]	562 nm
Molar Absorptivity (ε)	~22,600 M⁻¹cm⁻¹[3]	~27,900 M⁻¹cm⁻¹[3][4]
Detection Limit	As low as 1 µg/L[5]; 0.02 mg/L[6]	1.85 µg/dL[7]; 2.69 µg/dL[8]
Linearity Range	Up to 1.8 mg/L[6]	Up to 1000 µg/dL[7][8]
Optimal pH Range	3.4 - 5.8	4 - 9[9]
Color of Complex	Blue-purple[1]	Magenta/Violet[10]

Experimental Workflow

The general workflow for both methods involves sample preparation (including reduction of Fe³⁺ for total iron), addition of the chromogenic reagent, incubation, and subsequent measurement of absorbance.

Comparative experimental workflows for the TPTZ and ferrozine methods.

Detailed Experimental Protocols

Below are generalized protocols for the determination of total iron using the TPTZ and ferrozine methods. It is important to note that optimal conditions may vary depending on the sample matrix and instrumentation.

TPTZ Method Protocol

• Sample Preparation:

  • For water samples, acidification with nitric acid to a pH <2 is recommended for sample preservation.[1] Before analysis, adjust the pH to between 3 and 5 with sodium hydroxide.[1]

  • For samples containing particulate iron, a digestion step with heat and acid (e.g., sulfuric and nitric acid) may be required to bring all iron into solution.[6]

  • It is crucial to use iron-free glassware, which can be achieved by acid-washing with a 1:1 HCl solution followed by rinsing with deionized water.[6]

• Reduction of Ferric Iron:

  • To a defined volume of the prepared sample (e.g., 10 mL), add a reducing agent.[1] A common choice is a pre-packaged powder pillow containing a reducing agent like sodium dithionite.[2]

• Color Development:

  • Add the TPTZ color reagent to the sample.[1] This is often available as a pre-packaged powder pillow.

  • Mix thoroughly by swirling or inverting the sample container for approximately 30 seconds.[1]

  • Allow a reaction time of at least 3 minutes for full color development.[1]

• Spectrophotometric Measurement:

  • Prepare a reagent blank using deionized water in place of the sample.

  • Zero the spectrophotometer using the reagent blank at the wavelength of maximum absorbance (typically 590 nm).[1]

  • Measure the absorbance of the sample.

  • The iron concentration is determined by comparing the absorbance to a calibration curve prepared from iron standards.

Ferrozine Method Protocol

• Sample Preparation:

  • For serum or plasma samples, deproteinization may be necessary.[11] However, some commercial kits allow for direct measurement.

  • For water samples containing iron oxides, digestion in hot, dilute thioglycolic acid can be employed.[9]

  • Ensure all glassware is acid-washed to prevent iron contamination.[7]

• Reduction of Ferric Iron:

  • In an acidic buffer (e.g., acetate (B1210297) buffer, pH 4.5), add a reducing agent such as hydroxylamine hydrochloride or ascorbic acid to the sample.[7][10]

• Color Development:

  • Add the ferrozine reagent to the sample and mix.[10]

  • Allow for a color development time of at least 3-5 minutes at room temperature.[9][11]

• Spectrophotometric Measurement:

  • Set the spectrophotometer to the wavelength of maximum absorbance for the iron-ferrozine complex (562 nm).[9]

  • Use a reagent blank (deionized water and reagents) to zero the instrument.

  • Measure the absorbance of the samples and standards.

  • Calculate the iron concentration based on a standard calibration curve.

Interferences

Both methods are subject to interferences from other metal ions and sample matrix components.

• TPTZ Method:

  • High concentrations of certain metals can interfere, including cadmium, chromium, cobalt, copper, cyanide, manganese, mercury, and molybdenum.[6]

  • Strongly colored or turbid samples can interfere with the absorbance reading and may require correction by using the original sample as a blank.[1]

  • The presence of strong chelating agents like EDTA can interfere with the reaction.[12]

• Ferrozine Method:

  • Copper and cobalt are known to form colored complexes with ferrozine and can cause positive interference.[3][13]

  • The presence of ferric ions (Fe³⁺) can interfere with the measurement of ferrous iron (Fe²⁺), particularly with longer incubation times.[14]

  • Hemolysis in serum samples can falsely elevate iron levels.[7]

  • Like the TPTZ method, strong chelating agents such as EDTA will interfere with this assay.[15]

Summary and Recommendations

The choice between the TPTZ and ferrozine methods depends on the specific requirements of the analysis.

• The ferrozine method is generally more sensitive, as indicated by its higher molar absorptivity.[3] This makes it a suitable choice for samples with very low iron concentrations.

• The TPTZ method is often considered simpler and is less prone to interference from some common ions.[5][16] It also has a slightly lower optimal pH range.

For both methods, proper sample preparation, including an acid digestion step for samples containing refractory iron oxides, is crucial for accurate determination of total iron.[6][16] Researchers should validate the chosen method for their specific sample matrix and consider potential interferences to ensure reliable and accurate results.

References

• 1. images.hach.com [images.hach.com]
• 2. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 3. faculty.nres.illinois.edu [faculty.nres.illinois.edu]
• 4. chegg.com [chegg.com]
• 5. hannainst.com.tw [hannainst.com.tw]
• 6. lovibond.com [lovibond.com]
• 7. atlas-medical.com [atlas-medical.com]
• 8. linear.es [linear.es]
• 9. matarvattensektionen.se [matarvattensektionen.se]
• 10. archem.com.tr [archem.com.tr]
• 11. kamiyabiomedical.com [kamiyabiomedical.com]
• 12. camlab.co.uk [camlab.co.uk]
• 13. Copper interference in the determination of iron in serum using ferrozine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Interference of ferric ions with ferrous iron quantification using the ferrozine assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A systematic evaluation of bathophenanthroline, ferrozine and ferene in an ICSH-based method for the measurement of serum iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Hexis - Customer Service [suporte.hexis.com.br]

A Researcher's Guide to Colorimetric Iron Assays: Cross-Validation of the TPTZ Method

For researchers, scientists, and professionals in drug development, the accurate quantification of iron is crucial in a multitude of biological and chemical contexts. Colorimetric assays are workhorse methods for this purpose, offering a balance of simplicity, speed, and sensitivity. This guide provides a comprehensive cross-validation of the widely used 2,4,6-Tri(2-pyridyl)-s-triazine (TPTZ) method with other common colorimetric iron assays: the Ferrozine and 1,10-Phenanthroline (B135089) methods. We present a detailed comparison of their performance, experimental protocols, and underlying chemical principles to aid in the selection of the most appropriate assay for your research needs.

Quantitative Performance Comparison

The selection of an appropriate iron assay often depends on the specific requirements of the experiment, such as the expected iron concentration, the sample matrix, and the required sensitivity. The following table summarizes the key performance characteristics of the TPTZ, Ferrozine, and 1,10-Phenanthroline assays based on available experimental data.

Feature	TPTZ Assay	Ferrozine Assay	1,10-Phenanthroline Assay
Chromogenic Agent	2,4,6-Tri(2-pyridyl)-s-triazine	3-(2-Pyridyl)-5,6-bis(4-phenylsulfonic acid)-1,2,4-triazine	1,10-Phenanthroline
Complex Color	Deep Blue-Purple[1]	Magenta[2]	Orange-Red[3]
Wavelength of Max. Absorbance (λmax)	~593 nm	~562 nm	~510 nm
Molar Absorptivity (L·mol⁻¹·cm⁻¹) *	22,600[4]	27,900[4]	11,100[4]
Sensitivity	High[1]	Very High[5]	Moderate
Common Reducing Agents	Ascorbic acid, Hydroxylamine (B1172632)	Ascorbic acid, Hydroxylamine	Hydroxylamine hydrochloride[6]
Optimal pH Range	3.4 - 5.8	4 - 9[4]	3 - 9[3]
Advantages	Simple, high sensitivity, free from many common interferences.[1]	Highest sensitivity, stable complex.[4][5]	Well-established, stable color complex.[7]
Disadvantages	Potential for autoreduction in the absence of a reducing agent.	Can be more expensive, requires boiling to dissolve rust in some protocols.[5]	Lower sensitivity compared to TPTZ and Ferrozine, potential for interference from other metal ions.[8]

*Molar absorptivity is a measure of how strongly a chemical species absorbs light at a given wavelength and is directly proportional to the sensitivity of the assay.

Experimental Protocols

Detailed and consistent experimental protocols are critical for obtaining reliable and reproducible results. The following are generalized protocols for the determination of total iron using the TPTZ, Ferrozine, and 1,10-Phenanthroline methods. These protocols are intended as a guide and may require optimization for specific sample types and laboratory conditions.

TPTZ Method Protocol

a. Reagents:

• TPTZ Reagent: Dissolve 2,4,6-Tri(2-pyridyl)-s-triazine in a suitable solvent (e.g., ethanol (B145695) or dilute HCl) to a final concentration of 10 mM.

• Reducing Agent: 10% (w/v) Ascorbic acid or Hydroxylamine hydrochloride solution.

• Acetate (B1210297) Buffer: Prepare a sodium acetate/acetic acid buffer solution (e.g., 3 M, pH 3.6).

• Iron Standard: A certified iron standard solution (e.g., 1000 ppm).

b. Procedure:

• Sample Preparation: Acidify the sample with hydrochloric acid (HCl) to dissolve any precipitated iron and to release iron from transferrin.

• Reduction: To an aliquot of the sample, add the reducing agent to convert all ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). Incubate for a defined period (e.g., 10 minutes) to ensure complete reduction.

• Color Development: Add the TPTZ reagent and the acetate buffer to the reduced sample. The buffer maintains the optimal pH for the formation of the Fe²⁺-TPTZ complex.

• Incubation: Allow the color to develop for a specified time (e.g., 5-10 minutes) at room temperature.

• Measurement: Measure the absorbance of the deep blue-purple solution at approximately 593 nm using a spectrophotometer.

• Quantification: Determine the iron concentration from a standard curve prepared using known concentrations of the iron standard.

Ferrozine Method Protocol

a. Reagents:

• Ferrozine Reagent: Prepare a solution of 3-(2-Pyridyl)-5,6-bis(4-phenylsulfonic acid)-1,2,4-triazine, sodium salt, in water (e.g., 5 mM).

• Reducing Agent: 10% (w/v) Ascorbic acid or Hydroxylamine hydrochloride solution.

• Buffer Solution: An appropriate buffer to maintain the pH in the optimal range of 4-9 (e.g., ammonium (B1175870) acetate).

• Iron Standard: A certified iron standard solution.

b. Procedure:

• Sample Preparation: Similar to the TPTZ method, acidify the sample to solubilize iron.

• Reduction: Add the reducing agent to an aliquot of the sample to reduce Fe³⁺ to Fe²⁺. Incubate as required.

• Color Development: Add the Ferrozine reagent and buffer to the sample.

• Incubation: Allow the magenta color to develop. The incubation time can vary depending on the protocol but is typically around 10-30 minutes.

• Measurement: Measure the absorbance of the solution at approximately 562 nm.

• Quantification: Calculate the iron concentration using a standard curve.

1,10-Phenanthroline Method Protocol

a. Reagents:

• 1,10-Phenanthroline Solution: Dissolve 1,10-Phenanthroline monohydrate in water or ethanol (e.g., 0.1% w/v).

• Reducing Agent: 10% (w/v) Hydroxylamine hydrochloride solution.[6]

• Buffer Solution: Sodium acetate solution to adjust the pH to the optimal range of 3-9.[3]

• Iron Standard: A certified iron standard solution.

b. Procedure:

• Sample Preparation: Acidify the sample with an acid like HCl.

• Reduction: Add the hydroxylamine hydrochloride solution to the sample to reduce ferric ions.

• Color Development: Add the 1,10-phenanthroline solution and the sodium acetate buffer.

• Incubation: Allow the orange-red color to develop for at least 10-15 minutes. The color is generally very stable.[7]

• Measurement: Measure the absorbance at approximately 510 nm.

• Quantification: Determine the iron concentration from a standard curve.

Chemical Principles and Signaling Pathways

The fundamental principle of these colorimetric assays is the reaction of ferrous iron (Fe²⁺) with a specific chromogenic agent to form a colored complex. The intensity of the color, which is measured by spectrophotometry, is directly proportional to the concentration of iron in the sample. Since iron in biological and environmental samples can exist in both the ferrous (Fe²⁺) and ferric (Fe³⁺) states, a reducing agent is typically added to convert all Fe³⁺ to Fe²⁺, allowing for the determination of total iron.

Caption: Chemical principle of the TPTZ iron assay.

Caption: Chemical principle of the Ferrozine iron assay.

Caption: Chemical principle of the 1,10-Phenanthroline iron assay.

Experimental Workflow for Cross-Validation

To objectively compare the performance of these assays, a systematic cross-validation workflow should be employed. This involves analyzing the same set of iron standards and samples with each method under optimized conditions.

Caption: Workflow for cross-validation of colorimetric iron assays.

Conclusion

The TPTZ, Ferrozine, and 1,10-Phenanthroline assays are all robust and reliable methods for the colorimetric determination of iron. The choice of assay should be guided by the specific experimental requirements.

• Ferrozine offers the highest sensitivity, making it ideal for samples with very low iron concentrations.

• TPTZ provides a good balance of high sensitivity and simplicity, with fewer interferences than the other methods.

• 1,10-Phenanthroline is a well-established and cost-effective method suitable for general applications where the highest sensitivity is not the primary concern.

By understanding the performance characteristics and experimental protocols of each method, researchers can confidently select and implement the most appropriate colorimetric assay to achieve accurate and reproducible iron quantification in their studies.

References

• 1. hannainst.com.tw [hannainst.com.tw]
• 2. Antioxidant activity of Ferrozine–iron–amino acid complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NEMI Method Summary - 3500-Fe B [nemi.gov]
• 4. faculty.nres.illinois.edu [faculty.nres.illinois.edu]
• 5. images.hach.com [images.hach.com]
• 6. chemetrics.com [chemetrics.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Iron Quantification: Unraveling the Accuracy and Precision of the TPTZ Method

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of iron in biological samples is a critical aspect of a wide array of studies, from understanding disease mechanisms to assessing the efficacy and safety of new therapeutics. The TPTZ (2,4,6-Tri(2-pyridyl)-1,3,5-triazine) method is a widely used colorimetric assay for this purpose. This guide provides an objective comparison of the TPTZ method with other common iron quantification techniques, supported by experimental data and detailed protocols to aid in the selection of the most appropriate method for specific research needs.

At a Glance: Comparison of Iron Quantification Methods

The selection of an iron quantification method hinges on a variety of factors including the nature of the sample, the expected iron concentration, the required sensitivity and precision, and available instrumentation. Below is a summary of the performance characteristics of the TPTZ method alongside three common alternatives: the Ferrozine (B1204870) method, the Phenanthroline method, and Inductively Coupled Plasma - Mass Spectrometry (ICP-MS).

Parameter	TPTZ Method	Ferrozine Method	Phenanthroline Method	ICP-MS
Principle	Colorimetric	Colorimetric	Colorimetric	Atomic Mass Spectrometry
Limit of Detection (LOD)	~0.012 mg/L[1]	As low as 1.85 µg/dL (0.0185 mg/L)[2]	As low as 10 µg/L (0.01 mg/L)[3]	Nanomolar (µg/L) range[1]
Linearity Range	Up to 1.8 mg/L[1]	Up to 1000 µg/dL (10 mg/L)[2][4]	Typically up to 5 mg/L	Several orders of magnitude
Precision (%RSD/CV)	Generally < 5%	Intra-day: < 2%, Inter-day: < 3%	25.5% (in a multi-laboratory study with synthetic samples)[3]	Typically < 5%
Accuracy (% Recovery)	~90% in the presence of interfering substances[5]	91-102%[6]	99-101%[7]	97.9% (average)
Common Interferences	High concentrations of certain metals (e.g., copper, nickel, cobalt)[1]	Copper, chelating agents (e.g., EDTA)[8]	Strong oxidizing agents, cyanide, phosphate, certain metals (e.g., zinc, copper)[3][9]	Isobaric and polyatomic interferences

In-Depth Look at the Methodologies

TPTZ Method

The TPTZ method relies on the reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) by a reducing agent, typically ascorbic acid or hydroxylamine (B1172632). The resulting ferrous ions then react with TPTZ in a slightly acidic to neutral pH range to form a stable, deep blue-purple colored complex. The intensity of this color, measured spectrophotometrically at approximately 593 nm, is directly proportional to the total iron concentration in the sample.[1]

Ferrozine Method

Similar to the TPTZ method, the Ferrozine assay is a colorimetric technique that involves the reduction of Fe³⁺ to Fe²⁺. The ferrous iron then forms a stable magenta-colored complex with Ferrozine. The absorbance of this complex is measured at around 562 nm.[2][10] The Ferrozine method is noted for its high sensitivity.[11]

Phenanthroline Method

The 1,10-phenanthroline (B135089) method is another established colorimetric assay for iron quantification. In this method, iron is first reduced to its ferrous state, which then reacts with three molecules of 1,10-phenanthroline to form a stable orange-red complex. The absorbance is typically measured at 510 nm.[12][13]

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive and accurate elemental analysis technique. It utilizes an inductively coupled plasma to ionize the sample, and then a mass spectrometer to separate and quantify the ions based on their mass-to-charge ratio. ICP-MS can measure very low concentrations of iron and is considered a gold standard for elemental analysis.[1]

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reliable and reproducible results. Below are generalized protocols for the three colorimetric methods.

TPTZ Iron Quantification Protocol

• Sample Preparation:

  • For total iron, acid digestion of the sample may be required to release iron from proteins and dissolve any particulate matter.[14]

  • Adjust the pH of the sample to between 3 and 4.[1]

• Reagent Preparation:

  • Iron Reducing Solution: Prepare a solution of a suitable reducing agent, such as ascorbic acid or hydroxylamine hydrochloride.

  • TPTZ Color Reagent: Dissolve TPTZ in a dilute acid solution.[15]

  • Buffer Solution: Prepare a buffer solution (e.g., acetate (B1210297) buffer) to maintain the optimal pH for color development.

• Assay Procedure:

  • To a known volume of the sample, add the iron reducing solution and mix.

  • Add the TPTZ color reagent and the buffer solution.

  • Allow the color to develop for a specified time (e.g., 3 minutes).[1]

  • Measure the absorbance at approximately 593 nm against a reagent blank.

• Quantification:

  • Prepare a standard curve using solutions of known iron concentrations.

  • Determine the iron concentration of the sample by comparing its absorbance to the standard curve.

Ferrozine Iron Quantification Protocol

• Sample Preparation:

  • For biological samples, a protein precipitation step with trichloroacetic acid (TCA) may be necessary.

  • Alternatively, an acidic reagent can be used to release iron from transferrin.[10]

• Reagent Preparation:

  • Iron Releasing Reagent: Prepare a solution containing a reducing agent (e.g., ascorbic acid or hydroxylamine) in an acidic buffer (e.g., acetate buffer, pH 4.5).[16]

  • Ferrozine Solution: Prepare a solution of Ferrozine in water or buffer.

• Assay Procedure:

  • Add the iron releasing reagent to the sample and incubate to allow for iron reduction.

  • Add the Ferrozine solution and incubate for color development (typically 5-10 minutes).[2]

  • Measure the absorbance at approximately 562 nm against a reagent blank.

• Quantification:

  • Construct a calibration curve using iron standards.

  • Calculate the iron concentration in the sample from the calibration curve.

Phenanthroline Iron Quantification Protocol

• Sample Preparation:

  • Similar to other methods, acid digestion may be required for total iron determination.

  • For serum samples, iron is released from transferrin by acidification.

• Reagent Preparation:

  • Reducing Agent: Prepare a solution of hydroxylamine hydrochloride.[13]

  • Phenanthroline Solution: Dissolve 1,10-phenanthroline monohydrate in water, warming if necessary.[13]

  • Buffer Solution: Prepare a sodium acetate solution to adjust the pH.[13]

• Assay Procedure:

  • To the sample, add the hydroxylamine hydrochloride solution.

  • Add the phenanthroline solution and the sodium acetate buffer.

  • Allow the mixture to stand for at least 10 minutes for full color development.[13]

  • Measure the absorbance at approximately 510 nm against a reagent blank.

• Quantification:

  • Generate a standard curve with known iron concentrations.

  • Determine the sample's iron concentration from the standard curve.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the workflows for the TPTZ and Ferrozine methods.

References

• 1. images.hach.com [images.hach.com]
• 2. atlas-medical.com [atlas-medical.com]
• 3. NEMI Method Summary - 3500-Fe B [nemi.gov]
• 4. linear.es [linear.es]
• 5. researchgate.net [researchgate.net]
• 6. Validated HPLC assay for iron determination in biological matrices based on ferrioxamine formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. More sensitive way to determine iron using an iron(II)-1,10-phenanthroline complex and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A systematic evaluation of bathophenanthroline, ferrozine and ferene in an ICSH-based method for the measurement of serum iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemetrics.com [chemetrics.com]
• 10. diagnosticum.hu [diagnosticum.hu]
• 11. camlab.co.uk [camlab.co.uk]
• 12. iglobaljournal.com [iglobaljournal.com]
• 13. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]
• 14. lovibond.com [lovibond.com]
• 15. US3537822A - Method for the determination of serum iron and total iron binding capacity - Google Patents [patents.google.com]
• 16. archem.com.tr [archem.com.tr]

Comparative study of different pyridyl-triazine ligands in metal sensing

For researchers, scientists, and drug development professionals, the selective detection of metal ions is a critical task. Pyridyl-triazine based ligands have emerged as a versatile class of chemosensors due to their structural tunability and pronounced optical responses upon metal ion coordination. This guide provides a comparative analysis of different pyridyl-triazine ligands, summarizing their performance in metal sensing with supporting experimental data and detailed protocols.

The core structure of these ligands, featuring a central triazine ring flanked by pyridyl groups, allows for strong and often selective chelation with various metal ions. This interaction typically leads to a significant change in the ligand's photophysical properties, most notably through Chelation-Enhanced Fluorescence (CHEF), making them excellent candidates for fluorescent probes.

Performance Comparison of Pyridyl-Triazine Ligands

The efficacy of a pyridyl-triazine ligand as a metal sensor is determined by several key performance indicators: selectivity, sensitivity (often expressed by the limit of detection, LOD), and the nature of the response (e.g., fluorescence enhancement or quenching). Below is a comparative summary of various pyridyl-triazine ligands for the detection of common metal ions.

Ligand/Probe	Target Metal Ion(s)	Detection Limit (LOD)	Key Findings & Selectivity	Reference
TPTZ (2,4,6-tris(2-pyridyl)-1,3,5-triazine)	Al³⁺	2.7 ppm	Forms a blue-colored complex, allowing for spectrophotometric determination.[1]	[1]
AR-2 (triazole-substituted acridinedione derivative)	Cu²⁺, Fe³⁺	0.883 x 10⁻⁷ M (Cu²⁺), 1.05 x 10⁻⁷ M (Fe³⁺)	Dual-channel sensor with fluorescence enhancement for Cu²⁺ and quenching for Fe³⁺. High selectivity over other metal ions.[2]	[2]
BMPyTr (hydrazone-s-triazine ligand with pyridyl arm)	Co²⁺, Mn²⁺, Cu²⁺, Ni²⁺, Zn²⁺	Not specified	Forms stable complexes with various divalent metal ions. The Co(II) complex showed notable antibacterial activity.[3][4]	[3][4]
Ligand L (coumarin and pyrene (B120774) moieties)	Al³⁺, Cr³⁺, Fe³⁺	0.79 nM (Al³⁺), 1.15 µM (Cr³⁺), 1.28 µM (Fe³⁺)	"Turn-on" fluorescence response with high selectivity for these trivalent metal ions.[5]	[5]
meso-Triphenylamine-BODIPY derivative	Cu²⁺, Fe³⁺	0.63 µM (Cu²⁺), 1.06 µM (Fe³⁺)	Colorimetric sensor with a distinct color change from yellow to blue-green upon binding.[6]	[6]

Signaling Pathways and Experimental Workflows

The primary mechanism underpinning the function of many pyridyl-triazine fluorescent sensors is Chelation-Enhanced Fluorescence (CHEF). In the unbound state, the fluorescence of the ligand is often quenched due to photoinduced electron transfer (PET) from the nitrogen lone pairs of the pyridyl groups to the excited fluorophore. Upon coordination with a metal ion, these lone pairs are engaged in bonding, which inhibits the PET process and leads to a significant enhancement of fluorescence.

Caption: Chelation-Enhanced Fluorescence (CHEF) signaling pathway.

The experimental workflow for evaluating the metal sensing capabilities of these ligands typically involves fluorescence titration.

Caption: General experimental workflow for metal sensing.

Experimental Protocols

Below are detailed methodologies for key experiments in the evaluation of pyridyl-triazine based metal sensors.

General Materials and Methods

• Materials : Pyridyl-triazine ligands (synthesized according to literature procedures), metal salts (e.g., chlorides or nitrates), and spectroscopic grade solvents.

• Instrumentation : A fluorescence spectrophotometer is required for recording emission spectra. A UV-Vis spectrophotometer can be used for absorption studies.

Protocol for Fluorescence Titration

This protocol is a standard procedure for determining the sensitivity and binding affinity of a fluorescent chemosensor for a specific metal ion.

• Preparation of Stock Solutions :

  • Prepare a stock solution of the pyridyl-triazine ligand (e.g., 1 mM) in a suitable solvent (e.g., DMSO, acetonitrile, or methanol).

  • Prepare stock solutions of the metal ions of interest (e.g., 10 mM) in deionized water or the same solvent as the ligand.

  • Prepare a buffer solution to maintain a constant pH throughout the experiment (e.g., 10 mM HEPES buffer, pH 7.4).

• Titration Experiment :

  • In a quartz cuvette, place a fixed volume of the buffer solution and the ligand stock solution to achieve a final concentration typically in the micromolar range (e.g., 10 µM).

  • Record the initial fluorescence spectrum of the ligand solution.

  • Incrementally add small aliquots of the metal ion stock solution to the cuvette.

  • After each addition, mix the solution thoroughly and allow it to equilibrate for a few minutes before recording the fluorescence spectrum.

  • Continue the additions until the fluorescence intensity reaches a plateau, indicating saturation of the ligand with the metal ion.

• Data Analysis :

  • Plot the fluorescence intensity at the emission maximum as a function of the metal ion concentration.

  • The binding constant (Kₐ) can be determined by fitting the titration data to a suitable binding model (e.g., 1:1 or 1:2 ligand-metal stoichiometry) using non-linear regression analysis.[7]

  • The limit of detection (LOD) is typically calculated using the formula 3σ/k, where σ is the standard deviation of the blank measurement and k is the slope of the linear portion of the calibration curve at low analyte concentrations.[2]

Protocol for Selectivity Study

This experiment is crucial to determine the specificity of the ligand for a particular metal ion in the presence of other potentially interfering ions.

• Preparation of Solutions :

  • Prepare a solution of the ligand in the chosen buffer.

  • Prepare solutions of the target metal ion and a variety of other metal ions at the same concentration.

• Fluorescence Measurements :

  • To separate solutions of the ligand, add a fixed concentration of the target metal ion and each of the interfering metal ions.

  • Record the fluorescence spectrum for each solution.

  • To assess the competitive binding, add the interfering metal ions to a solution of the ligand that already contains the target metal ion and record the fluorescence spectrum.

• Analysis :

  • Compare the fluorescence response of the ligand to the target metal ion with its response to other metal ions. A highly selective ligand will show a significant fluorescence change only in the presence of the target metal ion.

Conclusion

Pyridyl-triazine ligands represent a powerful and versatile platform for the development of selective and sensitive metal ion sensors. The ability to tune their structure allows for the optimization of their binding properties and signaling mechanisms for specific applications in environmental monitoring, biological imaging, and diagnostics. The experimental protocols outlined in this guide provide a framework for the systematic evaluation and comparison of these promising chemosensors.

References

• 1. Spectroscopic, analytical and DFT calculation studies of two novel Al3+ complexes derived from 2,4,6-tri-(2-pyridyl)-1,3,5-triazine (TPTZ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dual-channel fluorescent sensor for rapid Cu2+ and Fe3+ detection: Enhanced sensitivity and selectivity with triazole-substituted acridinedione derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Colorimetric Chemosensor for Cu2+ and Fe3+ Based on a meso-Triphenylamine-BODIPY Derivative [mdpi.com]
• 7. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to TPTZ and 1,10-Phenanthroline for Spectrophotometric Iron Analysis

For researchers and professionals in drug development, the accurate quantification of iron is a frequent necessity. The selection of an appropriate chromogenic reagent is critical for achieving sensitive, selective, and reliable results. This guide provides an objective comparison of two widely used reagents for the colorimetric determination of iron: 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) and 1,10-Phenanthroline (B135089).

Both reagents form stable, colored complexes with ferrous iron (Fe²⁺), allowing for its quantification using spectrophotometry. However, they differ significantly in their performance characteristics. The TPTZ method is noted for its simplicity, high sensitivity, and resilience against common interferences.[1][2] In contrast, 1,10-phenanthroline, while being a well-established and reliable method, is susceptible to a wider range of interferences and is generally less sensitive.

Performance Comparison: TPTZ vs. 1,10-Phenanthroline

The key analytical parameters for the iron complexes of TPTZ and 1,10-phenanthroline are summarized below. These data highlight the superior sensitivity and distinct operational conditions of the TPTZ method.

Parameter	TPTZ-Fe²⁺ Complex	1,10-Phenanthroline-Fe²⁺ Complex
Molar Absorptivity (ε)	~22,600 L mol⁻¹ cm⁻¹	11,100 L mol⁻¹ cm⁻¹[3][4][5]
Wavelength Max (λmax)	593-595 nm[6]	508-510 nm[3][5][7]
Color of Complex	Deep Blue-Purple[1][2][8]	Orange-Red[2][3][9]
Optimal pH Range	3.0 - 8.0[10]	2.0 - 9.0[3][5]
Detection Limit	As low as 1 µg/L[2]	Typically in the mg/L range
Key Advantages	High sensitivity, simplicity, fewer interferences[1][2]	Stable complex, wide pH range[3]
Common Interferences	High concentrations of certain metals (e.g., Co, Cu, Cr, Ni) may interfere.[10][11]	Strong oxidizing agents; various metals (Zn, Cr, Co, Cu, Ni, Ag, Hg); cyanide, polyphosphates.[9]

Logical Workflow for Reagent Selection

The choice between TPTZ and 1,10-phenanthroline depends on the specific requirements of the analysis, such as the expected iron concentration and the sample matrix. The following diagram illustrates a decision-making workflow.

Caption: Decision workflow for selecting between TPTZ and 1,10-phenanthroline.

Experimental Protocols

For accurate determination of total iron, any ferric iron (Fe³⁺) in the sample must first be reduced to ferrous iron (Fe²⁺), which then reacts with the chromogenic agent. Below are detailed protocols for total iron analysis using both TPTZ and 1,10-phenanthroline.

Protocol 1: Total Iron Determination with TPTZ

This method is advantageous due to its simplicity and high sensitivity.[1][2] A reducing agent converts all iron to the Fe²⁺ state, which then forms a deep blue-purple complex with TPTZ.

Reagents:

• TPTZ Reagent Solution: Dissolve 0.312 g of TPTZ in a few drops of hydrochloric acid and dilute to 1 L with deionized water.[12]

• Reducing Agent Solution: An appropriate reducing agent such as hydroxylamine (B1172632) hydrochloride (10% w/v in water) or ascorbic acid should be used.

• Acetate (B1210297) Buffer: To maintain the required pH.

• Standard Iron Stock Solution (1000 mg/L): Prepare by dissolving a known quantity of ferrous ammonium (B1175870) sulfate (B86663) hexahydrate.

Procedure:

• Sample Preparation: Pipette a known volume of the sample into a volumetric flask. If the sample is acidic, adjust the pH to be between 3 and 8.[10]

• Reduction of Fe³⁺: Add 1 mL of the reducing agent solution to the flask and mix. Allow sufficient time for the complete reduction of any ferric iron to the ferrous state.

• Color Development: Add a sufficient volume of the TPTZ reagent solution and mix thoroughly. A deep blue-purple color will develop in the presence of Fe²⁺.[8]

• Incubation: Allow the solution to stand for at least 3 minutes to ensure complete complex formation.[10]

• Measurement: Dilute the solution to the mark with deionized water. Measure the absorbance of the solution at 593 nm using a spectrophotometer, using a reagent blank for zeroing the instrument.

• Quantification: Determine the iron concentration from a calibration curve prepared using standard iron solutions.

Protocol 2: Total Iron Determination with 1,10-Phenanthroline

This is a classic and well-documented method for iron analysis.[3] It relies on the formation of a stable orange-red complex between Fe²⁺ and three molecules of 1,10-phenanthroline.[2]

Reagents:

• 1,10-Phenanthroline Solution (0.1% w/v): Dissolve 0.1 g of 1,10-phenanthroline monohydrate in 100 mL of deionized water, warming gently if necessary.[3][13]

• Hydroxylamine Hydrochloride Solution (10% w/v): Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of deionized water. This acts as the reducing agent.[3]

• Sodium Acetate Buffer Solution: Dissolve 10 g of sodium acetate in 100 mL of deionized water to adjust the pH.[3]

• Standard Iron Stock Solution (1000 mg/L): As described in Protocol 1.

Procedure:

• Standard Curve Preparation: Prepare a series of standard iron solutions (e.g., 1, 5, 10, 25 mg/L) by diluting the stock solution.

• Sample and Standard Treatment: To a 100 mL volumetric flask containing the sample or standard, add 1 mL of the hydroxylamine hydrochloride solution.[3]

• Complex Formation: Add 10 mL of the 1,10-phenanthroline solution and 8 mL of the sodium acetate solution.[3]

• Incubation: Dilute to the 100 mL mark with deionized water and allow the solution to stand for 10 minutes for full color development.[3]

• Measurement: Measure the absorbance of the orange-red complex at 508 nm against a reagent blank.[3][5]

• Quantification: Plot absorbance versus concentration for the standards to create a calibration curve and determine the iron concentration in the unknown sample.

Experimental Workflow Diagram

The general experimental process for spectrophotometric iron analysis is outlined in the diagram below.

Caption: General workflow for spectrophotometric iron determination.

References

• 1. images.hach.com [images.hach.com]
• 2. hannainst.com.tw [hannainst.com.tw]
• 3. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]
• 4. IronSpec [web.pdx.edu]
• 5. tau.ac.il [tau.ac.il]
• 6. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. MyHach - Customer Service [waterqualitygroup.my.site.com]
• 9. chemetrics.com [chemetrics.com]
• 10. lovibond.com [lovibond.com]
• 11. images.hach.com [images.hach.com]
• 12. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 13. chemlab.truman.edu [chemlab.truman.edu]

A Comparative Guide to TPTZ-Based and Alternative Iron Measurement Methods for Researchers

This guide provides a comprehensive comparison of the TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) method for iron determination with two common alternatives: the Ferrozine and 1,10-Phenanthroline (B135089) methods. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative performance data, and visual representations of chemical pathways and experimental workflows to aid in method selection and application.

Introduction to Spectrophotometric Iron Assays

The quantification of iron is crucial in various fields, from environmental monitoring to clinical diagnostics and pharmaceutical development. Spectrophotometric methods are widely employed due to their simplicity, cost-effectiveness, and sensitivity. These methods typically involve the reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺), followed by the formation of a colored complex with a chromogenic agent. The intensity of the color, which is directly proportional to the iron concentration, is then measured using a spectrophotometer. This guide focuses on the TPTZ method and its comparison with the Ferrozine and 1,10-Phenanthroline assays.

Method Principles and Chemical Reactions

TPTZ Method

The TPTZ method relies on the reaction of ferrous iron (Fe²⁺) with 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) to form a stable, deep blue-purple colored complex, [Fe(TPTZ)₂]²⁺.[1][2][3] The reaction is typically carried out in a slightly acidic medium. For the determination of total iron, a reducing agent is first added to convert any ferric iron (Fe³⁺) present in the sample to ferrous iron (Fe²⁺).[2][3]

Caption: Chemical reaction pathway of the TPTZ method for iron determination.

Ferrozine Method

The Ferrozine method is a highly sensitive assay that utilizes the reagent 3-(2-pyridyl)-5,6-bis(4-phenylsulfonic acid)-1,2,4-triazine, monosodium salt (Ferrozine). Ferrozine reacts with ferrous iron (Fe²⁺) to form a stable, water-soluble magenta complex.[3][4] Similar to the TPTZ method, a reducing agent is required to measure total iron. The molar absorptivity of the Ferrozine-iron complex is significantly high, contributing to the method's excellent sensitivity.[4]

1,10-Phenanthroline Method

The 1,10-Phenanthroline method is a classic and well-established technique for iron determination. In this method, three molecules of 1,10-phenanthroline chelate one ferrous iron ion to form an orange-red complex.[2] The color development is rapid and the complex is very stable over a wide pH range. A reducing agent, such as hydroxylamine (B1172632) hydrochloride, is used to ensure all iron is in the ferrous state for total iron measurement.

Experimental Protocols

TPTZ Method Protocol

Reagents:

• TPTZ Reagent: Dissolve 0.075 g of TPTZ in 50 mL of deionized water. Add 100 mL of hydrochloric acid solution (1M) and dilute to 1 liter with deionized water.

• Reducing Agent Solution: Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of deionized water.

• Acetate (B1210297) Buffer (pH 4.5): Dissolve 250 g of ammonium (B1175870) acetate in 500 mL of deionized water. Add 350 mL of acetic acid and dilute to 1 liter with deionized water.

• Iron Standard Stock Solution (100 mg/L): Dissolve 0.7022 g of ferrous ammonium sulfate (B86663) hexahydrate in deionized water, add 1 mL of concentrated sulfuric acid, and dilute to 1 liter in a volumetric flask.

Procedure:

• To a 10 mL sample (or an appropriate dilution), add 0.5 mL of the reducing agent solution and mix.

• Add 1 mL of the acetate buffer and mix thoroughly.

• Add 2 mL of the TPTZ reagent and mix.

• Allow the solution to stand for 5 minutes for full color development.

• Measure the absorbance at 593 nm against a reagent blank.

• Prepare a calibration curve using serial dilutions of the iron standard stock solution.

Ferrozine Method Protocol

Reagents:

• Ferrozine Reagent: Dissolve 0.5 g of Ferrozine in 100 mL of deionized water.

• Reducing Agent Solution: Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of deionized water.

• Ammonium Acetate Buffer (pH 5.5): Dissolve 400 g of ammonium acetate in water, add 350 mL of concentrated ammonium hydroxide, and dilute to 1 liter.

• Iron Standard Stock Solution (100 mg/L): As prepared for the TPTZ method.

Procedure:

• To a 10 mL sample, add 1 mL of the reducing agent solution and mix.

• Add 2 mL of the ammonium acetate buffer and mix.

• Add 1 mL of the Ferrozine reagent and mix well.

• Allow the color to develop for at least 10 minutes.

• Measure the absorbance at 562 nm against a reagent blank.

• Construct a calibration curve using standards prepared from the iron stock solution.

1,10-Phenanthroline Method Protocol

Reagents:

• 1,10-Phenanthroline Solution: Dissolve 0.1 g of 1,10-phenanthroline monohydrate in 100 mL of deionized water, warming gently if necessary.

• Hydroxylamine Hydrochloride Solution: Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of deionized water.

• Sodium Acetate Solution: Dissolve 10 g of sodium acetate in 100 mL of deionized water.

• Iron Standard Stock Solution (100 mg/L): As prepared for the TPTZ method.

Procedure:

• To 10 mL of the sample, add 1 mL of hydroxylamine hydrochloride solution and mix.

• Add 10 mL of the 1,10-phenanthroline solution and 8 mL of the sodium acetate solution.

• Dilute to a final volume of 50 mL with deionized water and mix thoroughly.

• Allow the solution to stand for 10 minutes.

• Measure the absorbance at 510 nm against a reagent blank.

• Prepare a calibration curve with known iron concentrations.

Performance Comparison

The selection of an appropriate iron assay depends on several factors, including the required sensitivity, the sample matrix, and potential interfering substances. The following tables summarize the key performance characteristics of the TPTZ, Ferrozine, and 1,10-Phenanthroline methods based on available literature.

Table 1: General Performance Characteristics

Parameter	TPTZ Method	Ferrozine Method	1,10-Phenanthroline Method
Wavelength (λmax)	593 nm	562 nm	510 nm
Molar Absorptivity (L·mol⁻¹·cm⁻¹)	~22,600[4]	~27,900[4]	~11,100[4]
Color of Complex	Blue-Purple[2][3]	Magenta[4]	Orange-Red[2]
pH Range	~3.4 - 5.8	4 - 9	3 - 9
Relative Sensitivity	High	Very High	Moderate

Table 2: Practical Considerations

Feature	TPTZ Method	Ferrozine Method	1,10-Phenanthroline Method
Advantages	Simple, high sensitivity, free from many common interferences.[2]	Most sensitive of the three, stable complex.[4][5]	Well-established, stable color over a wide pH range.
Disadvantages	Can have autoreduction in the absence of a reducing agent.[6]	Slower iron reduction rate in some matrices, potential interference from copper and EDTA.[5][6]	Lower sensitivity compared to TPTZ and Ferrozine, potential interference from strong oxidizing agents and certain metals.
Common Interferences	High concentrations of certain metals (e.g., copper, cobalt, nickel).	Copper, EDTA, high levels of colored dissolved organic carbon (CDOC).[5][6]	Strong oxidizing agents, cyanide, nitrite, phosphates, and certain metals (e.g., zinc, cobalt, copper).

A study comparing these methods in freshwaters found that while Ferrozine had a lower limit of detection, the recovery of iron spikes with TPTZ was significantly higher in samples with high levels of colored dissolved organic carbon (CDOC) at pH 6 (90% for TPTZ vs. 60% for Ferrozine) with a 10-minute development time.[6] The iron reduction rate was much slower with Ferrozine, requiring up to an hour for complete reaction in such matrices.[6]

Inter-laboratory Comparison Workflow

To ensure the reliability and comparability of results obtained from different laboratories using various iron measurement methods, an inter-laboratory comparison (ILC) or proficiency testing (PT) is essential. A typical workflow for such a study is outlined below.

Caption: Workflow for an inter-laboratory comparison of iron measurement methods.

Conclusion

The choice between the TPTZ, Ferrozine, and 1,10-Phenanthroline methods for iron determination should be based on the specific requirements of the analysis. The Ferrozine method offers the highest sensitivity, making it suitable for samples with very low iron concentrations.[4][5] The TPTZ method provides a good balance of sensitivity, simplicity, and robustness, especially in complex matrices like those containing high levels of dissolved organic carbon.[2][6] The 1,10-Phenanthroline method, while less sensitive, is a reliable and well-documented technique suitable for a wide range of applications. For any chosen method, proper validation and participation in inter-laboratory comparison studies are crucial for ensuring the accuracy and comparability of the generated data.

References

• 1. scribd.com [scribd.com]
• 2. hannainst.com.tw [hannainst.com.tw]
• 3. images.hach.com [images.hach.com]
• 4. faculty.nres.illinois.edu [faculty.nres.illinois.edu]
• 5. camlab.co.uk [camlab.co.uk]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the TPTZ (FRAP) Assay and Other Common Antioxidant Capacity Assays

For researchers, scientists, and drug development professionals, the accurate assessment of antioxidant capacity is crucial for evaluating the therapeutic potential of novel compounds and understanding oxidative stress-related disease mechanisms. The TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) assay, also known as the Ferric Reducing Antioxidant Power (FRAP) assay, is a widely used method for this purpose. This guide provides a comprehensive comparison of the TPTZ assay with other prevalent antioxidant capacity assays, namely DPPH, ABTS, and ORAC, supported by performance data and detailed experimental protocols.

Principle of the TPTZ (FRAP) Assay

The TPTZ assay is a colorimetric method based on the reduction of a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous (Fe²⁺) form by antioxidants at a low pH. This reduction results in the formation of an intense blue-colored complex that can be measured spectrophotometrically at a wavelength of 593 nm. The change in absorbance is directly proportional to the total reducing power of the electron-donating antioxidants present in the sample.

Performance Characteristics: A Comparative Analysis

The selection of an appropriate antioxidant assay depends on several factors, including the nature of the sample, the mechanism of antioxidant action to be investigated, and the required throughput and sensitivity. The following table summarizes the key performance characteristics of the TPTZ assay in comparison to the DPPH, ABTS, and ORAC assays.

Performance Characteristic	TPTZ (FRAP) Assay	DPPH Assay	ABTS Assay	ORAC Assay
Principle	Ferric ion reduction by antioxidants.	Scavenging of the stable DPPH radical.	Scavenging of the AB-TS radical cation.	Inhibition of peroxyl radical-induced oxidation.
Mechanism	Electron Transfer (ET)	Electron Transfer (ET) or Hydrogen Atom Transfer (HAT)	Electron Transfer (ET)	Hydrogen Atom Transfer (HAT)
Wavelength	593 nm	~517 nm	~734 nm	Excitation: 485 nm, Emission: 520 nm
Linearity Range	Up to 2000 µmol/L (FeSO₄ equivalents)[1]	7 - 140 µM (Quercetin equivalents)[2]	1 - 70% inhibition (Trolox equivalents)[2]	0 - 100 µM (Trolox equivalents)[3]
Precision (CV%)	Intra-day: 2.7-6.7%, Inter-day: 5.3-10.1%[1]	10.5%	9.3%	7.6%
Limit of Detection (LOD)	26.1 µmol/L (antioxidant power)[1]	Not consistently reported in comparative studies.	Not consistently reported in comparative studies.	Not consistently reported in comparative studies.
Advantages	Simple, rapid, inexpensive, and highly reproducible[4][5].	Simple, rapid, and requires basic equipment[6].	Applicable to both hydrophilic and lipophilic antioxidants; stable radical[7].	Biologically relevant (uses a peroxyl radical); suitable for high-throughput screening[8].
Limitations	Conducted at non-physiological pH (3.6); does not react with some antioxidants (e.g., thiols).	Can be affected by solvents and light; may not react with some antioxidants[6].	Radical needs to be generated; can show different reactivity with various antioxidants[5].	Longer assay time; requires a fluorescence plate reader[8].

Experimental Protocols

Below are the detailed methodologies for performing the TPTZ, DPPH, ABTS, and ORAC assays.

TPTZ (FRAP) Assay Protocol

Reagents:

• Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in 16 mL of glacial acetic acid and make up to 1 L with distilled water.

• TPTZ Solution (10 mM): Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of distilled water.

• FRAP Reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Prepare fresh before use and warm to 37°C.

• Standard: Ferrous sulfate (B86663) (FeSO₄) or Trolox.

Procedure:

• Pipette 150 µL of the FRAP reagent into a microplate well or cuvette.

• Add 5 µL of the sample, standard, or blank (distilled water).

• Incubate the mixture at 37°C for 4 minutes.

• Measure the absorbance at 593 nm.

• Construct a standard curve using the absorbance values of the standards and determine the antioxidant capacity of the samples.

DPPH Assay Protocol

Reagents:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Solution (0.1 mM): Dissolve 2.5 mg of DPPH in 100 mL of methanol. Store in the dark.

• Standard: Trolox or ascorbic acid.

Procedure:

• Pipette 150 µL of the DPPH solution into a microplate well.

• Add 50 µL of the sample, standard, or blank (methanol).

• Shake the plate and incubate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity and determine the antioxidant capacity from a standard curve.

ABTS Assay Protocol

Reagents:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Stock Solution (7 mM): Dissolve ABTS in water.

• Potassium Persulfate (2.45 mM): Dissolve in water.

• ABTS Radical Cation (ABTS•⁺) Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the working solution with ethanol (B145695) or phosphate (B84403) buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Standard: Trolox.

Procedure:

• Pipette 200 µL of the ABTS•⁺ working solution into a microplate well.

• Add 20 µL of the sample, standard, or blank.

• Incubate at room temperature for 6 minutes.

• Measure the absorbance at 734 nm.

• Determine the antioxidant capacity from a Trolox standard curve.

ORAC Assay Protocol

Reagents:

• Fluorescein (B123965) Stock Solution (4 µM): Prepare in 75 mM phosphate buffer (pH 7.4).

• AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride) Solution (153 mM): Prepare fresh in 75 mM phosphate buffer (pH 7.4).

• Standard: Trolox.

Procedure:

• Pipette 150 µL of the fluorescein working solution into a black 96-well microplate.

• Add 25 µL of the sample, standard, or blank (phosphate buffer).

• Incubate the plate at 37°C for 10 minutes in the plate reader.

• Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

• Measure the fluorescence kinetically every minute for at least 60 minutes with excitation at 485 nm and emission at 520 nm.

• Calculate the area under the curve (AUC) for each sample and standard and determine the ORAC value relative to the Trolox standard.

Visualizing the Methodologies

To further clarify the experimental processes and the underlying chemical principles, the following diagrams have been generated using Graphviz.

References

• 1. Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Total Antioxidant Capacity: Biochemical Aspects and Clinical Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Researcher's Guide to Certified Reference Materials for TPTZ Iron Analysis

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. When quantifying iron using the widely accepted 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) colorimetric method, the use of Certified Reference Materials (CRMs) is crucial for method validation, calibration, and ensuring the traceability of results. This guide provides a comparative overview of commercially available iron CRMs suitable for TPTZ analysis, details a standardized experimental protocol for their comparison, and offers visual workflows to aid in experimental design.

Comparison of Certified Reference Materials

Several reputable sources offer iron CRMs, primarily as solutions in a dilute acid matrix. While many are marketed for atomic spectroscopy methods like ICP or AAS, their certified concentrations and low uncertainties make them excellent candidates for calibrating and validating colorimetric assays such as the TPTZ method. Below is a comparison of prominent iron CRMs.

Certified Reference Material	Supplier	Catalog Number (Example)	Certified Concentration	Uncertainty	Matrix	Traceability
SRM 3126a	NIST	3126a	10.013 mg/g ± 0.024 mg/g[1]	0.024 mg/g[1]	~10% Nitric Acid[1][2]	SI unit (kg) via gravimetric preparation and ICP-OES[1]
Certipur® Iron Standard	Sigma-Aldrich	1.19781	1000 mg/L	See Certificate of Analysis[3][4][5]	0.5 mol/L Nitric Acid[4][5]	NIST SRM[3][5]
Iron Standard Solution	Hach	1417542	100 mg/L	See Certificate of Analysis	Nitric Acid	NIST[6]
Iron Standard Solution	Hach	227142	1000 mg/L	See Certificate of Analysis	Nitric Acid	NIST[7]
Iron CRM	ERA Waters	023	1000 mg/L	See Certificate of Analysis	Water with Nitric Acid	ISO 17034 Accredited

Note: The specific uncertainty and other details can vary by lot and are provided on the Certificate of Analysis for each product.[1][2][3][4][5] Researchers should always refer to the documentation accompanying the specific CRM they are using.

Experimental Protocol: Comparing Iron CRMs using the TPTZ Method

This protocol outlines a procedure to compare the performance of different iron CRMs using the TPTZ assay. The principle of the TPTZ method involves the reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺), which then reacts with TPTZ to form a stable blue-purple complex with an absorbance maximum typically around 593 nm.

Reagents and Materials:

• Iron Certified Reference Materials (e.g., NIST SRM 3126a, Sigma-Aldrich Certipur®, Hach Standard Solution)

• TPTZ Reagent Solution: Dissolve 0.04 g of 2,4,6-Tris(2-pyridyl)-s-triazine in 10 mL of ethanol.

• Acetate (B1210297) Buffer (pH 3.6): Mix 3.1 M sodium acetate and 3.1 M acetic acid.

• Hydroxylamine (B1172632) Hydrochloride Solution (10% w/v): To reduce Fe³⁺ to Fe²⁺.

• Deionized Water (Type I)

• Volumetric flasks and pipettes (Class A)

• Spectrophotometer

Procedure:

• Preparation of Standard Solutions:

  • Accurately prepare a series of working standard solutions from each CRM by serial dilution with deionized water. A typical concentration range for a calibration curve is 0.1 to 2.0 mg/L Fe.

  • It is critical to use calibrated volumetric glassware for all dilutions.

• Sample Preparation (for each standard concentration from each CRM):

  • Pipette a known volume (e.g., 5 mL) of the standard solution into a 25 mL volumetric flask.

  • Add 1 mL of hydroxylamine hydrochloride solution and mix. Allow a 10-minute reaction time for the complete reduction of any residual Fe³⁺.

  • Add 2 mL of the TPTZ reagent solution and 1 mL of acetate buffer.

  • Dilute to the 25 mL mark with deionized water and mix thoroughly.

  • Allow 5 minutes for full color development.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to the wavelength of maximum absorbance for the iron-TPTZ complex (approximately 593 nm).

  • Use a reagent blank (containing all reagents except the iron standard) to zero the instrument.

  • Measure the absorbance of each prepared standard solution.

• Data Analysis:

  • For each CRM, plot a calibration curve of absorbance versus the known iron concentration.

  • Perform a linear regression analysis for each calibration curve and determine the coefficient of determination (R²). An R² value close to 1.000 indicates a high degree of linearity.

  • Compare the slopes of the calibration curves obtained from the different CRMs. The slopes should be statistically indistinguishable if the certified concentrations are accurate and the CRMs perform equivalently.

Visualizing the Workflow and Principles

To better illustrate the processes involved, the following diagrams are provided in the DOT language for Graphviz.

Caption: The chemical principle of the TPTZ iron assay.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. 铁标准液 traceable to SRM from NIST Fe(NO3)3 in HNO3 0.5 mol/l 1000 mg/l Fe Certipur® | Sigma-Aldrich [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. hach.com [hach.com]
• 7. Iron Standard Solution, 1000 mg/L as Fe (NIST), 100 mL | Hach [hach.com]

A Comparative Guide to the TPTZ Assay for Antioxidant Capacity Analysis

For researchers, scientists, and drug development professionals, the accurate assessment of antioxidant capacity is crucial. The Ferric Reducing Antioxidant Power (FRAP) assay, which utilizes 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ), is a widely adopted method for this purpose. This guide provides a detailed comparison of the TPTZ assay with other common antioxidant assays, supported by experimental data and protocols, to aid in the selection of the most appropriate method for your research needs.

Principles of the TPTZ (FRAP) Assay

The TPTZ assay is a colorimetric method that measures the total antioxidant capacity of a sample.[1] The principle is based on the reduction of a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous (Fe²⁺) form by antioxidants at a low pH.[2][3] This reduction results in the formation of an intense blue-colored complex, and the change in absorbance is measured spectrophotometrically at 593 nm.[1][2] The antioxidant capacity of the sample is directly proportional to the change in absorbance.

Comparison of Antioxidant Assays

The TPTZ assay is often compared with other antioxidant capacity assays, primarily the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays. Each method has its own advantages and limitations.

Feature	TPTZ (FRAP) Assay	DPPH Assay	ABTS Assay
Principle	Measures the ability of antioxidants to reduce Fe³⁺ to Fe²⁺.	Measures the ability of antioxidants to scavenge the stable DPPH radical.	Measures the ability of antioxidants to scavenge the ABTS radical cation (ABTS•⁺).
Reaction Mechanism	Single Electron Transfer (SET).[4]	Primarily Hydrogen Atom Transfer (HAT), but can also involve SET.[5]	Single Electron Transfer (SET).[5]
Reaction pH	Acidic (pH 3.6).[6]	Alcoholic or aqueous-organic media.	Generally neutral (pH 7.4), but can be adjusted.
Wavelength	593 nm.[6]	~517 nm.	~734 nm.
Advantages	Simple, rapid, inexpensive, and highly reproducible.[7]	Technically simple and sensitive.[8]	Applicable to both hydrophilic and lipophilic antioxidants.
Limitations	Does not measure antioxidants that act by hydrogen atom transfer and may not react with some slower-acting antioxidants.[6] Also, it does not measure -SH containing antioxidants.[9]	Can be interfered with by compounds that absorb at the same wavelength. The DPPH radical is not representative of physiological radicals.	The ABTS radical is not naturally occurring.
Correlation	Shows high correlation with the ABTS assay.[7]	Correlation with other assays can vary depending on the sample.	Generally shows good correlation with the FRAP assay.[7]

Statistical Analysis of TPTZ Assay Results

To ensure the reliability and validity of TPTZ assay results and to compare them with other methods, appropriate statistical analysis is essential.

• Standard Curve and Linearity: A standard curve is generated using a known antioxidant, such as Trolox or ferrous sulfate, to quantify the antioxidant capacity of the samples. The linearity of the dose-response should be confirmed by a high correlation coefficient (R² > 0.99).

• Reproducibility: To assess the reproducibility of the assay, the coefficient of variation (CV) is calculated from multiple measurements of the same sample. A lower CV indicates higher reproducibility.[4]

• Comparison with Other Assays:

  • Correlation Analysis: Pearson's correlation coefficient is often used to determine the linear relationship between the results obtained from different antioxidant assays (e.g., TPTZ vs. DPPH).[4]

  • Analysis of Variance (ANOVA): One-way ANOVA can be used to identify statistically significant differences in the antioxidant capacities of different samples as measured by the TPTZ assay or to compare the results of different assays.[2] A p-value less than 0.05 is generally considered statistically significant.[9]

  • Chemometric Methods: Techniques like Principal Component Analysis (PCA) and Hierarchical Cluster Analysis (HCA) can be employed to group and compare different antioxidant assays based on their results for a set of samples.[10][11]

Experimental Protocols

TPTZ (FRAP) Assay Protocol

1. Reagent Preparation:

• Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in 16 mL of glacial acetic acid and make up to 1 L with distilled water.[6]

• TPTZ Solution (10 mM): Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.[6]

• Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of distilled water.[6]

• FRAP Reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. This working solution should be prepared fresh daily.[6]

2. Standard Curve Preparation:

• Prepare a series of standard solutions of a known antioxidant (e.g., Trolox or FeSO₄) in distilled water at various concentrations (e.g., 100-1000 µM).

3. Assay Procedure:

• Add 150 µL of the FRAP reagent to a microplate well or a test tube.[6]

• Add 20 µL of the sample, standard, or blank (distilled water) to the well/tube.[6]

• Mix well and incubate at 37°C for a specified time (e.g., 4 minutes).[6]

• Measure the absorbance at 593 nm using a spectrophotometer or microplate reader.

4. Calculation:

• Subtract the absorbance of the blank from the absorbance of the standards and samples.

• Plot the absorbance of the standards versus their concentration to create a standard curve.

• Determine the antioxidant capacity of the samples by interpolating their absorbance values on the standard curve. Results are typically expressed as Trolox equivalents (TE) or Fe²⁺ equivalents.

Visualizing the Workflow and Comparison

Caption: Workflow of the TPTZ (FRAP) assay.

Caption: Logical comparison of TPTZ, DPPH, and ABTS assays.

References

• 1. ecommons.cornell.edu [ecommons.cornell.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparing the four spectrophotometric assays DPPH, ABTS, FRAP and Folin-Ciocalteu to evaluate the antioxidant activity of a set of lignins - American Chemical Society [acs.digitellinc.com]
• 5. Short Overview of Some Assays for the Measurement of Antioxidant Activity of Natural Products and Their Relevance in Dermatology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ultimatetreat.com.au [ultimatetreat.com.au]
• 7. aggie-horticulture.tamu.edu [aggie-horticulture.tamu.edu]
• 8. mdpi.com [mdpi.com]
• 9. openaccesspub.org [openaccesspub.org]
• 10. researchgate.net [researchgate.net]
• 11. Comparison of antioxidant capacity assays with chemometric methods - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00330J [pubs.rsc.org]

Comparison of TPTZ isomers in coordination chemistry

A Comparative Guide to TPTZ Isomers in Coordination Chemistry

For researchers, scientists, and drug development professionals, the choice of a ligand is a critical decision that dictates the structure, stability, and function of a coordination complex. The family of 2,4,6-tris(pyridyl)-1,3,5-triazine (TPTZ) isomers offers a versatile platform for the design of metal complexes with tailored properties. This guide provides an objective comparison of the key TPTZ isomers—2,4,6-tris(2-pyridyl)-1,3,5-triazine (2-TPTZ), 2,4,6-tris(3-pyridyl)-1,3,5-triazine (B3266363) (3-TPTZ), and 2,4,6-tris(4-pyridyl)-1,3,5-triazine (4-TPTZ)—focusing on their synthesis, coordination behavior, and the photophysical, electrochemical, and catalytic properties of their metal complexes.

Introduction to TPTZ Isomers

TPTZ isomers are a class of nitrogen-containing heterocyclic ligands that are widely used in coordination chemistry. Their rigid structure and multiple nitrogen donor sites allow for the formation of stable and well-defined complexes with a variety of metal ions. The position of the nitrogen atom on the pyridyl rings (2, 3, or 4) significantly influences the ligand's coordination mode, which in turn affects the geometry and properties of the resulting metal complex. While 2-TPTZ is the most studied isomer, the distinct characteristics of 3-TPTZ and 4-TPTZ offer unique opportunities in the design of functional coordination compounds.

Synthesis of TPTZ Isomers

The synthesis of TPTZ isomers generally proceeds via the nucleophilic substitution of cyanuric chloride with the corresponding picolinonitrile (for 2-TPTZ) or by the trimerization of the respective pyridyl nitrile. The choice of synthetic route can be influenced by the desired isomer and the availability of starting materials.

General Experimental Protocol for TPTZ Synthesis

A common method for the synthesis of symmetrically substituted 1,3,5-triazines involves the cyclotrimerization of the corresponding nitrile. For instance, the synthesis of 2,4,6-tris(2-pyridyl)-1,3,5-triazine (2-TPTZ) can be achieved by the trimerization of 2-cyanopyridine (B140075) in the presence of a strong base like sodium amide in a high-boiling solvent such as dimethylformamide (DMF). The reaction mixture is typically heated under reflux for several hours. After cooling, the product is precipitated by the addition of water, filtered, washed, and recrystallized to yield the pure TPTZ isomer. Similar procedures can be adapted for the synthesis of the 3- and 4-isomers using 3-cyanopyridine (B1664610) and 4-cyanopyridine, respectively.

Comparative Data of TPTZ Isomer Complexes

The following tables summarize the key comparative data for coordination complexes of 2-TPTZ, 3-TPTZ, and 4-TPTZ based on available experimental data.

Property	2-TPTZ Complexes	3-TPTZ Complexes	4-TPTZ Complexes
Typical Coordination Mode	Tridentate (chelating)	Bidentate and Tridentate (bridging)	Bidentate and Tritopic (bridging)
Common Geometries	Octahedral, Square Planar	Polymeric 1D or 2D structures	1D, 2D, and 3D Metal-Organic Frameworks (MOFs)
Primary Application	Discrete molecular complexes, Catalysis	Coordination polymers	Metal-Organic Frameworks (MOFs), Luminescent materials

Table 1: General Comparison of TPTZ Isomer Coordination Behavior

Metal Ion	Isomer	Complex Formula	Coordination Geometry	Key Structural Features
Mn(II)	2-TPTZ	[Mn(TPTZ)Cl₂(H₂O)]·H₂O	Distorted Octahedral	TPTZ acts as a tridentate ligand.[1]
Pd(II)	2-TPTZ	Binuclear Pd(II) complex	Distorted Square-Planar	Two distinct isomers (red and yellow) with different optical rotations were synthesized.[2]
Ni(II)	2-TPTZ	[Ni(tpt)₂]²⁺	Octahedral	Different stereoisomers can be formed depending on reaction conditions.[3]
Ag(I)	4-TPTZ	{[Ag(Htpt)(NO₃)]NO₃·4H₂O}n	Trigonal	Forms a 1D zigzag chain.[4]
Cu(II)	4-TPTZ	{[Cu₂(tpt)₂(SO₄)₂(H₂O)₂]·4H₂O}n	Elongated Octahedral	2D layers linked by bidentate TPTZ to form a 3D structure.[4]
Zn(II)	4-TPTZ	{[Zn(tpt)(btec)₁/₂]·H₂O}n	Distorted Tetrahedral	Forms a 2D coordination grid.[4]
Cu(I)	4-TPTZ	[Cu₃(CN)₃(tpt)]n	Trigonal	Forms a 3D honeycomb architecture.[4]

Table 2: Structural Data of Selected TPTZ Isomer Complexes

Isomer	Metal Ion	Complex	Excitation λ (nm)	Emission λ (nm)	Quantum Yield (%)	Key Findings
2-TPTZ	Zn(II)	[Zn(tptz)(H₂O)]²⁺ unit in a trinuclear complex	370	480 and 550	Not Reported	Ligand-centered fluorescence with a slight red shift upon coordination.[5]
4-TPTZ	Ag(I)	{[Ag(Htpt)(NO₃)]NO₃·4H₂O}n	Not Reported	Blue fluorescence	Not Reported	Ligand-centered emission.[4]
4-TPTZ	Cu(I)	[Cu(tpt)(H₂btec)₁/₂]n	Not Reported	Blue fluorescence	Not Reported	Ligand-centered emission.[4]
4-TPTZ	Zn(II)	{[Zn(tpt)(btec)₁/₂]·H₂O}n	Not Reported	Blue fluorescence	Not Reported	Ligand-centered emission.[4]
4-TPTZ	Cu(I)	[Cu₃(CN)₃(tpt)]n	Not Reported	Blue fluorescence	Not Reported	Ligand-centered emission.[4]

Table 3: Photophysical Properties of TPTZ Isomer Complexes

Isomer	Metal Ion	Complex	Redox Process	Potential (V vs. reference)	Key Findings
2-TPTZ	Mn(II), Cr(III), Ru(III)	[M(TPTZ)Cl₂(H₂O)]·H₂O (M=Mn), and others	Metal-centered	Investigated by cyclic voltammetry	The redox properties were studied, suggesting distorted-octahedral structures.[1]
Analogue	Ru(II)	Ru(II) terpyridine complexes	Metal-centered (oxidation) and Ligand-centered (reduction)	Not specified	Redox-active complexes showing both types of processes.[6]

Table 4: Electrochemical Properties of TPTZ Isomer Complexes

Isomer	Metal Ion	Reaction Catalyzed	Key Findings
2-TPTZ	Pd(II)	Potential for tumor treatment indicated by DNA studies.[2]	The binuclear Pd(II) complexes showed promising biological activity.[2]
2-TPTZ	Mn(II), Cr(III), Ru(III)	Potential for tumor treatment indicated by DNA studies.[1]	The metal complexes were found to be effective in tumor treatment studies.[1]

Table 5: Catalytic Activity of TPTZ Isomer Complexes

Visualizing the Isomeric Differences and Experimental Workflow

The distinct coordination behaviors of TPTZ isomers can be visualized to better understand their structural differences. Furthermore, a typical experimental workflow for comparing these isomers is outlined below.

References

• 1. Structural comparative studies on new Mn(II), Cr(III) and Ru(III) complexes derived from 2,4,6-tri-(2-pyridyl)-1,3,5-triazine (TPTZ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative studies and modeling structures of two new isomers containing binuclear PdII complexes derived from 2,4,6-tri-(2-pyridyl)-1,3,5-triazine (TPTZ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Metal-organic frameworks constructed from 2,4,6-Tris(4-pyridyl)-1,3,5-triazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New Cyanido-Bridged Complexes of Zn(II) and/or Ag(I) with TPymT and Tptz Ligands: Synthesis, Structural and Fluorescent Properties [mdpi.com]
• 6. Synthesis, characterization and electrochemistry of 4′-functionalized 2,2′:6′,2″-terpyridine ruthenium(ii) complexes and their biological activity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Evaluating the Specificity of TPTZ for Ferrous Iron: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in assays involving iron, the accurate determination of its ferrous (Fe²⁺) state is often crucial. The chelating agent 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) is a widely utilized reagent for this purpose, prized for its high sensitivity and specificity. This guide provides an objective comparison of the TPTZ method with common alternatives, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate method for your research needs.

Overview of Ferrous Iron Detection Methods

The spectrophotometric determination of ferrous iron typically relies on chelating agents that form intensely colored complexes with Fe²⁺. The concentration of the colored complex, measured by its absorbance, is directly proportional to the ferrous iron concentration in the sample. This guide focuses on three prominent methods: TPTZ, 1,10-Phenanthroline (B135089), and Ferrozine (B1204870).

TPTZ Method: This method employs 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ), which reacts with ferrous iron to form a stable, deep blue-purple complex with a maximum absorbance at approximately 593-595 nm.[1] The reaction is rapid and highly specific for Fe²⁺. For the determination of total iron, a reducing agent is first added to convert any ferric iron (Fe³⁺) present to Fe²⁺.

1,10-Phenanthroline Method: This is a classic and well-established method where 1,10-phenanthroline chelates ferrous iron to form an orange-red complex with a maximum absorbance around 510 nm. Similar to the TPTZ method, a reducing agent is required for total iron determination.

Ferrozine Method: Ferrozine (3-(2-pyridyl)-5,6-bis(4-phenylsulfonic acid)-1,2,4-triazine) is another highly sensitive reagent that forms a stable magenta-colored complex with ferrous iron, with a maximum absorbance at 562 nm.[2][3]

Comparative Performance Data

The choice of method often depends on factors such as sensitivity, specificity, and the sample matrix. The following table summarizes key performance parameters for the TPTZ, 1,10-phenanthroline, and Ferrozine methods.

Parameter	TPTZ Method	1,10-Phenanthroline Method	Ferrozine Method
Molar Absorptivity (ε) at λmax (M⁻¹cm⁻¹)	~22,600	~11,100	~27,900[4]
Maximum Absorbance (λmax)	593-595 nm	~510 nm	562 nm[2][3]
Optimal pH Range	3.4 - 5.8	3.2 - 3.3[5]	4 - 9[2]
Interferences	Generally low interference from other metals.[6]	Potential interference from Zn²⁺, Cr³⁺, Co²⁺, Cu²⁺, Ni²⁺, cyanide, and phosphates.[7]	Potential interference from Co²⁺ and Cu⁺. Ferric ions can interfere in the absence of a strong reducing agent.[2]
Notes	High specificity for Fe²⁺.[6]	A well-established and robust method.	Highest sensitivity among the three methods.

Experimental Protocols

Detailed methodologies for performing ferrous iron determination using each of the three reagents are provided below. These protocols are generalized and may require optimization based on the specific sample type and instrumentation.

TPTZ Method for Ferrous Iron

Reagents:

• TPTZ Reagent: Dissolve 0.0312 g of 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) in 10 mL of ethanol. This solution should be prepared fresh.

• Acetate (B1210297) Buffer (pH 4.5): Mix 1.64 g of sodium acetate with 1.2 mL of glacial acetic acid and dilute to 100 mL with deionized water.

• Reducing Agent (for total iron): 10% (w/v) hydroxylamine (B1172632) hydrochloride or ascorbic acid solution.

• Ferrous Iron Standard Stock Solution (1000 ppm): Dissolve 0.7022 g of ferrous ammonium (B1175870) sulfate (B86663) hexahydrate in deionized water, add 1 mL of concentrated sulfuric acid, and dilute to 100 mL with deionized water.

Procedure:

• To 1 mL of the sample (or standard), add 0.5 mL of the TPTZ reagent.

• Add 0.5 mL of the acetate buffer.

• For total iron determination, add 0.2 mL of the reducing agent and allow sufficient time for the reduction of Fe³⁺ to Fe²⁺ (typically 10-15 minutes).

• Dilute the solution to a final volume of 10 mL with deionized water.

• Allow the color to develop for at least 5 minutes.

• Measure the absorbance at 593 nm using a spectrophotometer.

• Prepare a calibration curve using a series of known concentrations of the ferrous iron standard.

1,10-Phenanthroline Method for Ferrous Iron

Reagents:

• 1,10-Phenanthroline Solution: Dissolve 0.1 g of 1,10-phenanthroline monohydrate in 100 mL of deionized water, warming gently if necessary.

• Hydroxylamine Hydrochloride Solution (10% w/v): Dissolve 10 g of hydroxylamine hydrochloride in 100 mL of deionized water.

• Sodium Acetate Buffer: Prepare a buffer solution to maintain the pH between 3.2 and 3.3.

• Ferrous Iron Standard Stock Solution (as above).

Procedure:

• To 5 mL of the sample (or standard), add 1 mL of the hydroxylamine hydrochloride solution (for total iron).

• Add 1 mL of the 1,10-phenanthroline solution.

• Add the sodium acetate buffer to adjust the pH to 3.2-3.3.

• Dilute to a known volume with deionized water.

• Allow the solution to stand for 10-15 minutes for full color development.

• Measure the absorbance at 510 nm.

• Construct a calibration curve using standards of known ferrous iron concentrations.

Ferrozine Method for Ferrous Iron

Reagents:

• Ferrozine Solution: Prepare a 0.1% (w/v) solution of Ferrozine in deionized water.

• Ammonium Acetate Buffer (for pH adjustment).

• Reducing Agent (for total iron): Ascorbic acid or hydroxylamine hydrochloride solution.

• Ferrous Iron Standard Stock Solution (as above).

Procedure:

• To 1 mL of the sample (or standard), add 1 mL of the Ferrozine solution.

• For total iron determination, add a suitable reducing agent and allow for complete reduction.

• Adjust the pH to between 4 and 9 with the ammonium acetate buffer.[2]

• Dilute to a final volume with deionized water.

• Allow the color to develop.

• Measure the absorbance at 562 nm.

• Prepare a calibration curve with ferrous iron standards.

Visualizing the Chemistry and Workflow

To better understand the underlying principles and experimental processes, the following diagrams have been generated.

Caption: TPTZ chelates ferrous iron to form a colored complex.

Caption: Workflow for evaluating interfering ion specificity.

Conclusion

The TPTZ method stands as a robust and reliable technique for the specific determination of ferrous iron. Its high specificity, good sensitivity, and ease of use make it an excellent choice for a wide range of applications. While the Ferrozine method offers superior sensitivity, and the 1,10-phenanthroline method is a time-tested alternative, the TPTZ method often provides a favorable balance of performance characteristics, particularly in complex sample matrices where specificity is a primary concern. The choice of the optimal method will ultimately depend on the specific requirements of the assay, including the expected concentration of ferrous iron, the presence of potential interfering substances, and the desired level of sensitivity.

References

• 1. TPTZ, a color former for quantitative determination of iron_Chemicalbook [chemicalbook.com]
• 2. Interference of ferric ions with ferrous iron quantification using the ferrozine assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical tools for detecting Fe ions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemlab.truman.edu [chemlab.truman.edu]
• 6. nbinno.com [nbinno.com]
• 7. chemetrics.com [chemetrics.com]

Safety & Regulatory Compliance

Safe Disposal of 2,4,6-Tri-2-pyridinyl-1,3,5-triazine: A Procedural Guide

This document provides comprehensive guidance on the proper disposal procedures for 2,4,6-Tri-2-pyridinyl-1,3,5-triazine (TPTZ), ensuring the safety of laboratory personnel and compliance with environmental regulations. The following protocols are designed for researchers, scientists, and drug development professionals who handle this chemical.

Immediate Safety Precautions

2,4,6-Tri-2-pyridinyl-1,3,5-triazine is a hazardous substance that requires careful handling.[1] Key hazards include:

• Acute Toxicity: The substance is toxic or fatal if swallowed and toxic in contact with skin.[2][3][4] Ingestion of less than 150 grams may be fatal or cause serious health damage.[1]

• Irritation: It is known to cause serious eye irritation, skin irritation, and respiratory tract irritation.[1][2][3][4]

• Combustibility: Fine dust from the solid material can form explosive mixtures in the air.[1] Combustion produces hazardous gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[1][5]

Personal Protective Equipment (PPE)

To mitigate exposure risks, all personnel handling 2,4,6-Tri-2-pyridinyl-1,3,5-triazine must use the following personal protective equipment:

Equipment Type	Specification	Rationale
Eye Protection	Chemical safety goggles or glasses approved under standards like NIOSH (US) or EN 166 (EU).[2][5]	Protects against eye irritation from dust or splashes.[2][3]
Hand Protection	Chemical-resistant gloves.[2][5]	Prevents skin contact, as the substance is toxic upon dermal absorption.[2][4]
Body Protection	Suitable protective clothing.[2][4]	Minimizes skin exposure during handling and in case of spills.
Respiratory Protection	An approved mask or respirator should be worn, especially in areas where dust can be generated.[2][3]	Prevents respiratory tract irritation.[2][3][4]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent contamination and exposure.

Minor Spills:

• Remove Ignition Sources: Immediately eliminate any potential sources of ignition in the area.[1]

• Ventilate the Area: Ensure adequate ventilation.

• Contain the Spill: Use dry clean-up procedures to avoid generating dust.[1]

• Clean-Up: Carefully sweep or shovel the spilled material.[5]

• Collect Waste: Place the collected material into a suitable, clearly labeled, and closed container for disposal.[1][5]

• Decontaminate: Clean the spill area thoroughly.

Major Spills:

• Evacuate: Evacuate all non-essential personnel from the area.[3]

• Alert Authorities: Notify your institution's emergency responders and inform them of the location and nature of the hazard.[1]

• Secure the Area: Isolate the hazardous area.

• Await Response: Allow only trained emergency personnel with appropriate PPE to manage the clean-up.[3]

Waste Disposal Procedure

The disposal of 2,4,6-Tri-2-pyridinyl-1,3,5-triazine and its containers must be conducted in strict accordance with all applicable local, state, and federal regulations.[6]

• Waste Identification: Identify the waste as hazardous chemical waste.

• Containerization:

  • Place unused 2,4,6-Tri-2-pyridinyl-1,3,5-triazine in its original container or a compatible, sealed, and clearly labeled waste container.[5]

  • For contaminated materials (e.g., gloves, wipes, spill debris), use a separate, sealed, and labeled container.

• Labeling: Label the waste container clearly with "Hazardous Waste" and the chemical name: "2,4,6-Tri-2-pyridinyl-1,3,5-triazine".

• Storage: Store the waste container in a designated, secure, and well-ventilated hazardous waste accumulation area. Keep it away from incompatible materials such as strong acids and bases.[2]

• Disposal: Arrange for pick-up and disposal through your institution's licensed hazardous waste disposal contractor.[6] Dispose of contaminated packaging as unused product.[5]

Hazard Classification Summary

The following table summarizes the hazard classifications for 2,4,6-Tri-2-pyridinyl-1,3,5-triazine according to the Globally Harmonized System (GHS).

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed.[4]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin.[4]
Skin Irritation	Category 2	H315: Causes skin irritation.[3]
Eye Irritation	Category 2A	H319: Causes serious eye irritation.[3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 2,4,6-Tri-2-pyridinyl-1,3,5-triazine.

Caption: Disposal workflow for 2,4,6-Tri-2-pyridinyl-1,3,5-triazine.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. lobachemie.com [lobachemie.com]
• 4. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. chemfax.com [chemfax.com]

Essential Safety and Operational Guide for Handling 2,4,6-Tri-2-pyridinyl-1,3,5-triazine

This guide provides crucial safety and logistical information for the handling and disposal of 2,4,6-Tri-2-pyridinyl-1,3,5-triazine, a compound commonly used in laboratory settings. Adherence to these procedures is vital for ensuring the safety of all personnel.

Hazard Summary

2,4,6-Tri-2-pyridinyl-1,3,5-triazine is considered a hazardous substance.[1] It is harmful if swallowed and can cause irritation to the eyes, skin, and respiratory system.[1][2][3][4] Some sources indicate it may be toxic if swallowed or in contact with skin.[2][3] Animal studies have suggested that triazine derivatives may cause liver damage, and there is limited evidence of carcinogenic effects.[1] The material is a combustible solid, and fine dust particles can form explosive mixtures with air.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used when handling 2,4,6-Tri-2-pyridinyl-1,3,5-triazine.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling solid powder (weighing, transfer)	Safety glasses with side shields or chemical goggles.[1][5]	Chemical-resistant gloves (e.g., nitrile rubber, polychloroprene, butyl rubber).[1]	Lab coat or overalls.[1]	Particulate respirator if dust is generated.[1]
Preparing solutions	Chemical goggles or a face shield.[6]	Chemical-resistant gloves (elbow-length recommended).[6][7]	Lab coat or overalls, PVC apron.[1]	Use in a well-ventilated area or fume hood.[5][8]
Cleaning spills	Chemical goggles and face shield.[6]	Chemical-resistant gloves.[1]	Overalls, PVC apron.[1]	Particulate respirator.[1]

Experimental Protocols

Safe Handling Protocol:

• Preparation: Before handling, ensure that an eye wash unit and safety shower are readily accessible.[5] Read the Safety Data Sheet (SDS) thoroughly.

• Engineering Controls: Handle this chemical in a well-ventilated area, preferably in a chemical fume hood, especially when dust can be generated.[5][8]

• Donning PPE: Put on all required PPE as specified in the table above before handling the chemical. Gloves should be inspected for any signs of degradation or punctures before use.[1][8]

• Handling: Avoid all personal contact, including inhalation of dust.[1] Do not eat, drink, or smoke in the handling area.[3]

• After Handling: After use, wash hands thoroughly with soap and water, even after wearing gloves.[1][8] Apply a non-perfumed moisturizer to prevent skin dryness.[1] Contaminated clothing should be removed and washed before reuse.[3][9]

Spill Response Protocol:

• Minor Spills:

  • Remove all sources of ignition.[1]

  • Clean up spills immediately.[1]

  • Use dry clean-up procedures and avoid generating dust.[1]

  • Sweep or shovel the material into a suitable, labeled container for waste disposal.[4][8]

• Major Spills:

  • Alert personnel in the area and emergency responders.[1]

  • Evacuate unnecessary personnel.[9]

  • Control personal contact by using appropriate PPE.[1]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[1]

• Unused Product: Dispose of as unused product.[8] Consult the manufacturer or a licensed professional waste disposal service.

• Contaminated Packaging: Puncture containers to prevent re-use and dispose of them at an authorized landfill.[1]

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in accordance with applicable laws and good laboratory practices.[8]

Workflow for Handling 2,4,6-Tri-2-pyridinyl-1,3,5-triazine

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 7. Pesticide use and personal protective equipment [health.vic.gov.au]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. lobachemie.com [lobachemie.com]